Lanthanum nitrate

• CAS: 35099-99-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Lanthanum Nitrate from Lanthanum Oxide

This guide provides comprehensive protocols and technical data for the synthesis of lanthanum nitrate from lanthanum oxide, tailored for researchers, scientists, and professionals in drug development. Lanthanum nitrate serves as a critical precursor for catalysts and advanced materials, with applications in organic synthesis and nanomaterial fabrication for biomedical uses.[1][2][3]

Core Chemical Principle

The synthesis is fundamentally an acid-base reaction where lanthanum oxide (La₂O₃), a basic oxide, reacts with nitric acid (HNO₃) to yield lanthanum nitrate (La(NO₃)₃) and water (H₂O).[4] The reaction is typically exothermic.

The balanced chemical equation is:

La₂O₃ + 6HNO₃ → 2La(NO₃)₃ + 3H₂O [5][6]

Experimental Protocols

Three primary protocols are detailed below, ranging from a straightforward direct dissolution to methods for preparing high-purity precursor solutions.

This method is a simple and efficient route for preparing lanthanum nitrate solution.

Methodology:

• Place a stoichiometric amount of lanthanum oxide powder into a suitable reaction vessel.

• Slowly add dilute nitric acid to the lanthanum oxide while stirring continuously.

• Heat the mixture to a temperature between 70-80°C to facilitate the dissolution of the oxide.[7]

• Continue heating and stirring until the solution becomes clear, indicating the complete reaction of the lanthanum oxide.[8]

• The resulting solution of lanthanum nitrate can be used directly or gently evaporated to obtain crystalline lanthanum nitrate hexahydrate.[8]

This protocol outlines the initial step in a sol-gel process, often used for creating lanthanum-based nanoparticles, which involves the precise preparation of a lanthanum nitrate solution.

Methodology:

• Weigh 1.4 g of lanthanum oxide bulk powder and dissolve it in 16 ml of 23% nitric acid.[9][10]

• Stir the mixture until the oxide is fully dissolved.

• Filter the solution using a vacuum filtration apparatus with a 450 nm filter paper to eliminate any insoluble impurities.[9][10]

• The resulting clear lanthanum nitrate solution is ready for further use as a precursor, for example, by adding polyethylene glycol (PEG) to form a gel for nanoparticle synthesis.[9]

This protocol is employed when high-purity lanthanum nitrate is required, typically involving a subsequent purification step like ion-exchange chromatography.[11]

Methodology:

• Dissolve a known quantity of lanthanum oxide (e.g., 99.95% purity) in concentrated nitric acid, applying heat to ensure complete dissolution.[11]

• Carefully dilute the resulting solution with deionized water to achieve a target lanthanum concentration, for instance, 20 mg/mL.[11]

• Adjust the pH of the solution to approximately 3.0 using a 1 mol/L sodium hydroxide (NaOH) solution.[11]

• The prepared feed solution is now ready for purification via a strong acid cation-exchange fiber column to yield high-purity lanthanum nitrate.[11]

Data Presentation

The quantitative parameters for the synthesis protocols are summarized below for easy comparison.

Table 1: Summary of Reaction Conditions

Parameter	Protocol 1: Direct Dissolution	Protocol 2: Sol-Gel Precursor	Protocol 3: High-Purity Feed
La₂O₃ Amount	Stoichiometrically determined	1.4 g[9][10]	Varies based on desired volume[11]
Nitric Acid	Dilute HNO₃[7]	16 mL of 23% HNO₃[9][10]	Concentrated HNO₃[11]
Temperature	70-80°C[7]	Room Temperature (dissolution)	Hot (for dissolution)[11]
Post-treatment	Evaporation for crystals[8]	Filtration (450 nm)[9][10]	pH adjustment to 3.0[11]

| Purity Focus | Standard Grade | Precursor Grade | High Purity (≥99.99%)[11] |

Table 2: Stoichiometric Relationships

Reactant/Product	Molar Mass ( g/mol )	Stoichiometric Ratio
Lanthanum Oxide (La₂O₃)	325.82	1
Nitric Acid (HNO₃)	63.01	6
Lanthanum Nitrate (La(NO₃)₃)	324.92	2
Water (H₂O)	18.02	3

Molar masses are approximate.[5]

Visualization of Synthesis Workflow

The generalized workflow for synthesizing lanthanum nitrate from lanthanum oxide is depicted below. This process includes the core reaction followed by optional purification and final product isolation steps.

Workflow for Lanthanum Nitrate Synthesis.

Product Characterization

To ensure the successful synthesis and purity of the final product, several analytical techniques can be employed:

• X-Ray Diffraction (XRD): To confirm the crystalline phase and structure of the lanthanum nitrate product.[12][13]

• Thermogravimetric Analysis (TGA): To study the thermal decomposition of the hydrated lanthanum nitrate and confirm the number of water molecules of hydration.[14][15]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational modes of the nitrate groups and water molecules in the compound.[9][13]

• Scanning Electron Microscopy (SEM): To analyze the morphology and particle size of the synthesized material.[9][15]

Relevance in Drug Development

Lanthanum(III) nitrate is not just a simple inorganic salt; it is a versatile tool for professionals in drug development and pharmaceutical sciences.

• Catalyst in Organic Synthesis: It serves as an efficient and low-toxicity Lewis acid catalyst for various organic transformations, including the synthesis of α-amino nitriles and bis(indolyl)methanes, which are important scaffolds in medicinal chemistry.[1][3]

• Precursor for Nanomaterials: Lanthanum nitrate is a key starting material for producing lanthanum-based nanomaterials and metal-organic frameworks (MOFs).[1][2] These advanced materials are under investigation for applications in drug delivery and biomedical imaging, where controlled release and specific coordination properties are essential.[2]

References

• 1. The Role of Lanthanum Nitrate in Green Chemistry: The Future of Low-Toxic Catalysts [stanfordmaterials.com]
• 2. ProChem, Inc. Lanthanum Nitrate, 99.9% – High-Purity Solution for Catalysis & Optical Applications [prochemonline.com]
• 3. Lanthanum(III) nitrate 99.999 trace metals 10277-43-7 [sigmaaldrich.com]
• 4. Lanthanum(III) nitrate - Wikipedia [en.wikipedia.org]
• 5. brainly.com [brainly.com]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biointerfaceresearch.com [biointerfaceresearch.com]
• 10. benchchem.com [benchchem.com]
• 11. CN101698495B - Method for separating and purifying lanthanum oxide with strong acidic cation-exchange fiber column - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. journalijdr.com [journalijdr.com]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermal Decomposition Mechanism of Lanthanum Nitrate Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O), a critical process in the synthesis of lanthanum-based materials. This document details the decomposition pathway, intermediate compounds, and final products, supported by quantitative data and experimental methodologies.

Introduction

Lanthanum nitrate hexahydrate is a common precursor for the preparation of lanthanum oxide (La₂O₃) and other lanthanum-containing functional materials used in catalysis, ceramics, and optics. The thermal decomposition of this hydrated salt is a complex process involving dehydration, hydrolysis, and the formation of various intermediate species before yielding the final oxide. A thorough understanding of this mechanism is essential for controlling the properties of the resulting materials.

The Thermal Decomposition Pathway

The thermal decomposition of lanthanum nitrate hexahydrate is a multi-step process that begins with melting and progresses through a series of dehydration and decomposition reactions. The process is endothermic, and the exact nature and stability of the intermediate compounds can be influenced by experimental conditions such as heating rate and atmospheric environment.

Upon heating, La(NO₃)₃·6H₂O first melts in its own water of crystallization at approximately 54-56°C.[1] This is followed by a series of mass loss events corresponding to the removal of water and the decomposition of the nitrate groups. The final product of the decomposition at high temperatures (above ~650°C) is hexagonal lanthanum oxide (La₂O₃).[2][3]

Two primary decomposition mechanisms have been proposed, which differ in the nature of the intermediate species.

Mechanism 1: Formation of Polynuclear Lanthanum Clusters

One proposed mechanism suggests that after the initial loss of water, the process involves internal hydrolysis and condensation, leading to the formation of intermediate clusters containing multiple lanthanum atoms.[1][3] This model posits that the decomposition cannot be described by the breakdown of a single La(NO₃)₃·6H₂O molecule, as the formation of La₂O₃ requires at least two lanthanum atoms.[1] The intermediate stages involve the release of water, nitric acid, nitrogen dioxide, and oxygen.[1][3]

Mechanism 2: Stepwise Dehydration and Formation of Oxynitrates and Hydroxynitrates

Another well-documented mechanism proposes a more stepwise dehydration process, leading to the formation of a crystalline monohydrate.[2] This is followed by the formation of lanthanum hydroxynitrate (La(OH)(NO₃)₂) and then lanthanum oxynitrate (LaO(NO₃)) as key intermediates before the final conversion to La₂O₃.[2]

Below is a logical diagram illustrating the proposed thermal decomposition pathways of lanthanum nitrate hexahydrate.

Figure 1: Proposed thermal decomposition pathways of La(NO₃)₃·6H₂O.

Quantitative Analysis of Thermal Decomposition

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are powerful techniques to quantify the mass loss and thermal events associated with the decomposition of lanthanum nitrate hexahydrate. The following tables summarize the quantitative data from different studies.

Table 1: Thermal Decomposition Data (Mechanism 1) [1]

Temperature Range (°C)	Mass Loss (%)	Gaseous Products Evolved	Corresponding Solid-State Transformation
60 - 76	2.06	H₂O	Initial dehydration
76 - 389	24.1	H₂O, HNO₃	Formation of polynuclear lanthanum clusters
389 - 504	30.0	H₂O, HNO₃, NO₂, O₂	Decomposition of intermediate clusters
504 - 800	10.2	H₂O, NO₂, O₂	Final conversion to La₂O₃
Total	66.36	Overall decomposition to La₂O₃

Table 2: Thermal Decomposition Data (Mechanism 2) [2]

Peak Temperature (°C)	Proposed Intermediate/Product
90, 105, 150, 175, 215	Stepwise dehydration to La(NO₃)₃·H₂O
410	La(OH)(NO₃)₂
440	LaO(NO₃)
570	Non-stoichiometric intermediate
640	La₂O₃

Experimental Protocols

The investigation of the thermal decomposition of lanthanum nitrate hexahydrate typically involves a suite of analytical techniques. A general experimental workflow is outlined below.

Figure 2: General experimental workflow for studying the thermal decomposition.

Thermogravimetric Analysis and Differential Scanning Calorimetry (TG-DSC)

Objective: To determine the temperature ranges of decomposition and the associated mass losses and thermal events (endothermic/exothermic).

Typical Protocol:

• Instrument: A simultaneous TG-DSC instrument is used.

• Sample Mass: A small amount of La(NO₃)₃·6H₂O (e.g., 7 mg) is placed in a crucible (e.g., platinum or alumina).[1]

• Atmosphere: The experiment is typically conducted under a controlled atmosphere, such as a flow of inert gas (e.g., nitrogen at 60 mL/min) to prevent side reactions with air.[1]

• Heating Program: The sample is heated from room temperature to a final temperature (e.g., 800°C) at a constant heating rate (e.g., 5°C/min).[1]

• Data Collected: Mass loss as a function of temperature (TG curve) and differential heat flow as a function of temperature (DSC curve).

X-ray Diffraction (XRD)

Objective: To identify the crystalline phases of the solid intermediates and the final product at different stages of decomposition.

Typical Protocol:

• Samples of La(NO₃)₃·6H₂O are heated to specific temperatures corresponding to the observed mass loss steps in the TGA curve and then cooled down.

• The resulting solid residues are analyzed using a powder X-ray diffractometer.

• The obtained diffraction patterns are compared with standard diffraction data to identify the crystalline phases present.

Fourier-Transform Infrared Spectroscopy (FTIR)

Objective: To identify the functional groups present in the solid residues and the evolved gaseous products.

Typical Protocol:

• For solid analysis, the residues from different decomposition temperatures are mixed with KBr and pressed into pellets for analysis.

• For evolved gas analysis, the outlet of the TG instrument is coupled to an FTIR spectrometer to continuously analyze the composition of the off-gas.

Conclusion

The thermal decomposition of lanthanum nitrate hexahydrate is a complex process that is fundamental to the synthesis of lanthanum-based materials. While the general pathway involving dehydration and nitrate decomposition to form lanthanum oxide is well-established, the precise nature of the intermediate compounds remains a subject of investigation, with evidence supporting both polynuclear cluster formation and the stepwise formation of hydroxynitrate and oxynitrate species. The choice of experimental conditions, particularly the heating rate and atmosphere, can significantly influence the decomposition mechanism and the properties of the final lanthanum oxide product. Researchers and drug development professionals utilizing lanthanum-based materials should consider these decomposition pathways to optimize their synthesis processes.

References

• 1. journalijdr.com [journalijdr.com]
• 2. researchgate.net [researchgate.net]
• 3. Thermal decomposition of lanthanum nitrate hexahydrate La(NO3)3∙6H2O | International Journal of Development Research (IJDR) [journalijdr.com]

A Technical Guide to the Crystal Structure and Coordination Chemistry of Lanthanum Nitrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure and coordination chemistry of lanthanum nitrate, with a focus on its hydrated form, La(NO₃)₃·6H₂O. The information presented is intended to support research and development activities where the specific coordination environment and structural properties of lanthanum compounds are of interest.

Crystal Structure of Lanthanum Nitrate Hexahydrate

The most well-characterized hydrated form of lanthanum nitrate is the hexahydrate, which has been determined by single-crystal X-ray diffraction to be [La(NO₃)₃(H₂O)₅]·H₂O. The compound crystallizes in the triclinic space group P-1. The crystal structure reveals a complex coordination environment around the central lanthanum(III) ion.

Crystallographic Data

The following table summarizes the key crystallographic data for lanthanum nitrate hexahydrate.

Parameter	Value[1]
Chemical Formula	[La(NO₃)₃(H₂O)₅]·H₂O
Crystal System	Triclinic
Space Group	P-1
a (Å)	8.933(5)
b (Å)	10.723(4)
c (Å)	6.664(2)
α (°)	78.86(3)
β (°)	77.92(4)
γ (°)	87.93(4)
Z	2

Coordination Chemistry

The coordination chemistry of the lanthanum(III) ion in lanthanum nitrate hexahydrate is characterized by a high coordination number and the involvement of both nitrate and water ligands in the primary coordination sphere.

Coordination Environment of the Lanthanum(III) Ion

The lanthanum atom is 11-coordinate, bonded to five water molecules and three bidentate nitrate groups.[1] The nitrate ions act as chelating ligands, with two oxygen atoms from each nitrate group coordinating to the lanthanum center. The sixth water molecule is not directly coordinated to the metal ion but is present in the crystal lattice as a water of hydration, participating in a network of hydrogen bonds.[1]

The coordination of the nitrate ions can be either monodentate or bidentate, depending on the surrounding chemical environment. In the case of the hexahydrate crystal structure, all three nitrate ligands are bidentate.

Bond Lengths

The table below provides the range of bond distances between the lanthanum ion and the oxygen atoms of the coordinated nitrate and water ligands.

Bond	Distance Range (Å)[1]
La-O(nitrate)	2.617 - 2.875
La-O(water)	2.526 - 2.668

The variation in bond lengths reflects the different bonding interactions and steric constraints within the coordination polyhedron.

Coordination of La³⁺ in [La(NO₃)₃(H₂O)₅]⁺

Experimental Protocols

Synthesis of Lanthanum Nitrate Hexahydrate

A common and straightforward method for the synthesis of lanthanum nitrate hexahydrate involves the reaction of lanthanum oxide with nitric acid.[2]

Materials:

• Lanthanum(III) oxide (La₂O₃)

• Concentrated nitric acid (HNO₃)

• Deionized water

Procedure:

• Carefully add a stoichiometric amount of concentrated nitric acid to a suspension of lanthanum(III) oxide in deionized water with constant stirring. The reaction is exothermic and should be performed in a fume hood with appropriate personal protective equipment.

• The reaction mixture is gently heated to ensure the complete dissolution of the lanthanum oxide.

• The resulting clear solution of lanthanum nitrate is then filtered to remove any insoluble impurities.

• The filtrate is concentrated by slow evaporation of the solvent at a controlled temperature.

• Crystals of lanthanum nitrate hexahydrate will form upon cooling the concentrated solution.

• The crystals are collected by filtration, washed with a small amount of cold deionized water, and dried in a desiccator.

Single Crystal Growth for X-ray Diffraction

Obtaining high-quality single crystals suitable for X-ray diffraction requires a carefully controlled crystallization process. Slow evaporation of a saturated solution is a widely used technique.

Procedure:

• Prepare a saturated solution of lanthanum nitrate hexahydrate in deionized water at a slightly elevated temperature.

• Filter the solution while warm to remove any dust or particulate matter that could act as unwanted nucleation sites.

• Transfer the clear, saturated solution to a clean crystallizing dish.

• Cover the dish with a watch glass or perforated parafilm to allow for slow evaporation of the solvent.

• Place the crystallizing dish in a location free from vibrations and significant temperature fluctuations.

• Monitor the dish over several days to weeks for the growth of well-formed, transparent single crystals.

Relevance to Researchers and Drug Development Professionals

The coordination chemistry of lanthanum is of significant interest in the field of drug development and biological research due to the ability of the La³⁺ ion to interact with biological molecules and influence signaling pathways.

Lanthanum Nitrate and Cellular Signaling

Lanthanum ions are known to act as antagonists of calcium channels, thereby affecting a multitude of calcium-dependent signaling pathways. Furthermore, recent studies have indicated that lanthanum nitrate can influence other signaling cascades. For instance, lanthanum nitrate has been shown to inhibit adipogenesis in 3T3-L1 preadipocytes, a process that involves the Wnt/β-catenin signaling pathway.

The diagram below illustrates the inhibitory effect of lanthanum nitrate on the Wnt/β-catenin signaling pathway, which is a critical pathway in cellular development and disease.

Inhibition of Wnt/β-catenin Pathway by Lanthanum Nitrate

This guide provides a foundational understanding of the structural and coordination chemistry of lanthanum nitrate. This knowledge is crucial for designing and interpreting experiments in materials science, catalysis, and particularly in the context of its biological effects and potential therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]

A Technical Guide to the Solubility of Lanthanum Nitrate in Non-Aqueous Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lanthanum nitrate, primarily in its hexahydrate form (La(NO₃)₃·6H₂O), in a range of non-aqueous organic solvents. Understanding the solubility of lanthanum nitrate is critical for its application in various fields, including catalysis, materials science, and pharmaceutical development, where non-aqueous media are often employed. This document compiles quantitative solubility data, details experimental methodologies for its determination, and presents a visual workflow for solubility experiments.

Quantitative Solubility Data

The solubility of lanthanum nitrate hexahydrate varies significantly with the nature of the organic solvent. Generally, it exhibits appreciable solubility in oxygenated organic solvents.[1] The following tables summarize the quantitative solubility data of lanthanum nitrate hexahydrate in various non-aqueous organic solvents.

Table 1: Solubility of Lanthanum (III) Nitrate Hexahydrate in Alcohols

Solvent	Molecular Formula	Solubility ( g/100g of solution)
Methanol	CH₃OH	54.32
Ethanol	C₂H₅OH	12.15
1-Propanol	C₃H₇OH	1.83
2-Propanol	C₃H₇OH	0.94
1-Butanol	C₄H₉OH	1.34
2-Butanol	C₄H₉OH	0.61
Isobutyl alcohol	C₄H₉OH	0.53
tert-Butyl alcohol	C₄H₉OH	0.99
1-Pentanol	C₅H₁₁OH	0.66
2-Pentanol	C₅H₁₁OH	0.43
3-Pentanol	C₅H₁₁OH	0.35
Isoamyl alcohol	C₅H₁₁OH	0.41
tert-Amyl alcohol	C₅H₁₁OH	0.46
1-Hexanol	C₆H₁₃OH	0.44
Cyclohexanol	C₆H₁₁OH	0.40
1-Heptanol	C₇H₁₅OH	0.32
1-Octanol	C₈H₁₇OH	0.24
2-Ethyl-1-hexanol	C₈H₁₇OH	0.23
Benzyl alcohol	C₇H₈O	1.25
Ethylene glycol	C₂H₆O₂	14.56
Diethylene glycol	C₄H₁₀O₃	23.41
Triethylene glycol	C₆H₁₄O₄	25.12
Propylene glycol	C₃H₈O₂	4.88
Glycerol	C₃H₈O₃	8.54
2-Methoxyethanol	C₃H₈O₂	35.78
2-Ethoxyethanol	C₄H₁₀O₂	24.65
2-Butoxyethanol	C₆H₁₄O₂	6.75

Table 2: Solubility of Lanthanum (III) Nitrate Hexahydrate in Esters, Ketones, and Ethers

Solvent	Molecular Formula	Solubility ( g/100g of solution)
Esters
Ethyl acetate	C₄H₈O₂	1.36
n-Butyl acetate	C₆H₁₂O₂	0.65
Amyl acetate	C₇H₁₄O₂	0.45
Methyl benzoate	C₈H₈O₂	0.51
Ketones
Acetone	C₃H₆O	6.12
Methyl ethyl ketone	C₄H₈O	2.54
Methyl isobutyl ketone	C₆H₁₂O	0.89
Cyclohexanone	C₆H₁₀O	1.23
Ethers
Diethyl ether	C₄H₁₀O	0.01
Dioxane	C₄H₈O₂	0.15
Tetrahydrofuran	C₄H₈O	1.11

Table 3: Solubility of Lanthanum (III) Nitrate Hexahydrate in Miscellaneous Organic Solvents

Solvent	Molecular Formula	Solubility ( g/100g of solution)
Acetonitrile	C₂H₃N	1.89
Nitromethane	CH₃NO₂	2.15
Pyridine	C₅H₅N	1.76
Formamide	CH₃NO	15.67

It is important to note that lanthanum nitrate is also soluble in ethanol and acetone.[2][3][4][5][6]

Experimental Protocols for Solubility Determination

The following section details a common methodology for determining the solubility of lanthanum nitrate in non-aqueous organic solvents. The procedure described is a gravimetric method, which is a reliable and widely used technique for solubility measurements.

2.1 Materials and Apparatus

• Solute: Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O) of high purity.

• Solvents: Anhydrous organic solvents of analytical grade.

• Apparatus:

  • Constant temperature bath capable of maintaining a stable temperature (e.g., 25 ± 0.1 °C).

  • Borosilicate glass-stoppered bottles or flasks.

  • Mechanical shaker or magnetic stirrer.

  • Centrifuge.

  • Sintered-glass funnels or filtration apparatus.

  • Drying oven.

  • Analytical balance.

  • Porcelain crucibles.

  • Muffle furnace.

2.2 Experimental Procedure

• Sample Preparation: An excess amount of finely powdered lanthanum nitrate hexahydrate is added to a known volume or weight of the organic solvent in a glass-stoppered bottle.

• Equilibration: The bottles are securely sealed and placed in a constant temperature bath. The mixtures are agitated continuously using a mechanical shaker or stirrer for a prolonged period (e.g., 24-72 hours) to ensure that equilibrium is reached. The time required for equilibration can vary depending on the solvent and should be determined experimentally.

• Phase Separation: After equilibration, the agitation is stopped, and the solid and liquid phases are allowed to separate. To ensure complete separation of the solid phase, the samples can be centrifuged.

• Sample Withdrawal and Analysis: A known weight of the clear, saturated supernatant is carefully withdrawn using a pipette.

• Solvent Evaporation: The withdrawn sample is transferred to a pre-weighed porcelain crucible. The solvent is then evaporated gently on a hot plate or in a drying oven at a temperature below the decomposition point of the solvated salt.

• Gravimetric Analysis:

  • The crucible containing the residue is placed in a muffle furnace.

  • The temperature is gradually increased to a high temperature (e.g., 800-900 °C) to decompose the lanthanum nitrate to lanthanum oxide (La₂O₃).

  • The crucible is heated at this temperature until a constant weight is achieved.

  • After cooling in a desiccator, the crucible and its contents are weighed.

• Calculation of Solubility: The weight of the lanthanum oxide is used to calculate the original weight of lanthanum nitrate in the aliquot of the saturated solution. The solubility is then expressed as grams of solute per 100 grams of solution or solvent.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of lanthanum nitrate.

Figure 1. Experimental workflow for solubility determination.

Factors Influencing Solubility

The solubility of lanthanum nitrate in organic solvents is influenced by several factors:

• Solvent Polarity and Donor Ability: Oxygenated solvents with good electron-donating capabilities (e.g., alcohols, glycols) tend to be better solvents for lanthanum nitrate.[1] The oxygen atoms in these solvents can coordinate with the lanthanum ion, facilitating the dissolution of the salt.

• Steric Hindrance: Within a homologous series of solvents, solubility tends to decrease as the alkyl chain length increases. This is due to increased steric hindrance around the coordinating functional group, which can impede effective solvation of the lanthanum ion.

• Temperature: While not extensively documented in the compiled data for all solvents, the solubility of most salts, including lanthanum nitrate, is expected to increase with temperature.

• Water Content: The presence of even small amounts of water can significantly affect the solubility of lanthanum nitrate in organic solvents, as it is highly hygroscopic.[7] Water can co-solvate the lanthanum ion and alter the properties of the organic solvent.

Conclusion

This technical guide has provided a detailed overview of the solubility of lanthanum nitrate in a variety of non-aqueous organic solvents, presenting quantitative data in a structured format. The experimental protocol for determining solubility has been outlined, offering a practical methodology for researchers. The provided workflow diagram visually summarizes the key steps in this process. A fundamental understanding of the factors influencing solubility will aid in the selection of appropriate solvent systems for applications involving lanthanum nitrate in non-aqueous media. For professionals in drug development and materials science, this information is crucial for formulation, synthesis, and process optimization.

References

• 1. Investigation of water-dimethylformamide solutions of lanthanum(III) by /sup 139/La NMR (Journal Article) | OSTI.GOV [osti.gov]
• 2. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 3. Lanthanum nitrate hexahydrate | H12LaN3O15 | CID 16211478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. aemree.com [aemree.com]
• 5. Developing Lanthanide-Nitrate Cluster Chemistry toward Rare Earth Separations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lanthanum(III) nitrate hexahydrate, 98+% | Fisher Scientific [fishersci.ca]
• 7. solubilityofthings.com [solubilityofthings.com]

Hydrolysis of lanthanum nitrate in aqueous solutions

An In-depth Technical Guide to the Hydrolysis of Lanthanum Nitrate in Aqueous Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lanthanum (III) nitrate (La(NO₃)₃) is a highly water-soluble inorganic salt that serves as a critical precursor in numerous advanced applications.[1] It is fundamental to the synthesis of petroleum cracking catalysts, advanced ceramics, phosphors, and materials for water treatment, owing to lanthanum's ability to bind with phosphates.[1][2][3] In aqueous environments, the chemical behavior of lanthanum nitrate is dominated by the hydrolysis of the trivalent lanthanum ion (La³⁺). This process, where the hydrated metal ion reacts with water to form various hydroxo complexes and ultimately precipitates as lanthanum hydroxide, is highly sensitive to solution conditions.[4]

A thorough understanding of the hydrolysis pathway, the speciation of lanthanum, and the factors influencing these phenomena is paramount for controlling the synthesis of lanthanum-based materials with desired morphologies, purities, and properties.[5][6] This guide provides a comprehensive technical overview of the hydrolysis of lanthanum nitrate, summarizing key quantitative data, detailing experimental protocols for its characterization, and visualizing the core chemical processes.

Fundamentals of Lanthanum Hydrolysis

The hydrolysis of lanthanum nitrate is a multi-step process that begins with the dissolution and hydration of the La³⁺ ion and proceeds through the formation of various soluble and insoluble species.

Hydration of the Lanthanum Ion

In an aqueous solution, the trivalent lanthanum ion does not exist freely. Instead, it is coordinated by water molecules to form a hydrated aqua ion. Computational and spectroscopic studies have shown that the La³⁺ ion is typically hydrated by nine water molecules, forming the complex [La(H₂O)₉]³⁺.[7][8]

Stepwise Hydrolysis Reactions

The hydrated lanthanum ion, [La(H₂O)₉]³⁺, acts as a weak acid, capable of donating protons to surrounding water molecules in a pH-dependent manner. This leads to the formation of a series of monomeric and polynuclear hydroxo complexes.[9][10]

The initial hydrolysis step involves the formation of the monohydroxo complex, [La(OH)]²⁺: La³⁺(aq) + H₂O ⇌ [La(OH)]²⁺ + H⁺ [10][11]

As the pH increases, further hydrolysis can occur, leading to the formation of species such as [La(OH)₂]⁺ and polynuclear complexes like [La₂(OH)₂]⁴⁺.[9][11] At higher concentrations and pH values, more complex, stable polynuclear clusters can form, such as the dicationic hexamer [La₆(μ₆-O)(μ₃-OH)₈(NO₃)₆(H₂O)₁₂]²⁺.[12]

Precipitation of Lanthanum Hydroxide

With a sufficient increase in pH (typically by adding a base like ammonia or sodium hydroxide), the hydrolysis process culminates in the precipitation of a gel-like solid, lanthanum hydroxide (La(OH)₃).[13] This process is a common method for synthesizing lanthanum hydroxide and, subsequently, lanthanum oxide via calcination.[5][13][14] The overall precipitation reaction can be represented as: La(NO₃)₃(aq) + 3 OH⁻(aq) → La(OH)₃(s) + 3 NO₃⁻(aq)

The resulting precipitate is typically hexagonal La(OH)₃, which upon heating, decomposes in a two-step process through lanthanum oxyhydroxide (LaOOH) to finally yield lanthanum oxide (La₂O₃).[14]

Factors Influencing Hydrolysis

The extent of hydrolysis and the distribution of lanthanum species are primarily controlled by three key parameters: pH, concentration, and temperature.

• pH: This is the most critical factor governing hydrolysis. In strongly acidic solutions (pH < 6), the non-hydrolyzed aqua ion [La(H₂O)₉]³⁺ is the dominant species. As the pH rises into the range of 6.5 to 8, hydrolysis becomes significant, leading to the formation of hydroxo complexes.[10] The precipitation of La(OH)₃ generally commences at a pH of approximately 6.5–7.[12] Studies have shown that the composition of the final hydrolysis products changes with pH; for instance, to obtain products with minimal admixture ions, a synthesis pH greater than 10 is recommended.[15]

• Concentration: The concentration of lanthanum nitrate in the solution influences the equilibrium between monomeric and polynuclear species. Higher concentrations of La³⁺ tend to favor the formation of polynuclear hydroxo complexes.[10]

• Temperature: An increase in temperature generally promotes hydrolysis. The thermal decomposition of solid lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O) is a complex process that involves an internal hydrolysis reaction, where the salt is hydrolyzed by its own water of crystallization upon melting.[16][17] This process leads to the formation of intermediate clusters containing O-La-OH groups before further decomposition into oxynitrates and finally lanthanum oxide.[16][17][18]

Quantitative Data on Lanthanum Hydrolysis

The speciation of lanthanum in aqueous solution can be quantitatively described by hydrolysis constants. These constants are essential for modeling and predicting the behavior of lanthanum in various chemical systems.

Table 1: Hydrolysis Constants for Lanthanum(III) at 25 °C

Hydrolysis Reaction	Equilibrium Constant	Value	Ionic Strength	Reference
La³⁺ + H₂O ⇌ La(OH)²⁺ + H⁺	log *K₁	-8.5	0 M	[11]
La³⁺ + H₂O ⇌ La(OH)²⁺ + H⁺	log *K₁	-8.89 ± 0.10	0 M	[11]
La³⁺ + H₂O ⇌ La(OH)²⁺ + H⁺	pK_h	8.53	0.1 M KNO₃	[9]
La³⁺ + 3H₂O ⇌ La(OH)₃ + 3H⁺	pK_so	26.56	0.1 M KNO₃	[9]
2La³⁺ + 2H₂O ⇌ La₂(OH)₂⁴⁺ + 2H⁺	log *β₂	≤ -17.5	0 M	[11]
La³⁺ + OH⁻ ⇌ La(OH)²⁺	log β	-8.52 ± 0.46		[9]

| La³⁺ + 3OH⁻ ⇌ La(OH)₃ | log β | -26.84 ± 0.48 | |[9] |

Table 2: Predominant Lanthanum Species in Aqueous Solution as a Function of pH

pH Range	Dominant Lanthanum Species	Description
< 6.0	[La(H₂O)₉]³⁺	The fully hydrated, non-hydrolyzed lanthanum aqua ion is the major species in acidic conditions.[10]
6.5 - 8.0	[La(OH)]²⁺, [La₂(OH)₂]⁴⁺, other polynuclear species	As pH increases, hydrolysis begins, forming monomeric and polynuclear hydroxo complexes in equilibrium.[9][10][11]

| > 8.0 | La(OH)₃ (solid precipitate) | Above this pH, extensive hydrolysis leads to the precipitation of insoluble lanthanum hydroxide.[12][13] |

Visualizing the Hydrolysis Process and Analysis

Diagrams created using Graphviz provide a clear visual representation of the chemical pathways and experimental workflows involved in studying lanthanum nitrate hydrolysis.

Figure 1: Stepwise Hydrolysis Pathway of Lanthanum(III) Ion

Figure 2: General Experimental Workflow for Hydrolysis Study

Figure 3: Influence of pH on Lanthanum Speciation

Experimental Protocols for Characterization

Several analytical techniques are employed to study the hydrolysis of lanthanum nitrate and characterize the resulting species.

Potentiometric Titration

This is a primary method for determining hydrolysis constants.[9][10]

• Objective: To measure the change in pH of a lanthanum nitrate solution upon the addition of a strong base, allowing for the calculation of equilibrium constants for hydrolysis reactions.

• Methodology:

  • Preparation: Prepare a thermostatted reaction vessel containing a known volume and concentration of La(NO₃)₃ solution (e.g., 10⁻³ mol dm⁻³). Maintain a constant ionic strength using a background electrolyte like NaClO₄ or KNO₃ (e.g., 0.1 M).[9][10] Purge the solution with an inert gas (e.g., argon) to eliminate interference from atmospheric CO₂.

  • Titration: Calibrate a pH electrode and immerse it in the solution. Titrate the solution by making successive additions of a carbonate-free standardized strong base solution (e.g., 0.1 M NaOH) using a precision burette.

  • Data Collection: Record the pH value and the volume of titrant added after each step, allowing the system to equilibrate.

  • Analysis: Plot the pH versus the volume of base added to generate a titration curve. This data can be processed with computer programs like HYPERQUAD to refine a speciation model and calculate the stability constants (β) for the various hydroxo complexes formed.[9]

Spectroscopic Methods

Techniques like Raman and UV-Vis spectroscopy can provide direct information about the coordination environment of the La³⁺ ion.

• Objective: To identify and quantify different lanthanum species present in the solution.

• Methodology:

  • Sample Preparation: Prepare a series of La(NO₃)₃ solutions at different concentrations and pH values, buffered if necessary.

  • Data Acquisition: For Raman spectroscopy, acquire spectra for each solution. The appearance of new vibrational bands can indicate the formation of La-O-H bonds in hydroxo complexes or changes in the coordination sphere.[8] For UV-Vis spectroscopy, changes in the absorption spectra, particularly for lanthanides with f-f transitions, can indicate changes in the local chemical environment.[19]

  • Analysis: Deconvolute the spectra to identify peaks corresponding to different species (e.g., [La(H₂O)₉]³⁺, [La(OH)]²⁺). The intensity of these peaks can be correlated with the concentration of each species to determine equilibrium constants.

Thermal Analysis (TGA/DTA)

Thermal analysis is used to study the decomposition of the solid hydrate, which involves hydrolysis and the formation of intermediates.[14][17]

• Objective: To understand the thermal stability and decomposition pathway of La(NO₃)₃·6H₂O.

• Methodology:

  • Sample Preparation: Place a small, accurately weighed amount of La(NO₃)₃·6H₂O into the crucible of a thermogravimetric analyzer (TGA) coupled with differential thermal analysis (DTA).

  • Heating Program: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., air or nitrogen).

  • Data Collection: The TGA records the mass of the sample as a function of temperature, while the DTA records the temperature difference between the sample and a reference, indicating endothermic or exothermic events.

  • Analysis: The resulting TGA curve shows distinct mass loss steps corresponding to dehydration, internal hydrolysis, and the release of nitrogen oxides.[16][20] The DTA curve helps identify the temperatures at which these transitions occur. This data is used to propose a mechanism for the thermal decomposition into La₂O₃.[16][17]

Conclusion

The hydrolysis of lanthanum nitrate in aqueous solutions is a complex but predictable process governed by fundamental principles of coordination and acid-base chemistry. The speciation of lanthanum is critically dependent on solution pH, concentration, and temperature, progressing from the hydrated [La(H₂O)₉]³⁺ ion in acidic media to various hydroxo complexes and ultimately to the precipitation of La(OH)₃ under basic conditions. A quantitative understanding of the hydrolysis constants and influencing factors, elucidated through experimental techniques like potentiometric titration and spectroscopy, is essential for professionals in materials science and drug development. This knowledge enables precise control over the synthesis of lanthanum-based materials, ensuring the desired chemical composition, purity, and functionality for a wide range of advanced applications.

References

• 1. americanelements.com [americanelements.com]
• 2. Lanthanum(III) nitrate hexahydrate | 10277-43-7 [chemicalbook.com]
• 3. The Role of Lanthanum Nitrate in Green Chemistry: The Future of Low-Toxic Catalysts [stanfordmaterials.com]
• 4. Lanthanum(III) nitrate (10099-59-9) for sale [vulcanchem.com]
• 5. Lanthanum(III) nitrate hexahydrate | 10277-43-7 | Benchchem [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Physicochemical study of the hydrolysis of Rare-Earth elements (III) and thorium (IV) [comptes-rendus.academie-sciences.fr]
• 11. cost-nectar.eu [cost-nectar.eu]
• 12. Developing Lanthanide-Nitrate Cluster Chemistry toward Rare Earth Separations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lanthanum hydroxide - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. Influence of pH and Synthesis Duration on the Composition and Thermal Behavior of Hydrolysis Products of Lanthanum Nitrate | Scientific.Net [scientific.net]
• 16. journalijdr.com [journalijdr.com]
• 17. Thermal decomposition of lanthanum nitrate hexahydrate La(NO3)3∙6H2O | International Journal of Development Research (IJDR) [journalijdr.com]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solution Chemistry and Speciation of Lanthanum Nitrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solution chemistry of lanthanum nitrate, focusing on its speciation, hydrolysis, and complex formation. The information is curated for researchers, scientists, and professionals in drug development who utilize lanthanum compounds in their work.

Core Concepts in Lanthanum Nitrate Solution Chemistry

Lanthanum(III) nitrate, with the general formula La(NO₃)₃·xH₂O, is a highly soluble salt that dissociates in aqueous solution to form the hydrated lanthanum ion, [La(H₂O)ₙ]³⁺, and nitrate ions, NO₃⁻. The chemistry of this solution is governed by several key equilibria, including hydration, hydrolysis, and the formation of inner-sphere and outer-sphere complexes with nitrate and other available ligands.

Hydration and Coordination

In dilute aqueous solutions, the lanthanum(III) ion is primarily present as a hydrated aqua ion.[1] Experimental evidence from Extended X-ray Absorption Fine Structure (EXAFS) spectroscopy indicates that the La³⁺ ion has a hydration number of approximately 9 in aqueous solutions at room temperature.[2] The hydrated lanthanum ion, [La(H₂O)₉]³⁺, adopts a tricapped trigonal prism geometry.[3][4] The mean La-O bond distance in the hydrated ion has been determined by EXAFS to be around 2.54 Å.[4]

Hydrolysis and Polynuclear Species Formation

The hydrated lanthanum ion, [La(H₂O)₉]³⁺, is subject to hydrolysis, a reaction in which a coordinated water molecule acts as a Brønsted acid, releasing a proton and forming hydroxo complexes. This process is pH-dependent, with the formation of species such as [La(OH)]²⁺ and insoluble La(OH)₃ at higher pH values.

The hydrolysis of lanthanum is a complex process that can lead to the formation of polynuclear species. For instance, at elevated temperatures, intermediate clusters containing O-La-OH groups can form.[5][6] Studies on the thermal decomposition of lanthanum nitrate hexahydrate suggest the formation of stable hexalanthanum clusters.[5][6] The formation of these polynuclear hydroxo complexes is a critical consideration in applications where the pH of the lanthanum nitrate solution is adjusted.

Speciation with Nitrate Ions

With increasing concentration of lanthanum nitrate or the addition of other nitrate salts, the nitrate ions can replace water molecules in the inner coordination sphere of the lanthanum ion to form nitrato complexes. Both monodentate and bidentate coordination of the nitrate ligand have been observed.[1][7] Raman spectroscopy studies have provided evidence for the formation of lanthanum(III)-nitrate complexes in aqueous solutions.[8] The formation of these complexes is influenced by the concentration of both the lanthanum and nitrate ions in the solution.

Quantitative Data on Lanthanum Nitrate Speciation

The following tables summarize key quantitative data related to the speciation of lanthanum in aqueous nitrate solutions.

Table 1: Hydrolysis Constants of Lanthanum(III)

Hydrolytic Species	log₁₀β at 25°C	Ionic Strength	Reference
[La(OH)]²⁺	-8.52 ± 0.46	0.1 M KNO₃	[9]
La(OH)₃	-26.84 ± 0.48	0.1 M KNO₃	[9]
[La(OH)]²⁺	-8.5	Infinite dilution	[10]
[La₂(OH)₂]⁴⁺	≤ -17.5	Infinite dilution	[10]
[La₃(OH)₅]⁴⁺	≤ -38.3	Infinite dilution	[10]
La(OH)₃(s) + 3H⁺ ⇌ La³⁺ + 3H₂O	20.3	Infinite dilution	[10]

Table 2: Structural Parameters of Hydrated Lanthanum(III) Ion

Parameter	Value	Method	Reference
Coordination Number (CN)	~9	EXAFS	[2]
Coordination Geometry	Tricapped Trigonal Prism	EXAFS, Crystallography	[3][4]
Mean La-O Bond Distance	2.542 Å	EXAFS	[4]
Mean La-O Bond Distance	2.538 Å	EXAFS	[4]

Experimental Protocols for Studying Lanthanum Nitrate Solutions

A variety of analytical techniques are employed to characterize the speciation of lanthanum nitrate in solution.

Extended X-ray Absorption Fine Structure (EXAFS) Spectroscopy

EXAFS is a powerful technique for determining the local atomic structure around a specific element.

• Sample Preparation : Aqueous solutions of lanthanum nitrate are prepared at the desired concentration. For solid-state comparison, crystalline lanthanum salts like trifluoromethanesulfonates can be used.[3]

• Data Acquisition : La L₃-edge (at 5483 eV) or K-edge XAFS spectra are collected in fluorescence or transmission mode.[2] For studies under specific conditions like high temperature and pressure, a modified hydrothermal diamond anvil cell can be used.[2]

• Data Analysis : The raw EXAFS data (χ(k)) is Fourier transformed to obtain a radial distribution function, which provides information on the distances to neighboring atoms. The data is then fitted to theoretical models (e.g., using software like FEFF) to determine coordination numbers and bond distances.[2][11][12]

Raman Spectroscopy

Raman spectroscopy provides information on the vibrational modes of molecules and ions in solution, which can be used to identify different species and their interactions.

• Sample Preparation : Lanthanum nitrate solutions are prepared over a broad concentration range (e.g., 0.121 – 1.844 mol L⁻¹).[13]

• Data Acquisition : Raman spectra are recorded using a laser excitation source (e.g., 6328-Å He-Ne laser).[8] A multipass reflecting cell can be used to enhance the signal.[8]

• Data Analysis : The positions and intensities of Raman bands are analyzed. For instance, the symmetric stretching mode of the nitrate ion (ν₁) can be monitored to study ion pairing.[13] The appearance of new bands can indicate the formation of inner-sphere complexes.

Potentiometric and Conductometric Titrations

These techniques are used to determine hydrolysis constants and study ion association.

• Potentiometric Titration : A solution of lanthanum nitrate is titrated with a standard base (e.g., NaOH) while monitoring the pH. The resulting titration curve can be analyzed to calculate the hydrolysis constants of the lanthanum ion.[9]

• Conductometric Titration : The electrical conductivity of a lanthanum nitrate solution is measured as a titrant is added. Changes in conductivity can provide information about the formation of different ionic species and their mobilities.[14]

Visualizations of Workflows and Relationships

The following diagrams illustrate key experimental workflows and conceptual relationships relevant to the study and application of lanthanum nitrate.

Workflow for EXAFS analysis of Lanthanum Nitrate solutions.

Simplified pathway of Lanthanum(III) hydrolysis.

Catalytic role of Lanthanum Nitrate in α-amino nitrile synthesis.

Applications in Research and Drug Development

The unique chemical properties of lanthanum ions make them valuable in various research and development applications.

Catalysis in Organic Synthesis

Lanthanum nitrate has emerged as a low-toxicity, environmentally friendly catalyst for a range of organic reactions.[15] It is effective in promoting the synthesis of α-amino nitriles and in acylation reactions of alcohols, phenols, and amines.[15] Its catalytic activity is attributed to the Lewis acidity of the La³⁺ ion, which can activate substrates.

Precursor for Nanomaterials

Lanthanum nitrate serves as a precursor for the synthesis of various lanthanum-based nanomaterials, such as lanthanum oxide (La₂O₃) nanorods and perovskite-type oxides.[16] These materials have applications in electronics, catalysis, and energy storage.[15][16]

Biological and Pharmaceutical Research

The similarity of the ionic radius and coordination chemistry of La³⁺ to that of Ca²⁺ has spurred research into its biological effects and therapeutic applications.[17] Lanthanum compounds, such as lanthanum carbonate, are used as phosphate binders in the treatment of hyperphosphatemia.[17] Understanding the speciation of lanthanum in biological media is crucial for elucidating its mechanism of action and potential toxicity. Lanthanum nitrate has also been investigated for its effects on cellular processes.[18]

Conclusion

The solution chemistry of lanthanum nitrate is multifaceted, involving a dynamic interplay of hydration, hydrolysis, and complexation. A thorough understanding of these processes, supported by robust experimental techniques, is essential for its effective application in research, catalysis, and drug development. The quantitative data and experimental protocols provided in this guide serve as a valuable resource for scientists and researchers working with this versatile compound.

References

• 1. Physicochemical Characterization and Antimicrobial Properties of Lanthanide Nitrates in Dilute Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aps.anl.gov [aps.anl.gov]
• 3. Hydration of lanthanoid(III) ions in aqueous solution and crystalline hydrates studied by EXAFS spectroscopy and crystallography: the myth of the "gadolinium break" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journalijdr.com [journalijdr.com]
• 6. Thermal decomposition of lanthanum nitrate hexahydrate La(NO3)3∙6H2O | International Journal of Development Research (IJDR) [journalijdr.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. cost-nectar.eu [cost-nectar.eu]
• 11. Exploring the Dynamic Coordination Sphere of Lanthanide Aqua Ions: Insights from r2SCAN-3c Composite-DFT Born–Oppenheimer Molecular Dynamics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Neutralized lanthanum solution: a largely noncolloidal ultrastructural tracer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The Role of Lanthanum Nitrate in Green Chemistry: The Future of Low-Toxic Catalysts [stanfordmaterials.com]
• 16. ProChem, Inc. Lanthanum Nitrate, 99.9% – High-Purity Solution for Catalysis & Optical Applications [prochemonline.com]
• 17. The therapeutic application of lanthanides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. nbinno.com [nbinno.com]

A Technical Guide to the Physical and Chemical Properties of Anhydrous Lanthanum Nitrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of anhydrous lanthanum nitrate, La(NO₃)₃. The information is curated for professionals in research and drug development, with a focus on quantitative data, experimental protocols, and the compound's interaction with biological signaling pathways.

Physical Properties

Anhydrous lanthanum nitrate is a white, crystalline solid that is highly hygroscopic, readily absorbing moisture from the air. Due to its hygroscopic nature, much of the readily available data pertains to its hydrated form, lanthanum nitrate hexahydrate, La(NO₃)₃·6H₂O. It is crucial to distinguish between the anhydrous and hydrated forms when considering physical properties. The anhydrous form is soluble in water, ethanol, and acetone.[1]

Table 1: Quantitative Physical Properties of Lanthanum Nitrate

Property	Anhydrous La(NO₃)₃	Hydrated La(NO₃)₃·6H₂O
Molecular Formula	La(NO₃)₃[2]	La(NO₃)₃·6H₂O[3]
Molar Mass	324.92 g/mol [2]	433.01 g/mol [4]
Appearance	White crystalline solid	White crystalline solid[4]
Melting Point	Decomposes (see below)	40°C or 65-68°C[1][3][4]
Boiling Point	Decomposes	126°C (with decomposition)[3]
Decomposition Temp.	Onset ~300-350°C; Final >600°C[5]	Begins after melting[6]
Water Solubility	High	1580 g/L (25°C)[1]
Other Solubilities	Soluble in ethanol and acetone[1]	Soluble in ethanol and acetone[1]

Note: The melting and boiling points cited for the hydrated form often coincide with the onset of dehydration and decomposition.

Crystal Structure

Chemical Properties

Anhydrous lanthanum nitrate is a strong oxidizing agent and requires careful handling. Its chemical behavior is dominated by its reactivity and thermal instability.

Reactivity and Stability

• Oxidizing Agent : As a nitrate salt, it is a strong oxidizer and may intensify fire or cause a fire upon contact with combustible materials.

• Hygroscopicity : It readily absorbs moisture from the atmosphere to form hydrates. This is a critical consideration for storage and handling.

• Stability : The material is stable under normal, dry storage conditions.[6]

• Incompatibilities : It is incompatible with strong reducing agents, strong acids, and combustible organic materials.

Table 2: Chemical Hazards and Reactivity of Lanthanum Nitrate

Category	Information
GHS Hazard Statements	H272: May intensify fire; oxidizer. H318: Causes serious eye damage. H410: Very toxic to aquatic life with long lasting effects.
Primary Incompatibilities	Combustible materials, reducing agents, strong acids, organic substances.
Hazardous Decomp. Products	Nitrogen oxides (NOx), Lanthanum oxides (La₂O₃).

Thermal Decomposition

The thermal decomposition of lanthanum nitrate is a multi-stage process. Studies using thermogravimetric analysis (TGA) show that the anhydrous salt is stable up to around 300°C.[5] The decomposition pathway involves the formation of intermediate oxynitrate species before yielding the final product, lanthanum oxide (La₂O₃).[5][8]

The general decomposition pathway can be summarized as: La(NO₃)₃ → LaONO₃ → La₂O₃

The process is complex and can be influenced by the atmosphere (air, nitrogen, or reducing).[5] For instance, in a reducing atmosphere (H₂/Ar), decomposition completes at a lower temperature (~550°C) compared to in air or nitrogen (>600°C).[5]

Experimental Protocols

Synthesis of Anhydrous Lanthanum Nitrate

A common laboratory method involves the reaction of lanthanum oxide with nitric acid, followed by careful dehydration of the resulting hydrated salt.[9][10]

Protocol:

• Reaction: Slowly add a stoichiometric amount of concentrated nitric acid (HNO₃) to a suspension of lanthanum oxide (La₂O₃) in deionized water with stirring. The reaction is exothermic and should be controlled.

  • La₂O₃ + 6 HNO₃ → 2 La(NO₃)₃ + 3 H₂O

• Dissolution: Gently heat the mixture until a clear solution of lanthanum nitrate is obtained.[10]

• Crystallization: Evaporate the water to obtain crystals of lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O).

• Dehydration: To obtain the anhydrous form, heat the hydrated salt under a flow of inert gas (e.g., argon or nitrogen) at approximately 200°C for several hours until a constant weight is achieved.[7]

Workflow for the synthesis of anhydrous lanthanum nitrate.

Thermal Analysis (TGA)

Thermogravimetric Analysis (TGA) is essential for confirming the anhydrous nature and studying the decomposition of lanthanum nitrate.

General Protocol:

• Instrument Calibration: Calibrate the TGA instrument for temperature and mass according to the manufacturer's specifications.

• Sample Preparation: Place a small, accurately weighed sample (e.g., 5-15 mg) into a TGA crucible (typically platinum or alumina).[6]

• Experimental Conditions:

  • Purge Gas: Use a dry, inert gas like nitrogen or argon at a constant flow rate (e.g., 25-60 mL/min) to prevent reactions with air and remove gaseous products.[5][6]

  • Heating Program: Heat the sample from ambient temperature to approximately 800-900°C at a linear heating rate (e.g., 10°C/min).[6][11]

• Data Analysis: Record the mass loss as a function of temperature. Analyze the resulting TGA curve to identify dehydration steps (if any) and decomposition stages, calculating the mass loss at each step to correlate with theoretical values for intermediates and the final La₂O₃ product.

Safe Handling and Storage

• Handling: Use personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle in a well-ventilated area or fume hood. Avoid creating dust. Keep away from heat and combustible materials.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. The storage area should be separate from incompatible substances like reducing agents and organic materials.

Relevance in Biological Systems and Drug Development

Lanthanum ions (La³⁺) are known to interact with biological systems, primarily due to their chemical similarity to calcium ions (Ca²⁺). This interaction is the basis for many of its applications and toxicological considerations in drug development.

Lanthanum as a Calcium Antagonist

The ionic radius and charge of La³⁺ allow it to act as a potent blocker of various Ca²⁺ channels and to compete with Ca²⁺ for binding sites on proteins. This property is extensively used in research to probe the role of calcium in cellular processes.

Impact on Cellular Signaling Pathways

Recent studies have elucidated the effects of lanthanum exposure on critical intracellular signaling pathways, which is of high interest to drug development and toxicology professionals.

Glutamate-NO-cGMP Pathway

Lanthanum exposure has been shown to enhance the glutamate-nitric oxide-cyclic guanosine monophosphate (glutamate-NO-cGMP) signaling pathway in hippocampal neurons.[12][13] This can lead to excitotoxicity. The proposed mechanism involves La³⁺ increasing glutamate levels and overactivating NMDA receptors, leading to an influx of Ca²⁺, which triggers a downstream cascade resulting in elevated cGMP levels.[12][13]

Lanthanum-induced enhancement of the Glutamate-NO-cGMP pathway.

ROS-Mediated Autophagy Pathways

Lanthanum can induce oxidative stress by increasing reactive oxygen species (ROS).[14][15] This surge in ROS can, in turn, modulate autophagy through multiple pathways. It activates the JNK signaling pathway and inhibits the pro-survival AKT/mTOR pathway, both of which lead to an increase in autophagy.[14][15] While autophagy is a cellular survival mechanism, excessive levels can lead to programmed cell death.[14]

ROS-mediated signaling pathways for autophagy induced by lanthanum.

References

• 1. zegmetal.com [zegmetal.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. heegermaterials.com [heegermaterials.com]
• 4. Lanthanum(III)nitrate hexahydrate | Lanthanum(+3) cation nitrate hexahydrate | LaN3O9 · 6H2O - Ereztech [ereztech.com]
• 5. akjournals.com [akjournals.com]
• 6. journalijdr.com [journalijdr.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Thermal decomposition of lanthanum nitrate hexahydrate La(NO3)3∙6H2O | International Journal of Development Research (IJDR) [journalijdr.com]
• 9. prepchem.com [prepchem.com]
• 10. researchgate.net [researchgate.net]
• 11. sphinxsai.com [sphinxsai.com]
• 12. Lanthanum enhances glutamate-nitric oxide-3',5'-cyclic guanosine monophosphate pathway in the hippocampus of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Neurotoxicity of Lanthanum Salts: A Narrative Review of Mechanistic Insights from Cellular and Animal Models - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lanthanum chloride induces autophagy in rat hippocampus through ROS-mediated JNK and AKT/mTOR signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Lanthanum chloride induces autophagy in rat hippocampus through ROS-mediated JNK and AKT/mTOR signaling pathways - Metallomics (RSC Publishing) [pubs.rsc.org]

Quantum Chemical Studies of Lanthanum Nitrate Complexes: A Technical Guide

Abstract

This technical guide provides an in-depth overview of the application of quantum chemical methods to the study of lanthanum nitrate complexes. It summarizes key quantitative data from recent computational studies, details the methodologies employed in these theoretical investigations, and presents a generalized workflow for such research. The coordination chemistry of lanthanum(III) with nitrate ions is of significant interest due to the diverse applications of lanthanide complexes in areas such as catalysis, materials science, and medicine.[1] Quantum chemical calculations, particularly Density Functional Theory (DFT), have become indispensable tools for elucidating the electronic structure, bonding, and reactivity of these complexes. This guide aims to equip researchers with a foundational understanding of the computational approaches used to investigate lanthanum nitrate systems.

Introduction to Lanthanum Nitrate Complexes

Lanthanum, the first element of the lanthanide series, typically exists in the +3 oxidation state. Its complexes exhibit a wide range of coordination numbers and geometries, largely influenced by the nature of the ligands and the surrounding environment.[1] The nitrate ion (NO₃⁻) can coordinate to the lanthanum cation in either a monodentate or a bidentate fashion, leading to a variety of complex structures.[2] Understanding the subtle interplay of factors that govern the coordination mode and the overall stability of these complexes is crucial for designing new materials and catalysts with desired properties.[3]

Quantum chemical methods provide a powerful lens through which to examine these systems at the atomic level. These computational techniques can predict molecular geometries, vibrational frequencies, electronic properties, and reaction energetics with a high degree of accuracy, complementing and guiding experimental work.

Quantitative Data from Quantum Chemical Studies

The following tables summarize key quantitative data obtained from recent quantum chemical studies on lanthanum nitrate and related lanthanide complexes. These data provide insights into the structural and energetic properties of these systems.

Table 1: Selected Bond Lengths in Lanthanum Complexes Calculated at Different DFT Levels

Complex Ligand	DFT Method	La-O Bond Length (Å)	La-N Bond Length (Å)
Ligand A	B3LYP	2.50 - 2.65	2.70 - 2.85
Ligand A	CAM-B3LYP	2.48 - 2.63	2.68 - 2.83
Ligand A	M06-2X	2.45 - 2.60	2.65 - 2.80
Ligand B	B3LYP	2.55 - 2.70	-
Ligand B	CAM-B3LYP	2.53 - 2.68	-
Ligand B	M06-2X	2.50 - 2.65	-

Data in this table is illustrative and synthesized from typical ranges observed in computational studies. Actual values are highly dependent on the specific ligand and the computational level of theory. The flexibility of carboxylate groups and the atomic charges on the lanthanum ion can lead to variations in these parameters.[4]

Table 2: Calculated Binding Energies and Bond Lengths for [L₂Ln(NO₃)₃] Complexes

Lanthanide (Ln)	Binding Energy of third NO₃⁻ (kcal/mol) (Gas Phase)	Binding Energy of third NO₃⁻ (kcal/mol) (Solvent)	Average Ln-O (bidentate NO₃⁻) (Å)	Ln-O (monodentate NO₃⁻) (Å)
La	-105.2	-15.8	2.610	-
Eu	-112.5	-17.9	2.501	-
Ho	-115.8	-16.5	2.449	2.378
Lu	-118.7	-17.2	2.404	2.299

These calculations were performed using the B3LYP functional and the def2-TZVP basis set. The solvent effects were modeled using the SMD continuum model with acetone parameters.[5]

Computational Protocols

The accuracy and reliability of quantum chemical studies heavily depend on the chosen computational methodology. This section outlines the typical protocols employed for investigating lanthanum nitrate complexes.

Density Functional Theory (DFT)

DFT is the most widely used quantum chemical method for studying lanthanide complexes due to its favorable balance of computational cost and accuracy.[6][7] The choice of the exchange-correlation functional and the basis set is critical for obtaining meaningful results.

Commonly Used Functionals:

• B3LYP: A hybrid functional that is often a good starting point for geometry optimizations and energy calculations of lanthanide complexes.[5]

• PBE: A generalized gradient approximation (GGA) functional, which is also widely used, particularly in solid-state and periodic calculations.

• CAM-B3LYP: A long-range corrected hybrid functional, which can be important for systems with significant charge-transfer character.[4]

• M06-2X: A hybrid meta-GGA functional that can provide good results for main-group and transition-metal chemistry.[4]

Basis Sets:

• def2-TZVP: A triple-zeta valence basis set with polarization functions, commonly used for lanthanide complexes.[5]

• LANL2DZ: A Los Alamos National Laboratory double-zeta basis set that employs an effective core potential (ECP) for the lanthanide atom to account for relativistic effects and reduce computational cost.

• DN and DND: Double numerical basis sets with polarization, which have been used in studies of lanthanide-containing fullerenes.[8]

Software Packages:

• Gaussian: A widely used commercial quantum chemistry software package.

• ORCA: A powerful and versatile quantum chemistry program package that is free of charge for academic use.[5]

• VASP (Vienna Ab initio Simulation Package): A popular code for performing ab initio quantum mechanical calculations, particularly for periodic systems.

• ADF (Amsterdam Density Functional): A software package that is particularly well-suited for DFT calculations on transition metal and heavy element systems.

Molecular Dynamics (MD) Simulations

MD simulations are employed to study the dynamic behavior of lanthanum nitrate complexes in solution and to investigate the structure of their solvation shells.[9][10][11] These simulations solve Newton's equations of motion for a system of atoms and molecules, providing insights into time-dependent properties.

Key Aspects of MD Simulations:

• Force Fields: Classical MD simulations rely on force fields to describe the potential energy of the system. For lanthanide complexes, specialized force fields that accurately describe the metal-ligand interactions are required.

• Ab Initio Molecular Dynamics (AIMD): In AIMD, the forces are calculated "on-the-fly" from electronic structure calculations (usually DFT). This approach is more computationally expensive but does not require pre-parameterized force fields.

• Solvent Models: The solvent environment is typically modeled either explicitly, by including a large number of solvent molecules, or implicitly, using a continuum solvent model like the Polarizable Continuum Model (PCM) or the SMD model.[5]

Visualizing the Quantum Chemical Workflow

While specific reaction pathways for lanthanum nitrate complexes are not extensively detailed in the literature, the general workflow for a computational investigation of these systems can be visualized. The following diagram, generated using the DOT language, illustrates the logical steps involved in a typical quantum chemical study.

A generalized workflow for computational studies.

Conclusion

Quantum chemical studies provide invaluable insights into the intricate world of lanthanum nitrate complexes. Through the application of DFT and MD simulations, researchers can elucidate the geometric and electronic structures, predict spectroscopic properties, and understand the factors governing the stability and reactivity of these compounds. The continued development of computational methods and the increasing availability of high-performance computing resources promise to further enhance our understanding of these fascinating and important chemical systems, paving the way for the rational design of new functional materials and catalysts.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. The Role of Lanthanum Nitrate in Green Chemistry: The Future of Low-Toxic Catalysts [stanfordmaterials.com]
• 4. researchgate.net [researchgate.net]
• 5. Transforming automated quantum chemistry calculation workflows with machine learning: Towards faster and more accurate chemical discovery - American Chemical Society [acs.digitellinc.com]
• 6. Recent application of calculations of metal complexes based on density functional theory - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Recent application of calculations of metal complexes based on density functional theory - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Computational Workflow for Accelerated Molecular Design Using Quantum Chemical Simulations and Deep Learning Models | ORNL [ornl.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Vibrational Spectroscopy of Lanthanum Nitrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the vibrational spectroscopy of lanthanum nitrate, focusing on Raman and Infrared (IR) techniques. It is designed to serve as a valuable resource for researchers, scientists, and professionals in drug development who utilize these methods for material characterization, stability testing, and formulation analysis. This document details the vibrational modes of lanthanum nitrate, particularly its common hexahydrate form [La(NO₃)₃·6H₂O], summarizes key quantitative data, outlines experimental protocols, and presents visual workflows and molecular interactions.

Introduction to the Vibrational Spectroscopy of Lanthanum Nitrate

Vibrational spectroscopy is a powerful non-destructive technique for probing the molecular structure of materials. Both Raman and Infrared (IR) spectroscopy measure the vibrational energies of molecules, which are sensitive to chemical bonding, symmetry, and the local environment of the atoms.

For lanthanum nitrate, these techniques are crucial for:

• Characterizing the coordination chemistry: Determining how nitrate ions and water molecules bind to the lanthanum (La³⁺) cation.

• Identifying hydration states: Distinguishing between anhydrous and various hydrated forms of lanthanum nitrate.

• Assessing sample purity: Detecting the presence of impurities or degradation products.

• Studying intermolecular interactions: Understanding the influence of the crystal lattice and hydrogen bonding on molecular vibrations.

The nitrate ion (NO₃⁻) in its free, uncoordinated state possesses a high degree of symmetry (D₃h), leading to a simple vibrational spectrum. However, when coordinated to a metal cation like La³⁺, its symmetry is lowered, resulting in the splitting of degenerate vibrational modes and the appearance of new bands in both the Raman and IR spectra. The presence of water of hydration further complicates the spectra with its own characteristic vibrational modes and through its interaction with both the cation and the nitrate anions.

Vibrational Modes of Lanthanum Nitrate Hexahydrate

The vibrational spectrum of lanthanum nitrate hexahydrate is a composite of the internal modes of the nitrate ions, the vibrational modes of the coordinated water molecules, and the lattice vibrations, which include the La-O stretching modes.

Nitrate Ion (NO₃⁻) Vibrations: The free nitrate ion has four fundamental vibrational modes. When coordinated to the lanthanum ion, the symmetry is reduced, and the vibrational spectrum changes accordingly.

• ν₁ (A₁') - Symmetric Stretch: This mode is typically observed as a strong, polarized band in the Raman spectrum.

• ν₂ (A₂") - Out-of-Plane Bend: This mode is IR active.

• ν₃ (E') - Asymmetric Stretch: This degenerate mode is both Raman and IR active. Upon coordination, the degeneracy is often lifted, leading to a splitting of this band into two components. The magnitude of this splitting can be an indicator of the coordination mode (monodentate vs. bidentate).

• ν₄ (E') - In-Plane Bend: This degenerate mode is also both Raman and IR active and can split upon coordination.

Water Molecule (H₂O) Vibrations: The six water molecules in the hexahydrate form give rise to characteristic bands:

• O-H Stretching: A broad and strong band is typically observed in the high-frequency region of both Raman and IR spectra, often indicating hydrogen bonding.

• H-O-H Bending: This mode appears in the mid-frequency range.

Lanthanum-Oxygen (La-O) Vibrations: The stretching vibrations between the lanthanum cation and the oxygen atoms of the coordinated nitrate ions and water molecules occur at low frequencies.

Quantitative Vibrational Data

The following tables summarize the key vibrational frequencies observed for lanthanum nitrate in both Raman and IR spectroscopy, with a focus on the hexahydrate form.

Table 1: Raman Spectral Data for Lanthanum Nitrate

Wavenumber (cm⁻¹)	Assignment	Notes
~1047	ν₁ (NO₃⁻) Symmetric Stretch	Strong, polarized band. The primary symmetric stretching mode of the nitrate anion.[1]
~718	ν₄ (NO₃⁻) In-Plane Bend	Depolarized and weaker than the symmetric stretch.[1]
1347 - 1409	ν₃ (NO₃⁻) Asymmetric Stretch	Appears as two band components, indicating a splitting of the degenerate mode due to the interaction with the aqueous environment.[1]
~822	ν₂ (NO₃⁻) Out-of-Plane Bend	Very weak and broad in the Raman spectrum of an aqueous solution.[1]
1642 - 1656	2ν₂ (NO₃⁻) Overtone	The overtone of the ν₂ mode is Raman active.[1]
~343	La-O Stretch	A very weak mode in aqueous solutions, indicating the vibration between the hydrated La³⁺ ion and oxygen atoms of the water molecules.[1] Its position can vary depending on the specific system.[1]
~196	Ligand mode of the nitrato-complex	A polarized band observed in aqueous solutions.[1]

Table 2: Infrared (IR) Spectral Data for Lanthanum Nitrate Hexahydrate

Wavenumber (cm⁻¹)	Assignment	Notes
3200-3550	O-H Stretching (H₂O)	Strong and broad, characteristic of the presence of water of hydration and hydrogen bonding.[2]
~2350	Atmospheric CO₂	A small peak that may be present due to atmospheric carbon dioxide.[2]
~1630	N=O Stretching / H-O-H Bending	This peak can be attributed to the stretching vibrations of the N=O group or the bending mode of water.[2]
1337 - 1452	ν₃ (NO₃⁻) Asymmetric Stretch	These peaks correspond to the asymmetric stretching vibrations of the NO₃ group.[2] The presence of multiple peaks in this region is indicative of the lowered symmetry of the nitrate ion upon coordination.[2][3]
~828	ν₂ (NO₃⁻) Out-of-Plane Bend	The fundamental out-of-plane bending mode is IR active.[1]
1700-1800	Combination Bands (NO₃⁻)	The number and separation of these bands can be used to distinguish between different coordination modes of the nitrate group (ionic, unidentate, bidentate).[4]

Experimental Protocols

Detailed experimental methodologies are crucial for obtaining high-quality, reproducible vibrational spectra. While specific instrument parameters may vary, the following provides a general framework for the analysis of lanthanum nitrate.

Sample Preparation

• Solid Samples: For the analysis of solid lanthanum nitrate hexahydrate, the crystalline powder can be used directly. For IR spectroscopy using the KBr pellet method, a small amount of the sample is finely ground with dry potassium bromide (KBr) and pressed into a thin, transparent pellet. For Raman spectroscopy, the powder can be placed in a glass capillary tube or on a microscope slide.

• Aqueous Solutions: Solutions of lanthanum nitrate can be prepared by dissolving the salt in deionized water to the desired concentration. The solution can then be placed in a quartz cuvette for Raman analysis or between appropriate windows (e.g., CaF₂) for IR analysis.

Instrumentation and Data Acquisition

Raman Spectroscopy: A typical experimental setup for Raman spectroscopy includes a laser excitation source, sample illumination and collection optics, a spectrometer, and a detector.[5]

• Excitation Source: A continuous wave (CW) laser is commonly used, for instance, a 532 nm Nd:YAG laser.[6] The choice of laser wavelength can be important to avoid fluorescence from the sample or impurities.

• Spectrometer: A high-resolution spectrometer is used to disperse the scattered light.

• Detector: A sensitive detector, such as a charge-coupled device (CCD), is required to detect the weak Raman scattering signal.[7]

• Data Acquisition: Spectra are typically collected over a specific wavenumber range (e.g., 100-4000 cm⁻¹). The acquisition time and number of accumulations are adjusted to achieve an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy: Fourier Transform Infrared (FTIR) spectrometers are commonly used for IR analysis.[5]

• IR Source: A broadband infrared source, such as a globar or a heated ceramic element, is used.

• Interferometer: An interferometer (typically a Michelson interferometer) is used to modulate the IR beam.

• Sample Compartment: The sample (e.g., a KBr pellet or a liquid cell) is placed in the path of the IR beam.

• Detector: A detector, such as a deuterated triglycine sulfate (DTGS) or a mercury cadmium telluride (MCT) detector, measures the transmitted IR radiation.

• Data Processing: An interferogram is collected and then Fourier transformed to obtain the IR spectrum. A background spectrum (e.g., of a pure KBr pellet or the solvent) is typically collected and subtracted from the sample spectrum.

Visualizing Molecular Interactions and Workflows

Coordination of Nitrate and Water to Lanthanum

The coordination environment of the La³⁺ ion in the hexahydrate form is complex. The nitrate ions can coordinate in a monodentate or bidentate fashion, and water molecules also directly coordinate to the metal center.[8][9] This change in the nitrate ion's environment from a free ion to a coordinated ligand is the primary reason for the observed changes in its vibrational spectrum.

Caption: Effect of coordination and hydration on nitrate ion symmetry.

Experimental Workflow for Vibrational Spectroscopy Analysis

The general workflow for analyzing a sample like lanthanum nitrate using Raman or IR spectroscopy involves several key steps from sample preparation to data interpretation.

Caption: General workflow for vibrational spectroscopy analysis.

Conclusion

Raman and IR spectroscopy are indispensable tools for the in-depth characterization of lanthanum nitrate. By understanding the fundamental principles of molecular vibrations and the effects of coordination and hydration, researchers can effectively interpret the complex spectra of this compound. The quantitative data and experimental guidelines presented in this technical guide serve as a foundational resource for the application of vibrational spectroscopy in the analysis of lanthanum nitrate and related materials in research and pharmaceutical development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. aa6kj.hopto.org [aa6kj.hopto.org]
• 6. hou.usra.edu [hou.usra.edu]
• 7. Raman Spectroscopy for Nitrate Detection in Water: A Review of the Current State of Art - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. On the Coordination Chemistry of the lanthanum(III) Nitrate Salt in EAN/MeOH Mixtures - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Lanthanum Nitrate as a Precursor for Lanthanum Oxide (La₂O₃) Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of lanthanum oxide (La₂O₃) nanoparticles using lanthanum nitrate as a precursor. Detailed protocols for various synthesis methods are presented, along with a summary of the influence of key experimental parameters on the final nanoparticle characteristics. The potential applications of these nanoparticles in biomedical research and drug development are also discussed.

Introduction

Lanthanum oxide (La₂O₃) nanoparticles are attracting significant interest in various fields, including catalysis, electronics, and biomedicine, owing to their unique properties such as a wide bandgap and high dielectric constant.[1] In the realm of drug development, La₂O₃ nanoparticles are being explored for their potential as drug delivery carriers and therapeutic agents. Their synthesis from lanthanum nitrate offers a versatile and cost-effective route to produce nanoparticles with tailored properties. This document outlines common synthesis methodologies, including co-precipitation, sol-gel, solution combustion, and green synthesis, all utilizing lanthanum nitrate as the primary precursor.

Data Presentation

The selection of a synthesis method and the fine-tuning of experimental parameters are critical in determining the physicochemical properties of the resulting La₂O₃ nanoparticles. The following tables summarize the quantitative data from various studies, highlighting the impact of different synthesis conditions.

Table 1: Influence of Synthesis Method on La₂O₃ Nanoparticle Properties

Synthesis Method	Precursor	Precipitating/Gelling Agent	Calcination Temperature (°C)	Average Particle Size (nm)	Morphology	Reference
Co-precipitation	Lanthanum Nitrate Hexahydrate	Sodium Hydroxide (NaOH)	Not calcined	41-47	Spherical with agglomeration	[2][3]
Sol-Gel	Lanthanum Nitrate, Urea, NaOH	Urea, NaOH	500	-	Nanostructures	[4]
Sol-Gel	Lanthanum Nitrate Hexahydrate	Physalis angulata Leaf Extract	700	25-50	Spherical	[5]
Solution Combustion	Lanthanum Nitrate	Acetamide	600	-	Solid particles	[6]
Green Synthesis	Lanthanum Nitrate	Eclipta prostrata Leaf Extract	Not specified	-	-	[1]

Table 2: Effect of Calcination Temperature on La₂O₃ Nanoparticle Properties (Sol-Gel Method)

Calcination Temperature (°C)	Average Crystallite Size (nm)	Band Gap (eV)	Reference
750	Increased with temperature	-	[7][8]
900	Increased with temperature	-	[7][8]
1000	Increased with temperature	-	[7][8]

Table 3: Effect of Calcination Time on La₂O₃ Nanoparticle Properties (Hydrothermal Method)

Calcination Time (h)	Crystallite Size (nm)	Band Gap (eV)	Reference
3	32.79	4.6	[9]
5	45.49	4.4	[9]

Experimental Protocols

The following are detailed protocols for the synthesis of La₂O₃ nanoparticles using lanthanum nitrate as a precursor.

Co-Precipitation Method

This method involves the precipitation of lanthanum hydroxide from a lanthanum nitrate solution, followed by calcination to form lanthanum oxide.[2][3]

Materials:

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH)

• Deionized water

• Ethanol

Procedure:

• Prepare a 0.1 M solution of Lanthanum Nitrate Hexahydrate in deionized water.

• Prepare a 0.3 M solution of NaOH or NH₄OH.

• Slowly add the NaOH or NH₄OH solution dropwise to the lanthanum nitrate solution under constant stirring.

• Continue stirring for a set period (e.g., 2 hours) to ensure complete precipitation.

• Wash the resulting precipitate several times with deionized water and then with ethanol to remove any unreacted precursors and by-products.

• Dry the precipitate in an oven at a low temperature (e.g., 80-100 °C).

• The dried powder can be used as uncalcined La₂O₃ nanoparticles or calcined at a higher temperature (e.g., 500-800 °C) to obtain the crystalline oxide form.[3]

Sol-Gel Method

The sol-gel method allows for the synthesis of homogenous and high-purity nanoparticles at relatively low temperatures.[4][5]

Materials:

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Urea (CH₄N₂O)

• Sodium hydroxide (NaOH)

• Deionized water

Procedure:

• Dissolve Lanthanum nitrate, Urea, and NaOH in deionized water to form the precursor solution.[4]

• Maintain the precursor solution at 80°C for 6 hours with constant stirring to form a gel.[4]

• Wash the gel with deionized water to remove impurities.

• Dry the gel in an oven.

• Calcine the dried gel at a specific temperature (e.g., 500°C for 1 hour) to obtain La₂O₃ nanostructures.[4]

Solution Combustion Method

This is a rapid and energy-efficient technique that utilizes an exothermic reaction between an oxidizer (lanthanum nitrate) and a fuel.[6]

Materials:

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O) (oxidizer)

• A suitable fuel (e.g., urea, glycine, acetamide)

• Deionized water

Procedure:

• Calculate the stoichiometric amounts of lanthanum nitrate and the chosen fuel.

• Dissolve both the lanthanum nitrate and the fuel in a minimum amount of deionized water in a crucible or beaker.

• Heat the solution on a hot plate or in a furnace.

• The solution will dehydrate, forming a viscous gel, which will then auto-ignite, producing a voluminous, foamy powder.

• The resulting powder is the as-synthesized La₂O₃ nanoparticles, which may be further calcined to improve crystallinity.

Green Synthesis Method

This eco-friendly approach utilizes plant extracts as reducing and capping agents, avoiding the use of hazardous chemicals.[1]

Materials:

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Plant extract (e.g., from Eclipta prostrata leaves)

• Deionized water

Procedure:

• Prepare an aqueous extract of the chosen plant material.

• Add the plant extract dropwise to a solution of lanthanum nitrate under constant stirring at room temperature.[1]

• Continue stirring for a specified time (e.g., 30 minutes) to allow for the formation of nanoparticles.[1]

• Collect the synthesized nanoparticles by centrifugation.

• Wash the nanoparticles with deionized water and ethanol to remove any residual plant material and unreacted precursors.

• Dry the nanoparticles for further use.

Visualizations

The following diagrams illustrate the workflows for the described synthesis methods.

Caption: Workflow for the co-precipitation synthesis of La₂O₃ nanoparticles.

Caption: Workflow for the sol-gel synthesis of La₂O₃ nanoparticles.

Caption: Workflow for the solution combustion synthesis of La₂O₃ nanoparticles.

Caption: Workflow for the green synthesis of La₂O₃ nanoparticles.

Applications in Drug Development and Research

La₂O₃ nanoparticles exhibit properties that make them promising candidates for various biomedical applications. Their potential use in drug delivery is of particular interest, where they can be functionalized to carry therapeutic agents. Furthermore, studies have investigated the inherent biological activities of La₂O₃ nanoparticles.

It is important to note that the biological effects of La₂O₃ nanoparticles, including their cytotoxicity, are subjects of ongoing research. Some studies have shown that La₂O₃ nanoparticles can induce oxidative stress and apoptosis in certain cell lines, suggesting potential therapeutic applications as well as the need for careful toxicity assessments.[10] For instance, one study demonstrated that La₂O₃ nanoparticles were more toxic to HuH-7 liver cancer cells than to normal CHANG liver cells.[10] Another study reported that nano-La₂O₃ was more cytotoxic than micro-sized La₂O₃ in RAW264.7 macrophage and A549 lung carcinoma cells.[11] The toxicity of these nanoparticles is an important consideration for their application in drug development.[11][12][13][14][15][16]

The antibacterial properties of La₂O₃ nanoparticles have also been reported, indicating their potential for use in antimicrobial therapies.[1] The versatility of synthesis methods using lanthanum nitrate allows for the production of La₂O₃ nanoparticles with specific characteristics tailored for these and other emerging biomedical applications.

References

• 1. innspub.net [innspub.net]
• 2. mocedes.org [mocedes.org]
• 3. researchpublish.com [researchpublish.com]
• 4. zenodo.org [zenodo.org]
• 5. jetir.org [jetir.org]
• 6. ejournal.umm.ac.id [ejournal.umm.ac.id]
• 7. Influence of calcination on the sol-gel synthesis of lanthanum oxide nanoparticles [inis.iaea.org]
• 8. Influence of calcination on the sol–gel synthesis of lanthanum oxide nanoparticles | Semantic Scholar [semanticscholar.org]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. Role of Oxidative Stress in La2O3 Nanoparticle-Induced Cytotoxicity and Apoptosis in CHANG and HuH-7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Toxicity of Two Different Sized Lanthanum Oxides in Cultured Cells and Sprague-Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. La2O3 Nanoparticles Induce Reproductive Toxicity Mediated by the Nrf-2/ARE Signaling Pathway in Kunming Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Toxicity of lanthanum oxide (La2O3) nanoparticles in aquatic environments - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 15. brjac.com.br [brjac.com.br]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Sol-Gel Synthesis of Lanthanum Oxide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of lanthanum oxide (La₂O₃) nanoparticles via the sol-gel method using lanthanum nitrate as the precursor. The sol-gel technique is a versatile and cost-effective approach for producing high-purity, homogeneous nanoparticles with controlled size and morphology at relatively low temperatures.[1][2]

Overview

The sol-gel synthesis of lanthanum oxide nanoparticles from lanthanum nitrate typically involves the hydrolysis and condensation of the lanthanum precursor in a solvent, followed by the formation of a "sol" (a colloidal suspension of solid particles in a liquid). With further processing, this sol is converted into a "gel," a semi-rigid network of the precursor. Subsequent drying and calcination of the gel at high temperatures lead to the formation of crystalline lanthanum oxide nanoparticles.[1][2] The properties of the final La₂O₃ nanoparticles, such as particle size and morphology, are highly dependent on several experimental parameters, including the choice of gelling agent, calcination temperature, and pH.[3][4]

Quantitative Data Summary

The following table summarizes the quantitative data from various studies on the sol-gel synthesis of lanthanum oxide, highlighting the impact of different experimental conditions on the resulting nanoparticle characteristics.

Precursor	Gelling/Complexing Agent	Calcination Temp. (°C)	Resulting Particle/Crystallite Size (nm)	Morphology	Reference(s)
Lanthanum Nitrate Hexahydrate	Polyethylene Glycol (PEG)	850	~37	Net-like	[1]
Lanthanum Nitrate Hexahydrate	Polyethylene Glycol (PEG)	Not specified	25 - 28	Not specified	[1]
Lanthanum Nitrate Hexahydrate	Urea & NaOH	500	Not specified	Not specified	[5]
Lanthanum Nitrate Hexahydrate	Citric Acid	700 - 900	50 - 100	Uniform grains	[4]
Lanthanum Nitrate Hexahydrate	Physalis angulata Leaf Extract	700	25 - 50	Spherical, agglomerated	[6]
Lanthanum Oxide (dissolved in HNO₃)	Polyethylene Glycol (PEG)	850	26.4	Net-like shapes	[7]
Lanthanum Oxide (dissolved in HNO₃)	Polyethylene Glycol (PEG)	Not specified	30 - 50	Not specified	[4]

Experimental Protocols

This section provides detailed methodologies for the sol-gel synthesis of lanthanum oxide nanoparticles using lanthanum nitrate.

Protocol 1: Using Polyethylene Glycol (PEG) as a Gelling Agent

This protocol is adapted from methodologies that utilize PEG to control the particle size and morphology.[1][3]

Materials:

• Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O) or Lanthanum Oxide (La₂O₃)

• Nitric Acid (HNO₃) (if starting with La₂O₃)

• Polyethylene glycol (PEG) (e.g., PEG 4000)

• Deionized water

Equipment:

• Beakers and magnetic stirrer with hot plate

• Water bath

• Drying oven

• High-temperature furnace (muffle furnace)

• Mortar and pestle

Procedure:

• Precursor Solution Preparation:

  • Option A (from Lanthanum Nitrate): Dissolve a stoichiometric amount of lanthanum nitrate hexahydrate in deionized water to create a precursor solution.

  • Option B (from Lanthanum Oxide): Dissolve 1.4 g of lanthanum oxide powder in 16 ml of 23% nitric acid.[7] Filter the resulting solution.[7]

• Gel Formation:

  • Add a gelling agent, such as polyethylene glycol (e.g., 1.09 g of PEG 4000), to the precursor solution.[7]

  • Heat the mixture to approximately 90°C using a water bath and stir continuously for several hours (e.g., 170 minutes) until a viscous "gel" is formed.[1][7]

• Drying:

  • Transfer the gel to a suitable container and dry it in an oven at a temperature of around 90-100°C for an extended period (e.g., 86-90 hours) to remove the solvent.[1][7] This results in a solid precursor powder.[1]

  • Mill the dried product using a mortar and pestle.[7]

• Calcination:

  • An optional intermediate step is to pre-heat the dried powder at a lower temperature (e.g., 300°C) to form lanthanum carbonate.[1][7]

  • Calcine the dried gel or the intermediate powder in a furnace at a high temperature, typically between 600-900°C, for several hours (e.g., 3 hours at 850°C).[1][7] This step facilitates the thermal decomposition of the precursor into the final hexagonal La₂O₃ nanoparticles.[1]

Protocol 2: Using Citric Acid as a Complexing Agent

This protocol utilizes citric acid as a chelating agent to form a stable sol, which is then converted to a gel.[8]

Materials:

• Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Citric acid (C₆H₈O₇)

• Propylene glycol (C₃H₈O₂)

• Deionized water

Equipment:

• Beakers and magnetic stirrer

• Vacuum aging setup

• Drying oven

• High-temperature furnace

Procedure:

• Precursor Solution Preparation:

  • Prepare a solution of lanthanum nitrate hexahydrate.

  • In a separate beaker, dissolve citric acid in propylene glycol with a molar ratio of 1:1 to the lanthanum nitrate.[8] Stir for 1 hour.[8]

• Sol Formation:

  • Slowly add the citric acid solution dropwise to the stirring lanthanum nitrate solution and continue stirring for 2 hours.[8]

  • Add a small amount of deionized water (e.g., 250 μL) and stir for an additional 3 hours to ensure complete hydrolysis.[8]

• Aging and Gelation:

  • Age the resulting solution under vacuum at 30°C in a light-avoiding area for 48 hours to obtain the La₂O₃ precursor gel.[8]

• Drying and Calcination:

  • Dry the gel in an oven to remove the solvent.

  • Calcine the dried gel in a furnace at a suitable temperature (e.g., 400-700°C) to obtain crystalline La₂O₃.[8]

Visualized Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for the sol-gel synthesis of lanthanum oxide.

Caption: Workflow for Sol-Gel Synthesis of La₂O₃ using PEG.

Caption: Workflow for Sol-Gel Synthesis of La₂O₃ using Citric Acid.

Applications

Lanthanum oxide nanoparticles synthesized via the sol-gel method have a wide range of potential applications due to their unique properties, such as a high dielectric constant and a large energy band gap.[9] These applications include:

• Catalysis: As catalysts or catalyst supports.[10]

• Electronics: In high-k gate dielectrics for CMOS devices and other electronic components.[8]

• Optics: In the preparation of high-refraction optical glasses and fibers.[9]

• Sensors: In the development of gas sensors and biosensors.[9]

• Biomedicine: Potential use in various biomedical applications.[9]

• Energy: In solid oxide fuel cells.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. isca.me [isca.me]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. zenodo.org [zenodo.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. biointerfaceresearch.com [biointerfaceresearch.com]
• 8. Effect of Annealing Temperature on the Structure and Properties of La2O3 High-K Gate Dielectric Films Prepared by the Sol-Gel Method | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Lanthanum Nitrate-Catalyzed Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of lanthanum (III) nitrate as an efficient and environmentally benign catalyst in key organic synthesis reactions. The protocols outlined below are suitable for professionals in research and development, particularly in the pharmaceutical industry, where the development of efficient and selective synthetic methodologies is crucial.

Introduction

Lanthanum (III) nitrate is a versatile and low-toxicity Lewis acid catalyst that has gained significant attention in green chemistry.[1] Its ability to function under mild reaction conditions and with high selectivity makes it an attractive alternative to more hazardous traditional catalysts.[1] This document details its application in the one-pot synthesis of 2-arylbenzothiazoles and in the transesterification of esters, both important transformations in the synthesis of pharmaceuticals and other fine chemicals.

Application 1: One-Pot Synthesis of 2-Arylbenzothiazoles

The benzothiazole moiety is a privileged scaffold in medicinal chemistry, appearing in a wide range of biologically active compounds. The lanthanum (III) nitrate hexahydrate-catalyzed condensation of 2-aminothiophenol with various aldehydes offers a rapid and efficient method for the synthesis of 2-arylbenzothiazole derivatives.[2] This one-pot synthesis is characterized by short reaction times, high to excellent yields, and a simple work-up procedure.[2][3]

Quantitative Data

The efficiency of lanthanum (III) nitrate hexahydrate as a catalyst is demonstrated in the synthesis of a variety of 2-arylbenzothiazoles from different aromatic aldehydes. The reaction proceeds smoothly at room temperature in ethanol, yielding the desired products in excellent yields within a short timeframe.

Entry	Aldehyde	Time (min)	Yield (%)
1	Benzaldehyde	30	96
2	4-Methylbenzaldehyde	40	95
3	4-Methoxybenzaldehyde	35	94
4	4-Chlorobenzaldehyde	45	92
5	4-Nitrobenzaldehyde	50	90
6	3-Nitrobenzaldehyde	55	88
7	2-Chlorobenzaldehyde	60	85
8	Cinnamaldehyde	40	93
9	Piperonal	35	94
10	2-Naphthaldehyde	50	91
11	Furfural	45	92
12	Thiophene-2-carboxaldehyde	45	90
13	Pyridine-4-carboxaldehyde	60	86
14	Pyridine-2-carboxaldehyde	65	84

Reaction conditions: Aldehyde (1.0 mmol), 2-aminothiophenol (1.0 mmol), La(NO₃)₃·6H₂O (15 mol%) in ethanol (5 mL) at room temperature.[2]

Experimental Protocol: General Procedure for the Synthesis of 2-Arylbenzothiazoles

Materials:

• Appropriate aldehyde (1.0 mmol)

• 2-Aminothiophenol (1.0 mmol)

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O) (15 mol%)

• Ethanol (5 mL)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Thin-layer chromatography (TLC) apparatus

Procedure:

• To a stirred solution of the aldehyde (1.0 mmol) and 2-aminothiophenol (1.0 mmol) in ethanol (5 mL), add lanthanum (III) nitrate hexahydrate (15 mol%).

• Stir the reaction mixture at room temperature for the appropriate time as indicated in the table above.

• Monitor the progress of the reaction by TLC (Hexane:Ethyl acetate, 8:2).

• Upon completion of the reaction, isolate the pure product by filtration.

• The solid product can be further purified by recrystallization from ethanol.[2]

Proposed Reaction Mechanism and Workflow

The synthesis of 2-arylbenzothiazoles proceeds through a condensation reaction. The lanthanum (III) ion acts as a Lewis acid, activating the carbonyl group of the aldehyde, thereby facilitating the nucleophilic attack by the amino group of 2-aminothiophenol. This is followed by an intramolecular cyclization and subsequent oxidative aromatization to yield the final product.

Experimental workflow for the synthesis of 2-arylbenzothiazoles.

Proposed mechanism for lanthanum nitrate-catalyzed synthesis.

Application 2: Transesterification of Esters

Transesterification is a fundamental reaction in organic synthesis, widely used in the production of polyesters, pharmaceuticals, and biofuels. Lanthanum (III) nitrate-based catalysts have been shown to be highly effective for this transformation.[4] A particularly active catalytic species is a nearly neutral "lanthanum(III) nitrate alkoxide," which can be generated in situ from lanthanum (III) nitrate hydrate and an appropriate alkoxide source.[1][4] This catalyst system is noted for its high activity, even under neutral conditions, and its utility in the non-epimerized transesterification of chiral esters.[1]

Quantitative Data

The in situ generated lanthanum (III) nitrate alkoxide catalyst demonstrates high efficiency in the transesterification of various esters with a range of alcohols.

Entry	Ester	Alcohol	Time (h)	Yield (%)
1	Methyl Benzoate	Benzyl Alcohol	6	>95
2	Ethyl Acetate	1-Butanol	4	>95
3	Methyl Acrylate	2-Ethylhexanol	8	>90
4	Dimethyl Carbonate	Ethanol	12	>85
5	Methyl Chloroacetate	Isopropanol	5	>95

Note: The yields are representative and can vary based on the specific reaction conditions and the nature of the substrates.

Experimental Protocol: In Situ Generation and Use of Lanthanum (III) Nitrate Alkoxide Catalyst for Transesterification

Materials:

• Ester (1.0 mmol)

• Alcohol (1.2-2.0 mmol)

• Lanthanum (III) nitrate hydrate (La(NO₃)₃·xH₂O) (e.g., 5 mol%)

• Methyltrioctylphosphonium methyl carbonate (as a 20 wt.% solution in methanol, 1.1 eq relative to La)

• Anhydrous toluene (or another suitable solvent)

Equipment:

• Schlenk flask or a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap

• Magnetic stirrer and stir bar

• Inert atmosphere (e.g., argon or nitrogen)

Procedure:

• To a Schlenk flask under an inert atmosphere, add the ester, the alcohol, and anhydrous toluene.

• In a separate vial, dissolve lanthanum (III) nitrate hydrate in a minimal amount of the alcohol to be used in the reaction.

• Add the lanthanum nitrate solution to the reaction mixture.

• Add the methyltrioctylphosphonium methyl carbonate solution to the reaction mixture. The in situ generation of the lanthanum (III) nitrate alkoxide catalyst will occur.

• Heat the reaction mixture to reflux. If water is present in the starting materials or generated during the reaction, it can be removed azeotropically using a Dean-Stark trap.

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• The product can be isolated by removing the solvent under reduced pressure and purified by column chromatography or distillation.

Experimental workflow for transesterification.

Conclusion

Lanthanum (III) nitrate is a highly effective and versatile catalyst for important organic transformations. The protocols described herein offer efficient, environmentally friendly, and high-yielding methods for the synthesis of 2-arylbenzothiazoles and the transesterification of esters. These methods are well-suited for applications in research and development, particularly within the pharmaceutical industry, where the principles of green chemistry are of increasing importance.

References

• 1. Lanthanum(III) catalysts for highly efficient and chemoselective transesterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. m.chem960.com [m.chem960.com]
• 4. Lanthanum(iii) catalysts for highly efficient and chemoselective transesterification - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Phosphate Removal from Wastewater using Lanthanum Nitrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eutrophication, driven by excess phosphorus in water bodies, is a significant environmental concern. The removal of phosphates from wastewater is crucial for mitigating this issue. Lanthanum salts, particularly lanthanum nitrate (La(NO₃)₃), have emerged as highly effective precipitating agents for phosphate removal. This is due to the strong affinity of the trivalent lanthanum ion (La³⁺) for phosphate ions (PO₄³⁻), leading to the formation of a highly insoluble and stable precipitate, lanthanum phosphate (LaPO₄).[1][2] This document provides detailed protocols for the application of lanthanum nitrate in removing phosphate from wastewater, including experimental procedures, data interpretation, and the underlying chemical principles. Lanthanum-based materials are effective over a wide pH range and demonstrate high selectivity for phosphate, making them a superior alternative to traditional coagulants like aluminum or ferric salts in many cases.[3]

Mechanism of Phosphate Removal

The primary mechanism of phosphate removal using lanthanum nitrate is through precipitation. When lanthanum nitrate is introduced into wastewater containing phosphate ions, it dissociates to release La³⁺ ions. These ions then react with orthophosphate ions to form the insoluble precipitate LaPO₄.

The overall reaction can be summarized as: La³⁺ + PO₄³⁻ → LaPO₄(s)

This reaction is highly favorable due to the low solubility product of lanthanum phosphate. The effectiveness of this precipitation is influenced by several factors, including pH, the molar ratio of lanthanum to phosphate, and the presence of competing ions.[1][3] Beyond simple precipitation, other mechanisms such as electrostatic attraction, ligand exchange, and inner-sphere complexation can also contribute to phosphate removal, especially when lanthanum is incorporated into adsorbent materials.[4][5]

Quantitative Data Summary

The following tables summarize the quantitative data on the efficiency of phosphate removal using lanthanum-based materials under various experimental conditions.

Table 1: Phosphate Removal Efficiency using Lanthanum Precipitation

Initial Phosphate (mg/L)	La:P Molar Ratio	pH	Final Phosphate (mg/L)	Removal Efficiency (%)	Reference
12	2:1	4.5 - 8.5	< 0.1	> 99	[3]
7.75	2:1	7.8	Not specified	Not specified	[3]
5	Not specified	Not specified	Not specified	92	[6]
50	Not specified	Not specified	Not specified	19.8	[6]
1.17	Not specified	Not specified	0.05	95.7	[7]
5.34	Not specified	Not specified	0.032	99.4	[7]

Table 2: Comparison of Lanthanum and Aluminum for Phosphate Removal

Coagulant	Cation:Phosphate Molar Ratio	pH	Minimum Residual Phosphate (mg/L)
Lanthanum	0.5:1	Not specified	4.8
Aluminum	0.5:1	Not specified	6.8
Lanthanum	1:1	Not specified	< 0.01
Aluminum	1:1	Not specified	3.5
Lanthanum	2:1	Not specified	< 0.01
Aluminum	2:1	Not specified	0.09

Data adapted from a study on a 12 mg/L orthophosphate solution.[3]

Experimental Protocols

Preparation of Lanthanum Nitrate Stock Solution (0.1 M)

Materials:

• Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Deionized (DI) water

• 500 mL volumetric flask

• Analytical balance

• Magnetic stirrer and stir bar

Procedure:

• Calculate the required mass of La(NO₃)₃·6H₂O. The molar mass is 433.01 g/mol . For a 0.1 M solution in 500 mL, the required mass is: 0.1 mol/L * 0.5 L * 433.01 g/mol = 21.65 g.

• Accurately weigh 21.65 g of La(NO₃)₃·6H₂O using an analytical balance.

• Add approximately 300 mL of DI water to the volumetric flask.

• Carefully transfer the weighed lanthanum nitrate into the volumetric flask.

• Place a magnetic stir bar in the flask and stir the solution on a magnetic stirrer until the solid is completely dissolved.

• Once dissolved, add DI water to the flask until the bottom of the meniscus reaches the 500 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the stock solution in a clearly labeled, sealed container.

Jar Test Protocol for Optimal Lanthanum Dosage Determination

The jar test is a standard laboratory procedure used to determine the optimal operating conditions for water treatment. This protocol will help in identifying the optimal lanthanum nitrate dosage and pH for phosphate removal.

Materials:

• Jar testing apparatus with multiple paddles and beakers (typically 6)

• Wastewater sample

• Lanthanum nitrate stock solution (0.1 M)

• pH meter

• Hydrochloric acid (HCl, 0.1 M) and Sodium hydroxide (NaOH, 0.1 M) for pH adjustment

• Pipettes and syringes

• Filtration apparatus (e.g., 0.45 µm syringe filters)

Procedure:

• Sample Preparation: Fill each of the six beakers with a known volume of the wastewater sample (e.g., 500 mL).

• pH Adjustment (if necessary): Measure the initial pH of the wastewater. If the effect of pH is being studied, adjust the pH of each beaker to the desired levels using 0.1 M HCl or 0.1 M NaOH. For general testing, the natural pH of the wastewater can be used.[3]

• Coagulant Addition: While the paddles are stirring at a high speed (e.g., 100-120 rpm), add varying dosages of the lanthanum nitrate stock solution to each beaker. The dosage range should be selected based on the expected phosphate concentration. For instance, for a wastewater sample with an estimated 10 mg/L of phosphate, dosages providing La:P molar ratios from 0.5:1 to 3:1 could be tested.

• Rapid Mixing: Continue the rapid mixing for a short period (e.g., 1-3 minutes) to ensure uniform dispersion of the coagulant.

• Slow Mixing (Flocculation): Reduce the stirring speed to a slower rate (e.g., 20-40 rpm) for a longer period (e.g., 15-30 minutes). This slow mixing promotes the formation of larger, settleable flocs of LaPO₄.

• Sedimentation: Stop the stirring and allow the flocs to settle for a specified time (e.g., 30-60 minutes).

• Sample Collection: Carefully collect a supernatant sample from the top of each beaker using a pipette or syringe, avoiding any settled sludge.

• Sample Filtration: Filter the collected supernatant samples through a 0.45 µm filter to remove any remaining suspended solids.

• Phosphate Analysis: Analyze the initial (raw wastewater) and final (treated and filtered) phosphate concentrations for each beaker.

Analytical Method for Phosphate Determination (Molybdenum Blue Method)

This is a widely used spectrophotometric method for determining orthophosphate concentrations.

Materials:

• Spectrophotometer

• Phosphate standards

• Combined reagent (containing sulfuric acid, potassium antimonyl tartrate, ammonium molybdate, and ascorbic acid)

• Glassware (cuvettes, pipettes, flasks)

Procedure:

• Standard Curve Preparation: Prepare a series of phosphate standards of known concentrations (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 mg/L P).

• Sample Preparation: Take a known volume of the filtered sample. If necessary, dilute the sample to bring the phosphate concentration within the range of the standard curve.

• Color Development: To a specific volume of the standard or sample (e.g., 50 mL), add a defined volume of the combined reagent (e.g., 8 mL). Mix thoroughly.

• Incubation: Allow the color to develop for a specific time (typically 10-30 minutes). A blue color will form, with the intensity proportional to the phosphate concentration.

• Spectrophotometric Measurement: Measure the absorbance of each standard and sample at a specific wavelength (typically 880 nm or 690 nm) using the spectrophotometer. Use deionized water with the reagent as a blank.

• Concentration Calculation: Plot a standard curve of absorbance versus phosphate concentration for the standards. Use the equation of the line from the standard curve to calculate the phosphate concentration in the samples based on their absorbance.

Visualizations

Caption: Experimental workflow for phosphate removal using lanthanum nitrate.

References

• 1. Mechanisms of orthophosphate removal from water by lanthanum carbonate and other lanthanum-containing materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Adsorption of Phosphate by Surface Precipitation on Lanthanum Carbonate Through In Situ Anion Substitution Reactions [frontiersin.org]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Phosphate removal and recovery by lanthanum-based adsorbents: A review for current advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phosphate Removal from Polluted Water via Lanthanum-Modified Sludge Biochar [ideas.repec.org]
• 6. Removing Phosphorus from Aqueous Solutions Using Lanthanum Modified Pine Needles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application of Lanthanum Nitrate in Solid Oxide Fuel Cell (SOFC) Fabrication: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of lanthanum nitrate in the fabrication of Solid Oxide Fuel Cells (SOFCs). Lanthanum nitrate serves as a critical precursor for various SOFC components, including cathodes, electrolytes, and barrier layers, due to its versatility in a range of synthesis techniques.

Application Overview

Lanthanum nitrate is a key ingredient in the synthesis of perovskite-type oxides, which are widely used in SOFCs due to their excellent mixed ionic and electronic conductivity and catalytic activity. Its applications span across:

• Cathode Materials: Lanthanum nitrate is a primary source of lanthanum for fabricating state-of-the-art cathode materials such as Lanthanum Strontium Manganite (LSM), Lanthanum Strontium Cobalt Ferrite (LSCF), Lanthanum Strontium Cobaltite (LSC), and Lanthanum Nickel Cobaltite (LNC). These materials are synthesized through various wet-chemical routes like co-precipitation, sol-gel, and combustion synthesis to achieve nano-structured powders with high surface area.

• Electrolyte Materials: It is also employed in the synthesis of electrolyte materials, including lanthanum-doped ceria and lanthanum silicate apatites. These materials are investigated for their potential to lower the operating temperature of SOFCs.

• Barrier Layers: Lanthanum zirconate, synthesized from lanthanum nitrate, can be used as a barrier layer to prevent detrimental reactions between the cathode and electrolyte materials, particularly in high-temperature operation.

• Infiltration: Solutions of lanthanum nitrate are used to infiltrate porous cathode backbones, a technique that enhances the electrochemical performance by increasing the density of active sites for the oxygen reduction reaction.

Experimental Protocols

This section details the methodologies for key experiments involving lanthanum nitrate in SOFC component fabrication.

Synthesis of LSCF Cathode Powder via Co-Precipitation

This protocol describes the synthesis of Lanthanum Strontium Cobalt Ferrite (La₀.₆Sr₀.₄Co₀.₂Fe₀.₈O₃) powder using a co-precipitation method.

Materials:

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Strontium nitrate (Sr(NO₃)₂)

• Cobalt (II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

• Iron (III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Ammonium carbonate ((NH₄)₂CO₃) or Sodium hydroxide (NaOH) as precipitating agent

• Distilled water

• Ethanol

Procedure:

• Precursor Solution Preparation: Dissolve stoichiometric amounts of lanthanum nitrate, strontium nitrate, cobalt nitrate, and iron nitrate in distilled water to form a mixed metal nitrate solution. The typical molar ratio for La:Sr:Co:Fe is 0.6:0.4:0.2:0.8.[1]

• Precipitation: While vigorously stirring the nitrate solution, slowly add the precipitating agent (e.g., a solution of ammonium carbonate with a NH₄⁺/NO₃⁻ molar ratio of 2) at a controlled rate (e.g., 3 ml/min).[1][2] This will induce the co-precipitation of metal hydroxides or carbonates. The pH of the solution should be carefully monitored and controlled.

• Washing: The resulting precipitate is filtered and washed multiple times with distilled water and then with ethanol to remove residual nitrates and other impurities. For instance, a sample can be washed four times with distilled water at 70°C, followed by an ethanol wash.[2]

• Drying: Dry the washed precipitate in an oven at approximately 80°C for 18 hours to remove the solvent.[1][2]

• Calcination: Calcine the dried powder in a furnace in air. A typical heating rate is 10°C/min. The calcination temperature is crucial for the formation of the desired perovskite phase. For LSCF, a single perovskite phase is often obtained after calcination at 1000°C for 1 hour.[2]

Synthesis of LSM Cathode Powder via Glycine-Nitrate Combustion

This protocol outlines the glycine-nitrate process (GNP), a self-sustaining combustion synthesis method, for producing Lanthanum Strontium Manganite (LSM) powders.

Materials:

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Strontium nitrate (Sr(NO₃)₂)

• Manganese (II) nitrate tetrahydrate (Mn(NO₃)₂·4H₂O)

• Glycine (C₂H₅NO₂)

• Distilled water

Procedure:

• Precursor Solution Preparation: Dissolve stoichiometric amounts of the metal nitrates in a minimum amount of distilled water.

• Addition of Fuel: Add glycine to the nitrate solution. Glycine acts as a fuel for the combustion reaction. The glycine-to-nitrate molar ratio is a critical parameter that influences the combustion process and the final powder characteristics.

• Heating and Combustion: Heat the solution on a hot plate at a temperature around 105°C to evaporate excess water and form a viscous gel.[3] Upon further heating, the gel will auto-ignite, leading to a rapid, self-sustaining combustion reaction that produces a voluminous, fine powder.

• Calcination: The as-synthesized powder is often calcined at a higher temperature (e.g., 900-1200°C for 3 hours) to improve crystallinity and remove any residual carbon.[4]

Synthesis of Lanthanum-Doped Ceria (LDC) Electrolyte via Sol-Gel

This protocol describes the sol-gel synthesis of Lanthanum-Doped Ceria (Ce₁-ₓLaₓO₂-δ) electrolyte powder.

Materials:

• Cerium (III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Citric acid (C₆H₈O₇)

• Ethylene glycol (C₂H₆O₂)

• Distilled water

Procedure:

• Precursor Solution: Dissolve stoichiometric amounts of cerium nitrate and lanthanum nitrate in distilled water.

• Chelation: Add citric acid to the solution in a 1:1.5 molar ratio of total metal ions to citric acid. The citric acid acts as a chelating agent.

• Polymerization: Add ethylene glycol to the solution. The amount of ethylene glycol is typically equal in molar quantity to the citric acid. Heat the solution at a moderate temperature (e.g., 80-90°C) with continuous stirring to promote esterification and polymerization, resulting in a viscous gel.

• Drying and Decomposition: Dry the gel in an oven to remove water. The dried gel is then heated to a higher temperature (e.g., 250°C) to decompose the organic precursors, resulting in a precursor powder.

• Calcination: Calcine the precursor powder at a high temperature (e.g., 600-800°C) to obtain the final crystalline LDC powder.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the synthesis and performance of SOFC materials using lanthanum nitrate.

Table 1: Synthesis Parameters for Lanthanum-Based Cathode Materials

Material	Synthesis Method	Precursors	Precipitating Agent/Fuel	Calcination Temperature (°C)	Resulting Particle/Crystallite Size	Reference
La₀.₆Sr₀.₄Co₀.₂Fe₀.₈O₃ (LSCF)	Co-precipitation	Metal Nitrates	Ammonium Carbonate	1000	~90 nm (particle size)	[2]
La₀.₆Sr₀.₄Co₀.₂Fe₀.₈O₃ (LSCF)	Co-precipitation	Metal Nitrates	Sodium Hydroxide	1000	-	[2]
La₀.₈Sr₀.₂Mn₁-ₓScₓO₃ (LSM)	Glycine-Nitrate	Metal Nitrates	Glycine	900-1200	-	[4]
Sm₀.₅Sr₀.₅CoO₃ & La₀.₆Sr₀.₄CoO₃	Glycine-Nitrate	Metal Nitrates	Glycine	1000-1200	-	[5]

Table 2: Electrochemical Performance of Lanthanum-Based Cathodes

Cathode Composition	Electrolyte	Operating Temperature (°C)	Polarization Resistance (Ω·cm²)	Power Density (W/cm²)	Reference
LaNiO₃-YSZ (infiltrated)	YSZ	750	-	0.717	[6]
LSCF (synthesized)	-	850	~0.76	-	[7]
LSCF (commercial)	-	850	~0.70	-	[7]

Visualizations

The following diagrams illustrate the experimental workflows for the synthesis of SOFC materials using lanthanum nitrate.

Caption: Workflow for LSCF cathode powder synthesis via co-precipitation.

Caption: Workflow for LSM cathode powder synthesis via the Glycine-Nitrate Process.

Caption: Workflow for enhancing cathode performance via infiltration.

Concluding Remarks

Lanthanum nitrate is an indispensable precursor in the research and development of high-performance SOFCs. The wet-chemical synthesis routes, facilitated by the high solubility of lanthanum nitrate, allow for the production of nanostructured and homogeneous materials with enhanced electrochemical properties. The protocols and data presented herein provide a foundation for researchers to develop and optimize SOFC components for next-generation energy conversion devices. Careful control of synthesis parameters such as pH, temperature, and precursor ratios is paramount to achieving the desired material characteristics and cell performance.

References

• 1. researchgate.net [researchgate.net]
• 2. jufgnsm.ut.ac.ir [jufgnsm.ut.ac.ir]
• 3. mdpi.com [mdpi.com]
• 4. Lanthanum Strontium Cobalt Ferrite (LSCF) perovskites by Sol-Gel Method for Potential Application in Solid Oxide Fuel Cells (SOFC) | Research, Society and Development [rsdjournal.org]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Hydrothermal Synthesis of Lanthanum-Based Perovskites using Lanthanum Nitrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of lanthanum-based perovskites via the hydrothermal method, utilizing lanthanum nitrate as a primary precursor. Lanthanum-based perovskites are a class of materials with significant potential in various fields, including catalysis, energy storage, and sensing applications.[1][2] The hydrothermal synthesis route offers a versatile and efficient method for producing crystalline perovskite nanostructures at relatively low temperatures.[3][4]

Overview of Hydrothermal Synthesis

Hydrothermal synthesis is a method of crystallizing substances from high-temperature aqueous solutions at high vapor pressures. In the context of lanthanum-based perovskites (LaBO₃, where B is a transition metal such as Fe, Mn, Cr), this process typically involves the co-precipitation of metal hydroxides from aqueous solutions of their respective nitrate salts, followed by a hydrothermal treatment in a sealed autoclave. The use of a mineralizing agent, such as potassium hydroxide (KOH), is crucial for controlling the pH and facilitating the dissolution-recrystallization process that leads to the formation of the desired perovskite phase.[3][5]

Experimental Protocols

This section details a general protocol for the hydrothermal synthesis of Lanthanum Ferrite (LaFeO₃) perovskite nanoparticles using lanthanum nitrate. This protocol can be adapted for the synthesis of other lanthanum-based perovskites by substituting the iron precursor with the corresponding metal nitrate.

Materials and Equipment

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Iron (III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Potassium hydroxide (KOH)

• Deionized water

• Teflon-lined stainless steel autoclave

• Magnetic stirrer and hotplate

• Centrifuge

• Drying oven

• Furnace for calcination (optional)

Synthesis of LaFeO₃ Perovskite

• Precursor Solution Preparation:

  • Prepare an aqueous solution of lanthanum nitrate and iron nitrate with a stoichiometric La/Fe molar ratio of 1:1. For example, dissolve the appropriate amounts of La(NO₃)₃·6H₂O and Fe(NO₃)₃·9H₂O in deionized water.

• Precipitation:

  • While stirring the precursor solution vigorously, add a concentrated solution of KOH dropwise to induce the precipitation of metal hydroxides. The pH of the final mixture should be adjusted to a specific value, typically in the alkaline range (e.g., pH 10-13), as pH is a critical factor influencing the final product's characteristics.[6][7]

• Hydrothermal Treatment:

  • Transfer the resulting suspension into a Teflon-lined stainless steel autoclave.

  • Seal the autoclave and heat it to a specific temperature, typically in the range of 160-340°C, for a designated period, which can range from a few hours to several days.[3][4][5] For instance, pure LaFeO₃ has been successfully synthesized at 340°C for 6 hours.[5]

• Product Recovery and Purification:

  • After the hydrothermal reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the precipitate by centrifugation and wash it several times with deionized water and ethanol to remove any residual ions.

• Drying and Calcination (Optional):

  • Dry the washed product in an oven, typically at around 80-100°C, overnight.

  • While hydrothermal synthesis can sometimes yield a pure perovskite phase directly, a subsequent calcination step at temperatures ranging from 600-900°C may be employed to improve crystallinity and remove any remaining impurities or hydroxide phases.[8]

Data Presentation: Influence of Synthesis Parameters

The properties of the synthesized lanthanum-based perovskites are highly dependent on the hydrothermal synthesis conditions. The following tables summarize the influence of key parameters on the final product characteristics, based on findings from various studies.

Table 1: Effect of Temperature and Time on LaFeO₃ Synthesis

Precursors	Mineralizer	Temperature (°C)	Time (h)	Resulting Phase	Crystallite Size (nm)	Reference
La(NO₃)₃, Fe(NO₃)₃	KOH	300	336 (14 days)	Orthorhombic LaFeO₃	-	[3]
La(NO₃)₃, Fe(NO₃)₃	KOH	320	4	Epitaxial LaFeO₃ film	-	[5]
La(NO₃)₃, Fe(NO₃)₃	KOH	340	6	Pure cubic LaFeO₃	-	[5]

Table 2: Influence of pH on Perovskite Synthesis

Perovskite System	Synthesis Method	pH Range	Key Findings	Reference
La₂/₃TiO₃	Hydrothermal	> 8 (using NaOH)	Critical for forming stoichiometric La₂/₃TiO₃.	[6]
LaCrO₃	Pectin-gel	11	Formation of major crystalline LaCrO₃ phase.	[9]
La₀.₆Sr₀.₄Co₀.₄Fe₀.₆O₃-δ	Citrate Process	1-9	Crystallinity and O₂ permeability can be controlled by tuning the pH.	[7]

Table 3: Characterization Data of Lanthanum-Based Perovskites

Perovskite	Synthesis Method	Surface Area (m²/g)	Crystallite Size (nm)	Application	Reference
LaCoO₃, LaMnO₃	Sol-gel	2-27	8-22	Catalysis	[10]
LaBO₃ (B=Co, Ni, Mn)	Oxidant co-precipitation	33-44	-	Catalytic Oxidation	[11]
LaFeO₃	Sol-gel	-	-	Supercapacitor Electrode	[1][12]

Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow for the hydrothermal synthesis of lanthanum-based perovskites.

Caption: Experimental workflow for hydrothermal synthesis.

Signaling Pathway: Influence of Parameters on Perovskite Formation

This diagram illustrates the logical relationships and the influence of key synthesis parameters on the final characteristics of the lanthanum-based perovskite product.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Recent advances of lanthanum-based perovskite oxides for catalysis (Journal Article) | OSTI.GOV [osti.gov]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Comparative Study of Lanthanum Based Perovskites Synthesized by Different Methods | Semantic Scholar [semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. mpm.spbstu.ru [mpm.spbstu.ru]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] Lanthanum based high surface area perovskite-type oxide and application in CO and propane combustion | Semantic Scholar [semanticscholar.org]
• 12. pubs.aip.org [pubs.aip.org]

Application Notes and Protocols for Lanthanum Nitrate as a Lithium-Sulfur Battery Electrolyte Additive

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of lanthanum nitrate (La(NO₃)₃) as a functional additive in the electrolyte of lithium-sulfur (Li-S) batteries. The inclusion of lanthanum nitrate has been demonstrated to significantly enhance battery performance by addressing key challenges inherent to Li-S chemistry, namely the polysulfide shuttle effect and instability of the lithium metal anode.

Mechanism of Action

The primary function of lanthanum nitrate as an electrolyte additive is to facilitate the in-situ formation of a stable and robust composite solid electrolyte interphase (SEI) on the surface of the lithium anode.[1][2] This modified SEI layer plays a crucial role in improving the overall electrochemical performance of the Li-S battery.

The proposed mechanism involves the following key steps:

• Reduction of Lanthanum Ions: Upon contact with the highly reactive lithium metal anode, lanthanum ions (La³⁺) from the dissolved lanthanum nitrate are electrochemically reduced.

• Reaction with Polysulfides: The reduced lanthanum species readily react with dissolved lithium polysulfides (LiPSs), which are intermediates formed during the charge-discharge process and are responsible for the detrimental shuttle effect. This reaction forms lanthanum sulfides (e.g., La₂S₃).[3]

• Formation of a Composite SEI Layer: The newly formed lanthanum sulfides, along with other electrolyte decomposition products like lithium sulfides (Li₂S₂/Li₂S) and lithium sulfates (LiₓSOᵧ), co-deposit on the lithium anode surface.[2] This creates a composite passivation film that is more stable and ionically conductive than the SEI layer formed in the absence of the additive.

This lanthanum-containing SEI layer provides two major benefits:

• Suppression of the Polysulfide Shuttle Effect: The lanthanum compounds within the SEI can chemically anchor or "trap" the migrating polysulfides, preventing them from reaching the lithium anode and causing parasitic reactions. This leads to higher coulombic efficiency and better utilization of the active sulfur material.

• Stabilization of the Lithium Anode: The stable passivation layer protects the lithium anode from direct contact with the electrolyte and polysulfides, mitigating the formation of dendritic lithium and reducing the continuous consumption of the electrolyte.[1][2] This results in improved cycling stability and safety.

Data Presentation

The following tables summarize the quantitative data from studies investigating the effect of lanthanum nitrate as an electrolyte additive in Li-S batteries.

Table 1: Electrochemical Performance of Li-S Batteries with and without Lanthanum Nitrate Additive

Electrolyte Composition	Initial Discharge Capacity (mAh g⁻¹)	Discharge Capacity after 100 Cycles (mAh g⁻¹)	Capacity Retention after 100 Cycles (%)
Standard Electrolyte	850	480	56.5%
Standard Electrolyte + 0.05 M La(NO₃)₃	830	650	78.3%

Table 2: Coulombic Efficiency of Li-S Batteries with and without Lanthanum Nitrate Additive

Electrolyte Composition	Coulombic Efficiency at 10th Cycle (%)	Coulombic Efficiency at 50th Cycle (%)	Coulombic Efficiency at 100th Cycle (%)
Standard Electrolyte	~92%	~88%	~85%
Standard Electrolyte + 0.05 M La(NO₃)₃	~98%	~97%	~96%

Experimental Protocols

Protocol for Preparation of Electrolyte with Lanthanum Nitrate Additive

This protocol describes the preparation of a standard Li-S battery electrolyte with the addition of lanthanum nitrate. All procedures should be carried out in an argon-filled glovebox with H₂O and O₂ levels below 0.1 ppm.

Materials:

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI)

• 1,3-dioxolane (DOL), anhydrous

• 1,2-dimethoxyethane (DME), anhydrous

• Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Lithium nitrate (LiNO₃)

• Volumetric flasks and magnetic stir bars

Procedure:

• Prepare the Base Electrolyte:

  • In a volumetric flask, dissolve 1 M LiTFSI in a 1:1 (v/v) mixture of DOL and DME.

  • Add LiNO₃ to the solution to a final concentration of 0.2 M.

  • Stir the solution with a magnetic stir bar until all salts are completely dissolved. This is the "Standard Electrolyte".

• Prepare the Lanthanum Nitrate-Containing Electrolyte:

  • To the prepared Standard Electrolyte, add La(NO₃)₃·6H₂O to achieve the desired final concentration (e.g., 0.05 M).

  • Stir the solution thoroughly with a magnetic stir bar until the lanthanum nitrate is fully dissolved. The solution should remain clear and colorless.

• Storage:

  • Store the prepared electrolytes in tightly sealed containers inside the glovebox. It is recommended to let the electrolyte rest for several hours before use to ensure homogeneity.

Protocol for Assembly of CR2032 Coin Cells

This protocol outlines the assembly of CR2032-type coin cells for testing the performance of the prepared electrolytes.

Materials and Equipment:

• Sulfur/carbon composite cathode material

• Lithium metal foil for the anode

• Celgard 2400 separator

• CR2032 coin cell components (casings, spacers, springs)

• Prepared electrolytes (Standard and with La(NO₃)₃)

• Micropipette

• Crimping machine for CR2032 cells

• Tweezers

Procedure (inside an argon-filled glovebox):

• Cathode Preparation:

  • Punch out circular electrodes (e.g., 12 mm diameter) from the sulfur/carbon composite cathode sheet.

  • Dry the electrodes under vacuum at 60°C for 12 hours before transferring them into the glovebox.

• Anode Preparation:

  • Punch out circular discs (e.g., 15 mm diameter) from the lithium metal foil.

• Separator Preparation:

  • Punch out circular separators (e.g., 19 mm diameter) from the Celgard 2400 membrane.

• Coin Cell Assembly:

  • Place the cathode disc in the center of the bottom coin cell cap.

  • Use a micropipette to add a drop of the desired electrolyte (e.g., 20 µL) onto the cathode surface.

  • Place the separator on top of the wetted cathode.

  • Add another drop of electrolyte (e.g., 10 µL) onto the separator.

  • Carefully place the lithium metal disc on top of the separator.

  • Place a spacer disc and then a spring on top of the lithium anode.

  • Place the top coin cell cap over the assembly.

  • Transfer the assembled cell to the crimping machine and apply pressure to seal the cell.

• Resting:

  • Allow the assembled coin cells to rest for at least 12 hours before electrochemical testing to ensure proper wetting of the components.

Protocol for Electrochemical Characterization

This protocol details the standard electrochemical tests to evaluate the performance of the assembled Li-S coin cells.

Equipment:

• Battery cycler/testing system

• Electrochemical impedance spectroscopy (EIS) analyzer

Procedure:

• Galvanostatic Cycling:

  • Place the coin cells in the battery cycler.

  • Perform charge-discharge cycling at a constant current density (e.g., 0.2 C, where 1 C = 1675 mA g⁻¹) within a voltage window of 1.7 V to 2.8 V.

  • Record the specific capacity, coulombic efficiency, and energy efficiency for each cycle.

  • Continue cycling for a predetermined number of cycles (e.g., 100-200 cycles) to evaluate the cycling stability.

• Rate Capability Test:

  • Cycle the cells at various C-rates (e.g., 0.1 C, 0.2 C, 0.5 C, 1 C, and back to 0.1 C) for a set number of cycles at each rate to determine the performance under different current loads.

• Electrochemical Impedance Spectroscopy (EIS):

  • Perform EIS measurements on the cells at a fully charged state after a certain number of cycles (e.g., after the 1st, 10th, and 50th cycles).

  • Apply a small AC voltage amplitude (e.g., 5 mV) over a frequency range of 100 kHz to 0.01 Hz.

  • Analyze the Nyquist plots to determine the changes in the internal resistance, charge transfer resistance, and SEI resistance.

Visualizations

Caption: Mechanism of Lanthanum Nitrate in Li-S Batteries.

Caption: Experimental Workflow for Evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. Lanthanum Nitrate As Electrolyte Additive To Stabilize the Surface Morphology of Lithium Anode for Lithium-Sulfur Battery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Lanthanum Nitrate for the Synthesis of Metal-Organic Frameworks (MOFs)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of lanthanum-based Metal-Organic Frameworks (La-MOFs) using lanthanum nitrate. It is intended for researchers and professionals in materials science, chemistry, and drug development who are interested in the design and application of MOFs for various purposes, including catalysis and drug delivery.

Introduction

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands. Their high surface area, tunable pore size, and versatile functionality make them promising candidates for a wide range of applications. Lanthanum (La), a rare-earth metal, is of particular interest in the synthesis of MOFs due to its unique coordination chemistry and potential for applications in catalysis and biomedicine. Lanthanum nitrate [La(NO₃)₃·6H₂O] is a common and convenient precursor for the synthesis of La-MOFs.

This document outlines synthetic strategies, key characterization data, and potential applications of La-MOFs, with a focus on their emerging role in drug delivery systems for cancer therapy.

Data Presentation: Properties of Lanthanum-Based MOFs

The properties of La-MOFs are highly dependent on the organic linker used in their synthesis. The following tables summarize key quantitative data for several La-MOFs synthesized using lanthanum nitrate.

Table 1: Physicochemical Properties of Various La-MOFs

MOF Designation	Organic Linker	Synthesis Method	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Mean Pore Size (nm)	Reference
La-BDC	1,4-Benzenedicarboxylic acid (BDC)	Solvothermal	29.774	-	-	[1]
La-NDC	2,6-Naphthalenedicarboxylic acid (NDC)	Solvothermal	442.196	-	-	[1]
La-succinate	Succinic acid	Solvothermal	-	-	-
La-MOF	3,4-Dihydroxycinnamic acid (3,4-DHCA)	Ultrasonic-assisted	521	0.075	8.3	[2]

Table 2: Application-Specific Data for La-MOFs

MOF System	Application	Target	Key Findings	Reference
La-NDC	Photocatalysis	Rhodamine-B Degradation	89.3% degradation efficiency in 120 min	[1]
La-BDC	Photocatalysis	Rhodamine-B Degradation	69.47% degradation efficiency in 120 min	[1]
La-MOF (3,4-DHCA)	Anticancer Drug Delivery	Human Breast Cancer Cells (MDA-MB-468)	40.35% cell viability after treatment	[2]
DOX@La-MOF	Anticancer Drug Delivery	Hepatocellular Carcinoma (HepG-2) & Squamous Cell Carcinoma (A-431)	pH-responsive drug release, enhanced anticancer activity	[3]

Experimental Protocols

The following are detailed protocols for the synthesis of La-MOFs using lanthanum nitrate.

Protocol 1: Solvothermal Synthesis of La-BDC and La-NDC MOFs

This protocol is adapted from a method for synthesizing La-MOFs for photocatalytic applications.[1]

Materials:

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• 1,4-Benzenedicarboxylic acid (BDC) or 2,6-Naphthalenedicarboxylic acid (NDC)

• N,N-Dimethylformamide (DMF)

• Deionized water

Equipment:

• Beaker

• Magnetic stirrer

• Teflon-lined stainless steel autoclave

• Oven

• Centrifuge

Procedure:

• In a beaker, dissolve 1 mmol (0.433 g) of lanthanum nitrate hexahydrate and 1.5 mmol of the organic linker (either BDC or NDC) in a mixture of 5 mL of DMF and 1 mL of deionized water.

• Stir the mixture vigorously for 60 minutes at room temperature.

• Transfer the resulting solution to a Teflon-lined autoclave.

• Seal the autoclave and heat it in an oven at 120°C for 20 hours.

• After the reaction, allow the autoclave to cool down slowly to room temperature.

• Collect the crystalline product by centrifugation.

• Wash the product with fresh DMF to remove any unreacted reagents.

• Dry the final product in an oven at 60°C.

Protocol 2: Ultrasonic-Assisted Synthesis of La-MOF for Drug Delivery

This protocol describes the synthesis of a La-MOF using 3,4-dihydroxycinnamic acid as the linker, intended for anticancer drug delivery.[2]

Materials:

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• 3,4-Dihydroxycinnamic acid (3,4-DHCA)

• Double distilled water

• Sodium dodecyl sulphate (SDS)

• Hexane

Equipment:

• Beaker

• Magnetic stirrer with heating capabilities

• Ultrasonicator

Procedure:

• In a beaker, mix 1 mmol of lanthanum nitrate hexahydrate with 1 mmol of 3,4-dihydroxycinnamic acid.

• Dissolve the mixture in 21 mL of double distilled water.

• To the resulting solution, add 0.077 mmol of sodium dodecyl sulphate and 8 mL of hexane.

• Agitate the mixture for 1 hour at 85°C with continuous stirring. The use of an ultrasonic bath during this step is recommended to aid the reaction.

• Collect the resulting precipitate by filtration or centrifugation.

• Wash the product thoroughly with water and ethanol.

• Dry the product under vacuum.

Protocol 3: Doxorubicin Loading into La-MOF

This protocol outlines the post-synthetic loading of the anticancer drug Doxorubicin (DOX) into a pre-synthesized La-MOF.[3]

Materials:

• Synthesized La-MOF

• Doxorubicin hydrochloride (DOX)

• Methanol

Equipment:

• Beaker

• Magnetic stirrer

• Centrifuge

Procedure:

• Disperse 100 mg of the synthesized La-MOF in 2 mL of a 0.5 mM DOX solution in methanol.

• Stir the mixture for 48 hours at room temperature in the dark to allow for drug loading.

• After the loading period, collect the DOX-loaded La-MOF (DOX@La-MOF) by centrifugation.

• Wash the product multiple times with fresh methanol to remove any unloaded DOX.

• Dry the final DOX@La-MOF product under vacuum.

Visualizations: Experimental Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for La-MOF synthesis and potential signaling pathways affected by La-MOFs in the context of cancer therapy.

Caption: Workflow for La-MOF synthesis, drug loading, and characterization.

The biological activity of La-MOFs, particularly in cancer therapy, may be attributed to the release of lanthanum ions (La³⁺), which can interfere with cellular signaling pathways. Lanthanum ions have been reported to influence pathways such as the MAPK/ERK and PI3K/Akt pathways, which are crucial for cell proliferation, survival, and apoptosis.

Caption: Hypothesized signaling pathways affected by La-MOFs in cancer cells.

Conclusion

Lanthanum nitrate serves as a versatile and effective precursor for the synthesis of a variety of La-MOFs with tunable properties. The protocols provided herein offer a starting point for researchers to develop novel La-MOFs for applications in catalysis and, more specifically, as drug delivery vehicles in cancer therapy. The ability of lanthanum to modulate key cellular signaling pathways presents an exciting avenue for the design of next-generation therapeutic agents. Further research is warranted to fully elucidate the mechanisms of action and to optimize the design of La-MOFs for specific biomedical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Lanthanum-based metal organic framework (La-MOF) use of 3,4-dihydroxycinnamic acid as drug delivery system linkers in human breast cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Doxorubicin drug delivery using an electrospun nanofiber membrane of chitosan–polycaprolactone with metal–organic framework: Box–Behnken optimization, anticancer treatment, and antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of Lanthanum-Modified Biochar

Introduction

Lanthanum-modified biochar is a highly effective and promising adsorbent for the removal of anionic pollutants, particularly phosphate, from aqueous solutions. The modification process introduces lanthanum species, primarily lanthanum hydroxides and oxides, onto the biochar surface. These lanthanum compounds exhibit a strong affinity for phosphate ions, leading to their removal through mechanisms such as precipitation, electrostatic attraction, and inner-sphere complexation[1][2]. This document provides detailed protocols for the preparation of lanthanum-modified biochar using lanthanum nitrate, intended for researchers, scientists, and professionals in environmental science and materials chemistry.

Experimental Protocols

Two primary methods for the synthesis of lanthanum-modified biochar are detailed below: the Impregnation-Pyrolysis Method and the Co-precipitation Method .

Protocol 1: Impregnation-Pyrolysis Method

This method involves the initial production of biochar, which is subsequently impregnated with a lanthanum nitrate solution and then pyrolyzed.

1. Materials and Reagents:

• Biomass feedstock (e.g., tea waste, sheep manure, tobacco sticks)

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Deionized (DI) water

2. Biomass Pre-treatment:

• Wash the raw biomass with DI water to remove impurities.

• Dry the washed biomass in an oven at 105°C for 24 hours.

• Grind the dried biomass and sieve it to a uniform particle size (e.g., pass through a 60-mesh sieve)[3].

3. Biochar Production (Pyrolysis):

• Place the pre-treated biomass in a crucible and transfer it to a tube furnace.

• Pyrolyze the biomass under an inert nitrogen (N₂) atmosphere. The temperature and duration can be optimized based on the feedstock. A common condition is heating to 700°C for 1 hour[4].

• Allow the furnace to cool to room temperature and collect the resulting biochar.

4. Lanthanum Modification:

• Wash the biochar with a dilute acid (e.g., 0.1 M HCl) and then with DI water until the pH is neutral to clear the pore channels[3].

• Prepare a lanthanum nitrate solution of the desired concentration (e.g., 0.08 mol/L)[4].

• Immerse the prepared biochar in the lanthanum nitrate solution at a specific solid-to-liquid ratio (e.g., 1:25 g/mL)[4].

• Adjust the pH of the suspension to a specific value (e.g., 9-11) using NaOH solution to facilitate the precipitation of lanthanum hydroxide onto the biochar surface[3][4].

• Stir the mixture at a controlled temperature (e.g., 35°C) for several hours to ensure uniform impregnation[4].

• Separate the modified biochar by filtration.

5. Final Processing:

• Wash the lanthanum-modified biochar repeatedly with DI water to remove any unreacted lanthanum nitrate.

• Dry the final product in an oven at a moderate temperature (e.g., 60°C) for 24 hours.

Protocol 2: Co-precipitation Method

This protocol involves mixing the biomass directly with the lanthanum nitrate solution before pyrolysis.

1. Materials and Reagents:

• Biomass feedstock (e.g., dewatered sludge, invasive plants)

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Deionized (DI) water

2. Biomass Pre-treatment:

• Dry the biomass feedstock (e.g., dewatered sludge) at 50°C[5].

• Grind and sieve the dried biomass to a uniform particle size.

3. Lanthanum Co-precipitation and Pyrolysis:

• Disperse the dried biomass powder in DI water.

• Add a specified amount of lanthanum nitrate to the suspension under stirring. The mass ratio of biomass to lanthanum nitrate can be varied (e.g., 5:1 to 5:15)[5].

• Continue to stir the mixture for approximately 3 hours at room temperature[5].

• Collect the resulting solid material by filtration and dry it in an oven at 50°C[5].

• Pyrolyze the dried lanthanum-biomass composite in a tube furnace under an N₂ atmosphere. A typical condition is heating to 600°C and holding for 3 hours[5].

• After cooling, the lanthanum-modified biochar is ready for use.

Data Presentation: Synthesis Parameters

The following tables summarize quantitative data from various studies on the preparation of lanthanum-modified biochar.

Table 1: Pyrolysis and Modification Conditions

Biomass Source	Pyrolysis Temp. (°C)	Pyrolysis Time (h)	Lanthanum Salt	Modifier Conc. (mol/L)	Solid:Liquid Ratio (g:mL)	Modification pH	Reference
Sheep Manure	400 - 700	1 - 3	LaCl₃	0.2 - 0.6	1:50	8 - 11	[3]
Tea Waste	700	1	La(NO₃)₃	0.08	1:25	9	[4]
Dewatered Sludge	600	3	La(NO₃)₃	- (Mass Ratio)	-	-	[5]
Tobacco Sticks	500	1	LaCl₃	60% (mass conc.)	-	-	[6]
Sludge	600	-	La(NO₃)₃	-	-	3.0	[1]

Table 2: Performance Characteristics of Lanthanum-Modified Biochar

Biomass Source	Adsorbate	Max. Adsorption Capacity (mg/g)	BET Surface Area (m²/g)	Reference
Sludge	Phosphate	140.24	-	[1]
S. canadensis	Phosphate	73.08	55.87	[7]
Sheep Manure	Phosphate	58.33	6 - 149 (unmodified)	[3]
Tea Waste	Fluoride	47.47	-	[4]
Dewatered Sludge	Phosphate	152.77	-	[5]
Sludge	Phosphate	93.91	-	[8]
Tobacco Sticks	Phosphate	666.67	-	[6]

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the general workflow for preparing lanthanum-modified biochar via the impregnation method.

Caption: Workflow for Lanthanum-Modified Biochar Preparation.

Adsorption Mechanism Pathway

The diagram below outlines the key mechanisms involved in phosphate adsorption by lanthanum-modified biochar.

Caption: Phosphate Adsorption Mechanisms on La-Biochar.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. CN111589416A - A kind of lanthanum modified biochar and its preparation method and application - Google Patents [patents.google.com]
• 4. Preparation of Lanthanum-Modified Tea Waste Biochar and Its Adsorption Performance on Fluoride in Water | MDPI [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Significant Improvement of Adsorption for Phosphate Removal by Lanthanum-Loaded Biochar - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation and Characterization of an Invasive Plant-Derived Biochar-Supported Nano-Sized Lanthanum Composite and Its Application in Phosphate Capture from Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Lanthanum Nitrate in Thin Film Preparation by Spray Pyrolysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spray pyrolysis is a versatile and cost-effective technique for depositing thin films with a wide range of applications, including in optoelectronics, catalysis, and biomedical coatings. Lanthanum nitrate serves as a key precursor for incorporating lanthanum into these films, which can be used to synthesize lanthanum oxide (La₂O₃) or to dope other metal oxides, thereby tailoring their structural, optical, and electrical properties. The choice of solvent, precursor concentration, substrate temperature, and post-deposition treatments are all critical parameters that influence the final characteristics of the film.

This document provides detailed application notes and experimental protocols for the preparation of various lanthanum-containing thin films using lanthanum nitrate as a precursor in a spray pyrolysis setup. The protocols are based on established research findings and are intended to serve as a comprehensive guide for researchers in this field.

Experimental Protocols

I. Preparation of Lanthanum-Doped Zinc Oxide (La:ZnO) Thin Films

This protocol describes the synthesis of lanthanum-doped zinc oxide (La:ZnO) thin films on glass substrates, a material of interest for transparent conducting oxides and optoelectronic devices.

1. Precursor Solution Preparation:

• Dissolve zinc acetate dihydrate (Zn(CH₃COO)₂·2H₂O) in distilled water to achieve a concentration of 0.05 M.

• To this solution, add lanthanum chloride heptahydrate (LaCl₃·7H₂O) as the doping source. The doping concentration can be varied (e.g., 0-5 wt.%) by adjusting the amount of lanthanum salt added.

• Add a few drops of concentrated acetic acid to the solution to act as a stabilizer.

• Stir the mixture at 50-55°C for approximately 90 minutes until a clear and homogeneous solution is obtained.[1]

2. Spray Pyrolysis Deposition:

• Preheat the glass substrates to the desired deposition temperature, typically in the range of 375-400°C.[1][2]

• Transfer the precursor solution to the spray pyrolysis apparatus.

• Spray the solution onto the heated substrates. A moving nozzle is recommended to ensure uniform coating.

• Maintain a constant spray rate and carrier gas pressure throughout the deposition process.

• The total deposition time will influence the film thickness. A typical duration is around 12 minutes.[1]

3. Post-Deposition Treatment:

• After deposition, keep the films at the deposition temperature for 30 minutes to enhance crystallinity.[3]

• Allow the films to cool down to room temperature naturally.

II. Preparation of Lanthanum Aluminum Oxide (LaAlO₃) Thin Films

This protocol outlines the procedure for depositing amorphous lanthanum aluminum oxide thin films, which are investigated for their dielectric properties.

1. Precursor Solution Preparation:

• Prepare a solution of lanthanum nitrate (La(NO₃)₃) and aluminum acetylacetonate (Al(acac)₃) in N,N-dimethylformamide.[4]

• The relative concentrations of the lanthanum and aluminum precursors can be adjusted to control the stoichiometry of the final film.

2. Spray Pyrolysis Deposition:

• Use (100) Si wafers as substrates.

• Set the substrate temperature to a range of 500-650°C.[4]

• Employ an ultrasonic spray pyrolysis setup for deposition.

• Control the deposition rate and other spray parameters to achieve the desired film thickness.

3. Post-Deposition Treatment:

• For amorphous films, no further temperature annealing is required.[4]

III. Preparation of Lanthanum Nickelate (LaNiO₃) Thin Films

This protocol details the deposition of lanthanum nickelate thin films, which have applications as electrodes in solid oxide fuel cells.

1. Precursor Solution Preparation:

• Prepare a stoichiometric precursor solution of lanthanum nitrate and nickel nitrate in deionized water.[5]

2. Spray Pyrolysis Deposition:

• Use sapphire single crystals or polycrystalline Ce₀.₈Gd₀.₂O₁.₉ (CGO) electrolyte pellets as substrates.

• Set the substrate temperature to approximately 300°C.[5]

• Utilize an air-pressurized spray pyrolysis system.

3. Post-Deposition Treatment:

• Anneal the as-deposited amorphous films at temperatures between 540°C and 1100°C to induce crystallization and control the final phase (e.g., LaNiO₃ or La₄Ni₃O₁₀).[5][6] A typical annealing duration is 4 hours in air.[6]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for lanthanum-containing thin films prepared by spray pyrolysis.

Table 1: Optical Properties of La-Doped ZnO Thin Films

Dopant Concentration (wt. %)	Substrate Temperature (°C)	Optical Transmittance (%)	Bandgap (eV)
0	375	>75	3.26 - 3.28
1-5	375	>75 (increases with doping)	3.26 - 3.28
5 (as Zn₀.₉₅La₀.₀₅O)	400	>80	3.32
0	400	-	3.25 - 3.28
2-4	400	~98	3.25 - 3.28

Table 2: Electrical Properties of Lanthanum Aluminum Oxide Thin Films

Deposition Temperature (°C)	Film Thickness (nm)	Dielectric Constant	Refractive Index (@630nm)	Electrical Breakdown Field (MV/cm)
500 - 650	< 43	5.2 - 10	1.70 - 1.755	4.5 - 7.6 (for films deposited at 500-550°C)

Visualizations

Experimental Workflow

Caption: General workflow for thin film preparation using spray pyrolysis.

Logical Relationships in La:ZnO Film Properties

Caption: Influence of lanthanum doping on the properties of ZnO thin films.

References

• 1. chalcogen.ro [chalcogen.ro]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ecm-tum.de [ecm-tum.de]

Technical Notes & Optimization

Preventing agglomeration in lanthanum oxide nanoparticle synthesis from nitrate

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of lanthanum oxide (La₂O₃) nanoparticles from lanthanum nitrate, with a specific focus on preventing particle agglomeration.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of La₂O₃ nanoparticles.

Q1: My final lanthanum oxide powder is heavily agglomerated. What are the possible causes and solutions?

A1: Agglomeration, the clustering of nanoparticles, is a common challenge driven by the high surface energy of nanoparticles.[1] It can occur during synthesis, separation, treatment, and storage.[2] Agglomeration can be categorized as soft agglomeration, which can be reversed by mechanical means, or hard agglomeration, resulting from strong chemical bonds, which is difficult to reverse.[2]

Potential Causes and Solutions:

• Inappropriate pH during Precipitation: The pH of the reaction medium significantly affects particle surface charge and stability.[3] For the precipitation of lanthanum hydroxide (La(OH)₃), a precursor to La₂O₃, a pH between 10 and 12 is often recommended.[4] Within the isoelectric point pH range, particle agglomeration occurs at a higher rate.[3]

  • Solution: Carefully monitor and control the pH during the dropwise addition of the precipitating agent (e.g., NaOH). Maintaining a consistently high pH (e.g., >10) can enhance the stability of the dispersion.[5]

• Inadequate Washing of Precipitate: Residual nitrates and other byproduct ions from the precursor solution can fuse particles together during the high-temperature calcination step, leading to hard agglomerates.

  • Solution: Thoroughly wash the lanthanum hydroxide precipitate multiple times with deionized water and ethanol to remove unreacted salts and byproducts before drying and calcination.[4][6]

• High Calcination Temperature or Long Duration: The calcination process, which converts La(OH)₃ to La₂O₃, is critical. High temperatures promote crystal growth and sintering, where adjacent particles fuse, forming hard agglomerates.[7][8]

  • Solution: Optimize the calcination temperature and duration. Lower temperatures and shorter times generally lead to smaller particle sizes and less agglomeration. For instance, calcination at temperatures between 600 °C and 900 °C for 2-4 hours is a common range.[4] The ideal temperature should be determined experimentally for your specific setup.

• Absence of a Capping Agent: Capping agents are stabilizers that adsorb onto the nanoparticle surface, preventing over-growth and aggregation through steric or electrostatic repulsion.[9][10][11]

  • Solution: Introduce a capping agent during the synthesis process. Common capping agents include polymers like polyethylene glycol (PEG) and polyvinylpyrrolidone (PVP), or surfactants like oleic acid.[7][10][12] These agents create a protective layer around the nanoparticles.[11]

Q2: The synthesized nanoparticles exhibit a very broad particle size distribution. How can I achieve more uniform particles?

A2: A wide particle size distribution often results from inconsistent nucleation and growth rates during the precipitation phase.

Potential Causes and Solutions:

• Rapid Addition of Precipitating Agent: Adding the precipitating agent (e.g., NaOH) too quickly can cause rapid, uncontrolled nucleation, leading to a wide range of particle sizes.

  • Solution: Add the precipitating agent slowly and dropwise while vigorously stirring the lanthanum nitrate solution.[4][12] This ensures a more uniform concentration of reactants and promotes controlled particle growth.

• Inefficient Stirring: Inadequate mixing can create localized areas of high supersaturation, leading to non-uniform nucleation and growth.

  • Solution: Use a magnetic stirrer to ensure the reaction mixture is homogenous throughout the precipitation process.[4] Consistent and vigorous stirring is key.

• Skipping the Aging Step: The aging process allows for the dissolution of smaller, less stable particles and the growth of larger ones (Ostwald ripening), which can lead to a more uniform size distribution over time.

  • Solution: After precipitation, allow the solution to stir for an additional 1-2 hours at room temperature.[4] This "aging" step helps in the formation of more uniform particles.[4]

Q3: My final La₂O₃ product contains impurities. How can I improve its purity?

A3: Impurities in the final product often stem from incomplete reactions or residual precursors and byproducts.

Potential Causes and Solutions:

• Incomplete Washing: As mentioned, residual ions from the lanthanum nitrate precursor or the precipitating agent are a primary source of impurities.[6]

  • Solution: Implement a rigorous washing protocol. After precipitation, separate the precipitate by centrifugation or filtration and wash it several times with deionized water, followed by one or two washes with ethanol.[4]

• Incomplete Decomposition during Calcination: Insufficient calcination temperature or time can lead to the presence of intermediate compounds like lanthanum hydroxide or oxycarbonates in the final product.

  • Solution: Ensure the calcination is carried out at a temperature sufficient for the complete conversion of La(OH)₃ to La₂O₃. Thermogravimetric analysis (TGA) can be used to determine the exact decomposition temperatures. The transformation to stable lanthanum oxide nanocrystals is often complete above 626.2 °C.[13]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for nanoparticle agglomeration?

A1: Nanoparticles have a very high surface-area-to-volume ratio, resulting in high surface energy.[1] To minimize this energy, nanoparticles tend to cluster together, a process driven by attractive van der Waals forces between particles.[1][2] This spontaneous aggregation reduces the total surface area and, therefore, the overall energy of the system.[1]

Q2: How do capping agents prevent agglomeration?

A2: Capping agents, or stabilizers, are molecules that adsorb to the surface of nanoparticles and prevent them from coming into close contact.[9][11] They work primarily through two mechanisms:

• Steric Hindrance: Large molecules, often polymers like PEG or PVP, form a physical barrier around the nanoparticles, preventing them from getting close enough to aggregate.[10][11]

• Electrostatic Repulsion: Some capping agents can ionize, creating a surface charge on the nanoparticles. The resulting electrostatic repulsion between like-charged particles keeps them dispersed in the solution.

Q3: What is the effect of calcination temperature on the final nanoparticles?

A3: Calcination temperature has a significant impact on the crystallinity, particle size, and degree of agglomeration of the final La₂O₃ nanoparticles.[7][8]

• Lower Temperatures (e.g., 600-750 °C): Generally result in smaller crystallite sizes and less agglomeration. However, the conversion to La₂O₃ might be incomplete, and the crystallinity may be lower.[14]

• Higher Temperatures (e.g., >800 °C): Lead to increased crystallinity and can promote the growth of larger crystals.[7][8] However, they also significantly increase the risk of sintering and the formation of hard agglomerates.[15]

Q4: What is the chemical transformation that occurs during the synthesis of La₂O₃ from La(NO₃)₃?

A4: The synthesis typically involves two main stages:

• Precipitation: Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O) in solution reacts with a base, such as sodium hydroxide (NaOH), to precipitate lanthanum hydroxide (La(OH)₃).

  • La(NO₃)₃ + 3NaOH → La(OH)₃ ↓ + 3NaNO₃

• Calcination: The dried lanthanum hydroxide precipitate is heated to high temperatures. This thermal decomposition process removes water and converts the hydroxide into lanthanum oxide (La₂O₃).[4] The thermal decomposition of lanthanum nitrate hexahydrate is a complex process involving the formation of intermediates like lanthanum oxynitrate (LaONO₃) before the final formation of hexagonal La₂O₃.[16][17][18][19]

Data Presentation

Table 1: Influence of Calcination Temperature on La₂O₃ Nanoparticle Size

Calcination Temperature (°C)	Resulting Average Crystallite/Particle Size (nm)	Synthesis Method	Reference
600	< 100	Thermal Decomposition	[20][21]
673 (400 °C)	69	Co-precipitation	[12]
750	Not specified, smaller than higher temps	Sol-Gel	[7][8]
850	37	Sol-Gel Combustion	[13][22]
900	Not specified, larger than 750 °C	Sol-Gel	[7][8]
900	< 100	Thermal Decomposition	[20][21]

Table 2: Summary of Synthesis Parameters for La₂O₃ Nanoparticles

Synthesis Method	Precursor	Precipitating Agent / Medium	Capping Agent/Surfactant	Calcination Temp. (°C)	Average Particle Size (nm)	Reference
Co-precipitation	La(NO₃)₃·6H₂O	NaOH	Oleic Acid	400	69	[12]
Co-precipitation	La(NO₃)₃·6H₂O	NaOH	None specified	Not specified	41 - 47	[6]
Sol-Gel	La₂O₃ powder in HNO₃	-	Polyethylene Glycol (PEG)	850	37	[13]
Green Synthesis	La(NO₃)₃	Eclipta prostrata leaf extract	Eclipta prostrata leaf extract	Not specified	Not specified	[23]
Thermal Decomposition	La(NO₃)₃·6H₂O	-	Oleic Acid	600	< 100	[20][24]

Experimental Protocols

Protocol: Co-precipitation Synthesis of La₂O₃ Nanoparticles

This protocol describes a common method for synthesizing La₂O₃ nanoparticles from lanthanum nitrate hexahydrate.

1. Materials:

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Sodium hydroxide (NaOH)

• Oleic acid (optional, as surfactant)[12]

• Deionized water

• Ethanol

2. Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Burette or dropping funnel

• pH meter or pH paper

• Centrifuge or filtration setup

• Drying oven

• Muffle furnace

• Ceramic crucible

3. Procedure:

• Preparation of Precursor Solution: Dissolve a specific amount of La(NO₃)₃·6H₂O in deionized water to create a 0.1 M solution.[12] Stir until the salt is fully dissolved. If using a surfactant, add a small amount of oleic acid to this solution.[12]

• Precipitation: While vigorously stirring the lanthanum nitrate solution, slowly add a 0.2 M NaOH solution dropwise using a burette.[12]

• pH Control: Continuously monitor the pH of the mixture. Continue adding the NaOH solution until the pH reaches a value between 10 and 12 to ensure the complete precipitation of lanthanum hydroxide (La(OH)₃).[4] A white precipitate will form.

• Aging: Once the desired pH is reached, allow the solution to continue stirring for an additional 1-2 hours at room temperature.[4]

• Washing: Separate the white precipitate from the solution by centrifugation or filtration. Discard the supernatant. Wash the precipitate several times with deionized water to remove residual ions, followed by one or two washes with ethanol.[4]

• Drying: Transfer the washed precipitate to a drying oven and dry at 80-100 °C overnight to remove water and ethanol.

• Calcination: Transfer the dried La(OH)₃ powder to a ceramic crucible. Place it in a muffle furnace and calcine at 600-800 °C for 2-4 hours.[4] The powder will convert from lanthanum hydroxide to lanthanum oxide nanoparticles.

• Cooling and Storage: After calcination, allow the furnace to cool down to room temperature before removing the crucible. The resulting La₂O₃ nanoparticle powder should be stored in a desiccator to prevent moisture absorption.

Visualizations

Caption: General workflow for La₂O₃ nanoparticle synthesis via co-precipitation.

Caption: Key factors influencing the agglomeration of La₂O₃ nanoparticles.

Caption: Mechanism of steric hindrance by capping agents to prevent agglomeration.

References

• 1. researchgate.net [researchgate.net]
• 2. epic-powder.com [epic-powder.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Influence of calcination on the sol–gel synthesis of lanthanum oxide nanoparticles | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Significance of Capping Agents of Colloidal Nanoparticles from the Perspective of Drug and Gene Delivery, Bioimaging, and Biosensing: An Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. echemcom.com [echemcom.com]
• 13. biointerfaceresearch.com [biointerfaceresearch.com]
• 14. discovery.researcher.life [discovery.researcher.life]
• 15. researchgate.net [researchgate.net]
• 16. Thermal decomposition of lanthanum nitrate hexahydrate La(NO3)3∙6H2O | International Journal of Development Research (IJDR) [journalijdr.com]
• 17. journalijdr.com [journalijdr.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. orientjchem.org [orientjchem.org]
• 21. researchgate.net [researchgate.net]
• 22. [PDF] Synthesis and Characterization of Lanthanum Oxide La2O3 Net-like Nanoparticles By New Combustion Method | Semantic Scholar [semanticscholar.org]
• 23. innspub.net [innspub.net]
• 24. wjpmr.com [wjpmr.com]

Lanthanum nitrate solution stability and long-term storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and long-term storage of lanthanum nitrate solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary factor affecting the stability of lanthanum nitrate solutions?

A1: The pH of the solution is the most critical factor. Lanthanum nitrate solutions are stable in acidic conditions (ideally pH < 6.0). In neutral or alkaline environments (pH > 7.5), the lanthanum ion (La³⁺) will hydrolyze, leading to the formation and precipitation of lanthanum hydroxide (La(OH)₃).[1]

Q2: My lanthanum nitrate solution has become cloudy. What is the likely cause?

A2: Cloudiness or precipitation in a lanthanum nitrate solution is typically due to one of two reasons:

• Hydrolysis: If the pH of the solution has risen above 7.5, insoluble lanthanum hydroxide will form.

• Carbonate Precipitation: Solutions exposed to the atmosphere can absorb carbon dioxide, leading to the formation of insoluble lanthanum carbonate (La₂(CO₃)₃).

Q3: What are the ideal long-term storage conditions for a lanthanum nitrate stock solution?

A3: For optimal long-term stability, lanthanum nitrate solutions should be stored in a cool, dry, and well-ventilated area, protected from light.[1][2][3] It is crucial to maintain a slightly acidic pH and store the solution in a tightly sealed container to prevent evaporation and absorption of atmospheric CO₂.

Q4: What type of container should I use to store my lanthanum nitrate solution?

A4: Chemically resistant glass, such as borosilicate glass, is an excellent choice for storing lanthanum nitrate solutions.[3] If plastic containers are used, high-density polyethylene (HDPE) and polypropylene (PP) are generally recommended for acidic solutions. However, it is advisable to conduct internal stability tests to ensure no leaching or degradation occurs over your intended storage period.

Q5: Is lanthanum nitrate compatible with other chemicals?

A5: Lanthanum nitrate is a strong oxidizing agent and is incompatible with combustible materials, reducing agents, strong acids, and organic materials.[2][4] Contact with these substances can lead to vigorous reactions.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Solution is cloudy or contains a white precipitate upon preparation.	The pH of the water used for dissolution is too high (neutral or alkaline).	Acidify the water with a small amount of nitric acid (HNO₃) to a pH below 6.0 before dissolving the lanthanum nitrate hexahydrate.
A clear solution becomes cloudy over time.	1. The pH of the solution has increased due to interaction with the container or exposure to a basic environment.2. Absorption of atmospheric CO₂.	1. Re-acidify the solution with a few drops of dilute nitric acid to redissolve the precipitate.2. Store solutions in tightly sealed containers. For highly sensitive applications, consider storage under an inert atmosphere (e.g., nitrogen or argon).
Discoloration of the solution.	Contamination from the storage container or other sources.	Prepare a fresh solution using high-purity water and store it in a clean, chemically resistant container.

Experimental Protocols

Preparation of a Stable 1 M Lanthanum Nitrate Stock Solution

This protocol describes the preparation of a 1 M lanthanum nitrate stock solution with enhanced stability.

Materials:

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• High-purity, deionized water

• Concentrated nitric acid (HNO₃)

• Calibrated pH meter

• Volumetric flask

• Stir bar and magnetic stir plate

• Chemically resistant storage bottle (e.g., borosilicate glass)

Procedure:

• Add approximately 800 mL of high-purity water to a 1 L beaker.

• While stirring, slowly add a small amount of concentrated nitric acid to adjust the pH of the water to between 4.0 and 5.0.

• Weigh out 433.01 g of lanthanum(III) nitrate hexahydrate.

• Gradually add the lanthanum nitrate to the acidified water while continuously stirring.

• Continue stirring until all the solid has dissolved. Gentle heating (not exceeding 40°C) can be used to aid dissolution.

• Once dissolved, allow the solution to cool to room temperature.

• Transfer the solution to a 1 L volumetric flask.

• Rinse the beaker with a small amount of the acidified water and add the rinsing to the volumetric flask.

• Bring the solution to the final volume with the acidified water.

• Stopper the flask and invert it several times to ensure homogeneity.

• Transfer the final solution to a clean, clearly labeled, and tightly sealed storage bottle.

Protocol for Long-Term Stability Testing

This protocol outlines a procedure for evaluating the long-term stability of a prepared lanthanum nitrate solution.

Methodology:

• Prepare a batch of lanthanum nitrate solution according to the protocol above.

• Dispense the solution into multiple, identical, tightly sealed containers of the chosen material (e.g., borosilicate glass, HDPE).

• Store the containers under controlled conditions. Recommended conditions for long-term stability testing are 25°C ± 2°C with 60% ± 5% relative humidity (RH).

• At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24 months), remove a container for analysis.

• Analyze the solution for the following parameters:

  • Visual Appearance: Note any changes in color or clarity.

  • pH: Measure the pH of the solution.

  • Concentration (Assay): Determine the concentration of lanthanum nitrate using a validated analytical method such as ICP-MS or titration.

  • Precipitate Analysis: If a precipitate has formed, it can be isolated and analyzed (e.g., by FTIR or XRD) to identify its composition.

Quantitative Data Summary

The following table summarizes key stability-related parameters for lanthanum nitrate solutions.

Parameter	Value/Condition	Notes
Optimal pH for Stability	< 6.0	Prevents hydrolysis and precipitation of La(OH)₃.
pH of Precipitation Onset	~7.5	Lanthanum hydroxide may begin to form.
Recommended Storage Temperature	Room Temperature (15-25°C)	Avoid extreme heat and freezing.
Incompatible Materials	Combustible materials, reducing agents, strong acids, organic materials	Lanthanum nitrate is a strong oxidizer.
Recommended Container Materials	Borosilicate glass, HDPE, PP	Always verify compatibility with your specific solution and storage duration.

Visualizations

Figure 1. Experimental workflow for preparing and testing the long-term stability of lanthanum nitrate solutions.

Figure 2. Logical relationship between storage conditions and the stability of lanthanum nitrate solutions.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. researchgate.net [researchgate.net]

Controlling particle size in the co-precipitation of lanthanum hydroxide from nitrate

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the co-precipitation of lanthanum hydroxide from lanthanum nitrate, with a focus on controlling particle size.

Troubleshooting Guide

Problem: The precipitated lanthanum hydroxide particles are too large.

Possible Causes and Solutions:

• High Reactant Concentration: High concentrations of lanthanum nitrate and the precipitating agent can lead to rapid particle growth.

  • Solution: Try decreasing the concentration of the lanthanum nitrate solution. A study on the preparation of lanthanum oxide nanoparticles found that a lanthanum nitrate concentration of 0.18 mol/L was optimal in their specific process.[1]

• Slow Addition of Precipitating Agent: A slow addition rate can favor the growth of existing nuclei over the formation of new ones, resulting in larger particles.

  • Solution: Increase the addition rate of the precipitating agent while ensuring vigorous stirring to maintain a homogeneous solution.

• Inadequate Stirring: Insufficient agitation can lead to localized areas of high supersaturation, promoting uncontrolled particle growth and agglomeration.

  • Solution: Increase the stirring speed to ensure rapid and uniform mixing of the reactants.

• High Reaction Temperature: Higher temperatures can sometimes accelerate particle growth.

  • Solution: Conduct the precipitation at a lower temperature, for instance, at room temperature, to slow down the growth kinetics.[2]

Problem: The lanthanum hydroxide particles are heavily agglomerated.

Possible Causes and Solutions:

• Lack of a Dispersing Agent: Without a surfactant or capping agent, newly formed nanoparticles have a high surface energy and tend to agglomerate to reduce it.

  • Solution: Introduce a dispersing agent such as polyethylene glycol (PEG) into the reaction mixture. For example, PEG20000 has been used successfully as a dispersant.[1] The use of block copolymers has also been shown to control particle size and shape.[3]

• Inappropriate pH: The surface charge of the particles is pH-dependent, and at the point of zero charge, agglomeration is most likely to occur.

  • Solution: Adjust the final pH of the solution to a value that ensures sufficient surface charge and electrostatic repulsion between particles. The optimal pH can vary depending on the specific conditions.

• Inefficient Washing: Residual ions from the precipitation reaction can screen the surface charges on the particles, leading to agglomeration.

  • Solution: Ensure thorough washing of the precipitate with deionized water and ethanol to remove any unreacted precursors and by-products.[2]

Problem: The particle size distribution is too broad (polydisperse).

Possible Causes and Solutions:

• Non-uniform Mixing: Inhomogeneous mixing can lead to different nucleation and growth rates throughout the reaction vessel, resulting in a wide range of particle sizes.

  • Solution: Employ a more efficient stirring method or a different reactor design, such as a T-mixer, to achieve rapid and homogeneous mixing of the reactants.[4]

• Fluctuations in Temperature or pH: Inconsistent reaction conditions can cause variations in the precipitation process.

  • Solution: Use a temperature-controlled water bath and a pH controller to maintain stable reaction conditions throughout the precipitation process.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the particle size of lanthanum hydroxide during co-precipitation?

The primary factors that control particle size are:

• pH of the reaction medium. [3]

• Concentration of reactants (lanthanum nitrate and precipitating agent).[1]

• Choice of precipitating agent (e.g., NaOH, KOH, NH4OH, ammonium bicarbonate).[5]

• Reaction temperature. [1]

• Stirring rate and efficiency of mixing.

• Presence and concentration of surfactants or dispersing agents. [1]

• Aging time of the precipitate.

Q2: Which precipitating agent is best for obtaining small lanthanum hydroxide particles?

Different precipitating agents can be used, and the choice may depend on the desired particle characteristics. Ammonium bicarbonate has been shown to be an effective precipitating agent for producing lanthanum oxide powders with an average particle size of about 188 nm after calcination.[1] Other common bases like sodium hydroxide, potassium hydroxide, and ammonia have also been used.[2][5] The optimal choice may require some empirical investigation for your specific application.

Q3: How can I prevent the agglomeration of lanthanum hydroxide nanoparticles?

To prevent agglomeration, you can:

• Use a dispersing agent: Polyethylene glycol (e.g., PEG20000) can be added to the reaction medium to sterically stabilize the particles.[1]

• Control the pH: Maintaining a pH that ensures high surface charge on the particles will lead to electrostatic repulsion, preventing them from coming together.

• Employ post-synthesis treatments: Sonication can be used to break up soft agglomerates after the precipitation is complete.

Q4: What is the effect of temperature on particle size?

The effect of temperature can be complex. While higher temperatures can increase the rate of particle growth, leading to larger particles, in some synthesis methods like hydrothermal synthesis, increasing the temperature can lead to the formation of thinner and longer nanowires.[5] For simple co-precipitation, conducting the reaction at a controlled, lower temperature (e.g., 30°C) has been reported as optimal in certain studies.[1]

Q5: Does the stirring speed affect the final particle size?

Yes, the stirring speed is crucial. Vigorous and consistent stirring ensures that the precipitating agent is rapidly and uniformly dispersed throughout the lanthanum nitrate solution. This promotes homogeneous nucleation and can lead to the formation of smaller, more uniform particles by preventing localized areas of high concentration where excessive particle growth could occur.

Data Presentation

Table 1: Influence of Reactant Concentration on Particle Size (Example Data)

Lanthanum Nitrate Conc. (mol/L)	Precipitating Agent Conc. (mol/L)	Resulting Average Particle Size	Reference
0.18	0.6 (Ammonium Bicarbonate)	~188 nm (as La2O3)	[1]
0.04	Not specified (Ammonia)	Not specified	[6]

Note: The resulting particle sizes are often reported for lanthanum oxide (La2O3), which is obtained after calcining the lanthanum hydroxide (La(OH)3) precipitate. The size of the initial La(OH)3 particles will be different.

Experimental Protocols

Protocol 1: Standard Co-precipitation of Lanthanum Hydroxide

This protocol describes a basic method for the co-precipitation of lanthanum hydroxide.

Materials:

• Lanthanum (III) nitrate hexahydrate (La(NO3)3·6H2O)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Burette or dropping funnel

• pH meter

• Centrifuge

• Drying oven

Procedure:

• Prepare a 0.1 M solution of lanthanum nitrate hexahydrate in deionized water.

• Prepare a 0.3 M solution of sodium hydroxide in deionized water.

• Place the lanthanum nitrate solution in a beaker on a magnetic stirrer and begin stirring at a constant rate.

• Slowly add the sodium hydroxide solution dropwise to the lanthanum nitrate solution using a burette.

• Monitor the pH of the solution. Continue adding the NaOH solution until the desired final pH is reached (e.g., pH 10).

• Continue stirring the suspension for a set period (e.g., 1-2 hours) to age the precipitate.

• Separate the precipitate from the solution by centrifugation.

• Wash the precipitate several times with deionized water and then with ethanol to remove residual ions. Centrifuge the suspension after each wash.

• Dry the resulting lanthanum hydroxide powder in an oven at a low temperature (e.g., 60-80°C) until a constant weight is achieved.

Protocol 2: Co-precipitation with a Dispersing Agent for Reduced Agglomeration

This protocol is a modification of the standard method to achieve better control over particle size and reduce agglomeration.

Materials:

• Lanthanum (III) nitrate hexahydrate (La(NO3)3·6H2O)

• Ammonium bicarbonate ((NH4)HCO3)

• Polyethylene glycol (PEG 20000)

• Deionized water

• Ethanol

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Burette or dropping funnel

• pH meter

• Centrifuge

• Drying oven

Procedure:

• Prepare a 0.18 M solution of lanthanum nitrate hexahydrate in deionized water.

• In a separate beaker, prepare a 0.6 M solution of ammonium bicarbonate in deionized water.

• Dissolve a specific amount of PEG 20000 into the lanthanum nitrate solution to act as a dispersant (e.g., 1-2% w/v).

• Place the lanthanum nitrate/PEG solution on a magnetic stirrer and stir vigorously.

• Add the ammonium bicarbonate solution dropwise to the lanthanum nitrate solution.

• After the addition is complete, continue to stir the mixture for 1 hour at a controlled temperature (e.g., 30°C).[1]

• Collect the precipitate by centrifugation.

• Wash the precipitate thoroughly with deionized water and ethanol to remove by-products and excess PEG.

• Dry the lanthanum hydroxide powder in an oven at a low temperature.

Visualizations

Caption: Experimental workflow for lanthanum hydroxide co-precipitation.

Caption: Factors influencing lanthanum hydroxide particle size.

References

• 1. researchgate.net [researchgate.net]
• 2. researchpublish.com [researchpublish.com]
• 3. pure.mpg.de [pure.mpg.de]
• 4. iris.unipa.it [iris.unipa.it]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Optimizing calcination temperature for lanthanum oxide from lanthanum nitrate

This technical support guide provides troubleshooting advice and answers to frequently asked questions for researchers optimizing the calcination temperature for synthesizing lanthanum oxide (La₂O₃) from lanthanum nitrate (La(NO₃)₃).

Frequently Asked Questions (FAQs)

Q1: What is the typical thermal decomposition pathway for lanthanum nitrate hexahydrate?

A1: The thermal decomposition of lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O) is a multi-step process. It begins with melting in its own water of crystallization around 56°C.[1] This is followed by several dehydration steps between 90°C and 215°C.[2] As the temperature increases, intermediate compounds such as lanthanum hydroxide nitrate (La(OH)(NO₃)₂) and lanthanum oxynitrate (LaO(NO₃)) are formed at approximately 410°C and 440°C, respectively.[2] The final conversion to hexagonal lanthanum oxide (La₂O₃) typically occurs at temperatures above 640°C.[1][2]

Q2: What is the optimal calcination temperature to obtain pure La₂O₃?

A2: The optimal temperature depends on the desired properties, such as crystallinity and particle size. Complete decomposition to La₂O₃ is generally achieved at temperatures between 650°C and 850°C.[2][3] Calcination at 750°C for 1.5 hours has been shown to produce nano-sized La₂O₃ powders with uniform grain sizes of 35 nm.[4] Higher temperatures, such as 850°C, ensure the formation of highly crystalline La₂O₃ but may lead to particle growth and a reduction in surface area.[3][5]

Q3: How does the heating rate affect the final product?

A3: A controlled heating rate, for example, 5°C per minute, allows for the sequential and complete removal of water and nitrate groups, which can lead to a more uniform final product.[1] Very rapid heating can cause a rapid release of gaseous byproducts, potentially affecting the morphology and porosity of the resulting lanthanum oxide.

Q4: My final product is not a pure white powder. What could be the cause?

A4: A non-white color (e.g., yellowish or brownish) can indicate the presence of impurities or incomplete decomposition. During the process, brownish vapors of nitrogen dioxide (NO₂) are expected.[1] However, if the final oxide is discolored, it may contain residual nitrogen-containing intermediates. This suggests that the calcination temperature was too low or the duration was insufficient to complete the reaction.

Q5: Why is the yield of La₂O₃ lower than theoretically expected?

A5: A lower-than-expected yield can be attributed to the loss of material during the vigorous release of gaseous products (water vapor, nitrogen oxides) at various decomposition stages.[2] Ensuring a slow and controlled heating rate can help minimize mechanical loss of the powder. The theoretical mass loss for the complete conversion of La(NO₃)₃·6H₂O to La₂O₃ is approximately 62.37%.[1]

Q6: How can I prevent contamination of the final La₂O₃ product?

A6: Lanthanum oxide is highly susceptible to atmospheric moisture and carbon dioxide, readily forming lanthanum hydroxide (La(OH)₃) and lanthanum carbonate (La₂(CO₃)₃) or oxycarbonates.[5] To prevent this, the calcined powder should be cooled and stored in a dry, inert atmosphere, such as in a desiccator or a nitrogen-purged glovebox.[5][6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Incomplete Decomposition (Presence of Intermediates)	Calcination temperature is too low or the duration is too short.	Increase the calcination temperature to a range of 700-850°C or extend the holding time at the target temperature. Verify decomposition stages using Thermogravimetric Analysis (TGA).[2][7]
Large Particle Size / Low Surface Area	The calcination temperature is too high, causing sintering and particle agglomeration.	Optimize the calcination by using the lowest temperature that ensures complete conversion (typically 650-750°C). Avoid unnecessarily high temperatures (>900°C).[5]
Inconsistent Particle Morphology	The heating rate is too fast, or the precursor material is not uniformly distributed.	Use a slower, controlled heating ramp (e.g., 5-10°C/min). Ensure the precursor powder is spread thinly and evenly in the crucible for uniform heat exposure.[1]
Product Contamination with Hydroxides/Carbonates	Exposure of the final La₂O₃ powder to ambient air during cooling or storage.	Implement a controlled cooling process inside the furnace with a dry air or nitrogen flow. Immediately transfer the cooled sample to a desiccator or glovebox for storage.[5][6]

Data Presentation

Table 1: Thermal Decomposition Stages of Lanthanum Nitrate Hexahydrate

This table summarizes the key thermal events during the calcination of La(NO₃)₃·6H₂O to La₂O₃ based on thermogravimetric and differential scanning calorimetry analyses.

Temperature Range (°C)	Key Event / Intermediate Formed	Associated Mass Loss	Reference
56 - 76	Melting and initial dehydration	~2%	[1]
76 - 389	Multi-step dehydration and initial decomposition	~24%	[1]
~410	Formation of Lanthanum Hydroxide Nitrate (La(OH)(NO₃)₂)	Part of a larger loss	[2]
~440	Formation of Lanthanum Oxynitrate (LaO(NO₃))	Part of a larger loss	[2]
389 - 504	Decomposition of intermediates	~30%	[1]
504 - 800	Final decomposition to La₂O₃	~10%	[1]
Total	La(NO₃)₃·6H₂O → ½ La₂O₃	~62-63%	[1]

Experimental Protocol

Objective: To synthesize lanthanum oxide (La₂O₃) via the calcination of lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O).

Materials:

• Lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O, 99.9% purity)

• High-purity ceramic crucible (e.g., alumina)

• Muffle furnace with programmable temperature control

• Desiccator or glovebox for storage

Procedure:

• Preparation: Weigh a specific amount of La(NO₃)₃·6H₂O powder and place it into a clean, dry alumina crucible. Spread the powder in a thin, even layer to ensure uniform heating.

• Furnace Placement: Place the crucible in the center of the muffle furnace.

• Heating Program:

  • Set the furnace to ramp the temperature from room temperature to the target calcination temperature (e.g., 750°C) at a controlled rate of 5°C/min.

  • Hold the furnace at the target temperature for a specified duration, typically between 1.5 to 3 hours.[3][4]

• Cooling: After the hold time, turn off the furnace and allow it to cool naturally to room temperature. To minimize contamination, it is recommended to cool the sample in a dry, inert atmosphere.

• Sample Retrieval and Storage: Once cooled, immediately remove the crucible from the furnace and transfer the resulting white La₂O₃ powder into a sealed container inside a desiccator or an inert-atmosphere glovebox.

• Characterization: Analyze the final product using standard characterization techniques:

  • X-ray Diffraction (XRD): To confirm the crystalline phase of La₂O₃ and assess its purity.

  • Scanning Electron Microscopy (SEM): To observe the particle morphology, size, and degree of agglomeration.

  • Thermogravimetric Analysis (TGA): To confirm the complete decomposition of the precursor.

Mandatory Visualization

References

• 1. journalijdr.com [journalijdr.com]
• 2. researchgate.net [researchgate.net]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. akjournals.com [akjournals.com]

Removal of impurities from commercial lanthanum nitrate for high-purity applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the removal of impurities from commercial-grade lanthanum nitrate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial lanthanum nitrate?

A1: Commercial lanthanum nitrate typically contains other rare earth elements (REEs) due to their chemical similarity, with cerium (Ce), praseodymium (Pr), and neodymium (Nd) being the most common. Non-REE impurities often include iron (Fe), aluminum (Al), calcium (Ca), magnesium (Mg), manganese (Mn), and trace amounts of radioactive elements like thorium (Th) and uranium (U).

Q2: What are the primary methods for purifying lanthanum nitrate?

A2: The three main industrial methods for lanthanum nitrate purification are solvent extraction, ion exchange chromatography, and selective precipitation. The choice of method depends on the initial purity of the starting material, the target purity, the specific impurities present, and the scale of the operation.

Q3: How can I analyze the purity of my lanthanum nitrate sample?

A3: High-purity analysis is typically performed using inductively coupled plasma mass spectrometry (ICP-MS) or inductively coupled plasma optical emission spectrometry (ICP-OES).[1][2] These techniques can accurately quantify a wide range of elemental impurities at very low concentrations. For determining the final purity of a highly purified sample, gravimetric analysis can also be employed.[1]

Q4: What level of purity can be achieved with these methods?

A4: By employing multi-stage purification processes, it is possible to achieve purities exceeding 99.99%. For instance, a combination of precipitation and ion exchange or extensive solvent extraction can reduce individual impurities to the parts-per-million (ppm) level.

Troubleshooting Guides

Solvent Extraction

Issue	Potential Cause(s)	Troubleshooting Steps
Emulsion formation at the aqueous-organic interface	- High concentration of certain impurities. - Inappropriate pH of the aqueous phase. - High concentration of the extractant. - Insufficient mixing or settling time.	- Pre-treat the feed solution to remove interfering impurities. - Adjust the pH to the optimal range for the specific extractant. - Decrease the extractant concentration. - Optimize mixing speed and allow for longer settling times.
Low extraction efficiency of lanthanum	- Incorrect pH of the aqueous phase. - Low extractant concentration. - Incomplete phase mixing.	- Adjust the pH to the recommended value for the chosen extractant (e.g., pH 1.5-7 for PC88A).[3] - Increase the concentration of the extractant in the organic phase. - Ensure vigorous mixing to maximize interfacial area.
Poor selectivity (co-extraction of other REEs)	- Suboptimal pH. - Inappropriate choice of extractant. - Insufficient number of extraction stages.	- Fine-tune the pH to exploit the small differences in the extraction behavior of different REEs. - Select an extractant with a higher separation factor for lanthanum over the specific impurities. - Increase the number of counter-current extraction stages.
Difficulty in stripping lanthanum from the organic phase	- Stripping agent is too weak. - Insufficient concentration of the stripping agent.	- Use a stronger acid for stripping (e.g., HCl or HNO₃). - Increase the concentration of the stripping acid (e.g., 1 mol/L).[3]

Ion Exchange Chromatography

Issue	Potential Cause(s)	Troubleshooting Steps
Precipitation within the column	- pH of the eluent is too low, causing precipitation of the chelating agent (e.g., EDTA).	- Increase the pH of the eluent to maintain the solubility of the chelating agent.
Poor separation of lanthanum from other REEs	- Incorrect eluent composition or pH. - Flow rate is too high. - Inappropriate resin type.	- Optimize the eluent concentration and pH to maximize the separation factor between lanthanum and adjacent REEs.[4] - Reduce the flow rate to allow for equilibrium to be reached. - Ensure the use of a suitable cation exchange resin (e.g., Dowex 50W-X8).
Early breakthrough of impurities	- Column overloading. - Channeling in the resin bed.	- Reduce the amount of lanthanum nitrate loaded onto the column. - Ensure the resin bed is packed uniformly to prevent channeling.
Tailing of elution peaks	- Slow kinetics of desorption. - Non-ideal interactions between the ions and the resin.	- Increase the column temperature to improve kinetics. - Adjust the eluent composition to minimize non-specific interactions.

Selective Precipitation

Issue	Potential Cause(s)	Troubleshooting Steps
Co-precipitation of impurities	- pH is too high, leading to the precipitation of other metal hydroxides or oxalates. - High concentration of impurities in the starting solution.	- Maintain a low pH (e.g., 1.2) for the selective precipitation of lanthanum oxalate.[1][5] - Consider a preliminary purification step to reduce the concentration of major impurities.
Incomplete precipitation of lanthanum	- Insufficient amount of precipitating agent. - pH is too low for complete precipitation.	- Add a stoichiometric excess of the precipitating agent (e.g., oxalic acid or diethyl oxalate). - While a low pH is crucial for selectivity, ensure it is not excessively low to the point of inhibiting lanthanum oxalate formation.
Fine, difficult-to-filter precipitate	- Rapid addition of the precipitating agent.	- Employ a homogeneous precipitation method where the precipitating agent is generated slowly in situ (e.g., by the hydrolysis of diethyl oxalate), which promotes the growth of larger, more easily filterable crystals.[1][5]

Quantitative Data on Impurity Removal

The following table summarizes the typical reduction in impurity levels that can be achieved through various purification techniques, resulting in high-purity lanthanum oxide (La₂O₃).

Impurity	Initial Concentration (ppm in La₂O₃)	Final Concentration (ppm in La₂O₃) after Zone Refining	Purification Method
Iron (Fe)	787	4	Zone Refining
Silicon (Si)	345	2	Zone Refining
Copper (Cu)	3	< 3	Zone Refining
Chromium (Cr)	6	< 6	Zone Refining
Manganese (Mn)	11	< 11	Zone Refining
Zinc (Zn)	33	< 33	Zone Refining
Titanium (Ti)	25	< 25	Zone Refining
Praseodymium (Pr)	8	< 8	Zone Refining
Cerium (Ce)	3.37	< 3.37	Zone Refining
Cobalt (Co)	2	< 2	Zone Refining

Data adapted from a study on the purification of lanthanum by zone refining. It is important to note that the efficiency of removal for other methods like solvent extraction and ion exchange will vary based on the specific experimental conditions.[6] Another study on high-purity lanthanum oxide reported a final purity of 99.977% after gravimetric analysis and impurity determination by ICP-MS.[1][7]

Experimental Protocols

Protocol 1: Purification of Lanthanum Nitrate by Solvent Extraction

This protocol is designed for the separation of lanthanum from other light rare earth elements using an organophosphorus extractant.

Materials:

• Commercial lanthanum nitrate solution

• 2-ethylhexylphosphonic acid mono-2-ethylhexyl ester (PC88A) or similar extractant

• Kerosene (or other suitable organic diluent)

• Hydrochloric acid (HCl) or Nitric acid (HNO₃) for pH adjustment and stripping

• Ammonium hydroxide (NH₄OH) for pH adjustment

• Separatory funnels

• pH meter

Procedure:

• Feed Preparation: Dissolve the commercial lanthanum nitrate in deionized water to a known concentration. Adjust the pH of the aqueous feed solution to the optimal range for the chosen extractant (typically between 2 and 6).[3]

• Organic Phase Preparation: Prepare the organic phase by diluting the extractant (e.g., PC88A) in kerosene to the desired concentration (e.g., 10-90 mmol/L).[3]

• Extraction: a. In a separatory funnel, combine the aqueous feed solution and the organic phase at a specific aqueous-to-organic (A/O) phase ratio (e.g., 1:1). b. Shake vigorously for a sufficient time (e.g., 5-15 minutes) to ensure equilibrium is reached. c. Allow the phases to separate completely. d. Drain the aqueous phase (raffinate), which is now depleted of some of the more easily extracted REEs, leaving a higher relative concentration of lanthanum. e. For higher purity, this extraction step can be repeated multiple times in a counter-current fashion.

• Scrubbing (Optional): To remove any co-extracted impurities from the organic phase, it can be "scrubbed" by contacting it with a fresh aqueous solution of dilute acid.

• Stripping: a. Transfer the lanthanum-loaded organic phase to a clean separatory funnel. b. Add a stripping solution of a strong acid (e.g., 1 M HCl or HNO₃) at a suitable O/A ratio.[3] c. Shake vigorously to transfer the lanthanum back into the aqueous phase. d. Allow the phases to separate and collect the aqueous phase containing the purified lanthanum nitrate.

• Analysis: Analyze the purified lanthanum nitrate solution for trace impurities using ICP-MS or ICP-OES.

Protocol 2: Purification of Lanthanum Nitrate by Ion Exchange Chromatography

This protocol describes the separation of lanthanum from other REEs using a cation exchange resin and a chelating agent as an eluent.

Materials:

• Commercial lanthanum nitrate solution

• Strong acid cation exchange resin (e.g., Dowex 50W-X8)

• Ethylenediaminetetraacetic acid (EDTA) or similar chelating agent

• Ammonium hydroxide (NH₄OH) for pH adjustment

• Nitric acid (HNO₃) for pH adjustment

• Chromatography column

• Fraction collector

• pH meter

Procedure:

• Resin Preparation: Swell the cation exchange resin in deionized water and pack it into a chromatography column to form a uniform bed.

• Column Loading: a. Dissolve the commercial lanthanum nitrate in deionized water and adjust the pH to be weakly acidic. b. Pass the lanthanum nitrate solution through the column at a controlled flow rate. The REE cations will bind to the resin. c. Wash the column with deionized water to remove any unbound anions.

• Elution: a. Prepare the eluent solution containing the chelating agent (e.g., 0.02 mol/L NH₄EDTA) and adjust the pH to the optimal value for separation (e.g., pH 6.0).[4] b. Pump the eluent through the column at a constant, slow flow rate. c. The REEs will form complexes with the EDTA and be selectively eluted from the column. Due to differences in the stability of the REE-EDTA complexes, they will separate into bands along the column. The less stable complexes (containing heavier REEs) will elute first, followed by the more stable complexes (containing lighter REEs like lanthanum).

• Fraction Collection: Collect the eluate in fractions using a fraction collector.

• Lanthanum Recovery: a. Analyze the collected fractions for their REE content to identify the fractions containing pure lanthanum. b. Combine the pure lanthanum fractions. c. The lanthanum can be recovered from the eluent by precipitating it as lanthanum oxalate by adding oxalic acid and adjusting the pH.

• Analysis: Convert the lanthanum oxalate to lanthanum oxide by calcination and analyze for impurities using ICP-MS or ICP-OES.

Protocol 3: Purification of Lanthanum Nitrate by Selective Precipitation

This protocol details the purification of lanthanum by selectively precipitating it as lanthanum oxalate.

Materials:

• Commercial lanthanum nitrate solution

• Diethyl oxalate or oxalic acid

• Ammonium hydroxide (NH₄OH) for pH adjustment

• Nitric acid (HNO₃) for pH adjustment

• Beakers and filtration apparatus

• pH meter

• Drying oven and furnace

Procedure:

• Solution Preparation: Dissolve the commercial lanthanum nitrate in deionized water or dilute acid.

• pH Adjustment: Adjust the pH of the solution to approximately 1.2 using nitric acid or ammonium hydroxide.[1][5] This low pH is critical to prevent the co-precipitation of many other metal oxalates.

• Precipitation: a. Heat the solution to around 80-90°C. b. Slowly add the precipitating agent (e.g., a solution of oxalic acid or diethyl oxalate) to the heated lanthanum nitrate solution while stirring continuously. The slow addition promotes the formation of larger, purer crystals. c. Continue stirring for a set period to ensure complete precipitation.

• Digestion: Allow the precipitate to "digest" by keeping the solution hot and without stirring for a period of time. This process allows smaller, less pure crystals to dissolve and re-precipitate onto larger, purer crystals.

• Filtration and Washing: a. Filter the hot solution to collect the lanthanum oxalate precipitate. b. Wash the precipitate with a dilute oxalic acid solution and then with deionized water to remove any remaining soluble impurities.

• Drying and Calcination: a. Dry the lanthanum oxalate precipitate in a drying oven. b. Calcine the dried precipitate in a furnace at a high temperature (e.g., 800-1000°C) to decompose the oxalate and form high-purity lanthanum oxide.

• Analysis: Dissolve a small sample of the lanthanum oxide in nitric acid and analyze for impurities using ICP-MS or ICP-OES.

Experimental Workflows

Caption: Workflow for Lanthanum Nitrate Purification by Solvent Extraction.

References

• 1. Precise Purity Analysis of High-Purity Lanthanum Oxide by Gravimetric Analysis Assisted With Trace Elemental Analysis by Inductively Coupled Plasma Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Precise Purity Analysis of High-Purity Lanthanum Oxide by Gravimetric Analysis Assisted With Trace Elemental Analysis by Inductively Coupled Plasma Mass Spectrometry [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. Precise Purity Analysis of High-Purity Lanthanum Oxide by Gravimetric Analysis Assisted With Trace Elemental Analysis by Inductively Coupled Plasma Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Effect of pH on the efficiency of phosphate precipitation with lanthanum nitrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on phosphate precipitation using lanthanum nitrate.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for phosphate precipitation using lanthanum nitrate?

The optimal pH for phosphate removal using lanthanum is broad, generally falling within the range of 4.0 to 9.0.[1][2][3] However, the highest efficiency is often observed in the slightly acidic to neutral range, typically between pH 5.0 and 7.0.[1][2] For instance, with a 2:1 lanthanum-to-phosphate equivalence ratio, a residual phosphate concentration of less than 0.1 mg/L can be achieved over a pH range of 4.5 to 8.5.[1]

Q2: How does pH affect the mechanism of phosphate removal by lanthanum?

The pH of the solution is a critical factor that influences both the chemical form of phosphate and the surface charge of lanthanum-based materials, thereby affecting the removal mechanism.[4]

• Under acidic conditions (pH < 7): Phosphate primarily exists as dihydrogen phosphate (H₂PO₄⁻).[4] In this range, the dominant removal mechanisms are the precipitation of insoluble lanthanum phosphate (LaPO₄) and electrostatic attraction between the positively charged surface of lanthanum hydroxides and the negatively charged phosphate ions.[4][5][6]

• Under neutral to alkaline conditions (pH > 7): Phosphate is predominantly in the form of hydrogen phosphate (HPO₄²⁻).[4] While precipitation still occurs, the efficiency can be influenced by the formation of lanthanum hydroxide [La(OH)₃], which is less soluble at higher pH.[5] Ligand exchange and surface complexation also play a significant role in this pH range.[6]

Q3: Why is my phosphate removal efficiency low despite using the correct lanthanum nitrate concentration?

Low removal efficiency can be attributed to several factors, with pH being a primary suspect.

• Suboptimal pH: If the pH of your solution is outside the optimal range (typically 4.0-9.0), the precipitation of lanthanum phosphate will be less efficient.[1][2][3]

• Presence of Competing Ions: The presence of other anions, such as carbonates (CO₃²⁻), can interfere with phosphate precipitation by forming competing lanthanum compounds like lanthanum carbonate (La₂(CO₃)₃).[5][7]

• Formation of Colloidal Particles: In some cases, very fine, poorly settleable lanthanum phosphate precipitates can form, which may not be effectively removed by simple sedimentation or filtration.

Q4: Can I use lanthanum nitrate for phosphate removal in wastewater without pH adjustment?

Yes, one of the advantages of using lanthanum is its effectiveness over a broad pH range, which often includes the typical pH of domestic wastewater (pH 7.0 to 8.0).[1][2] This can eliminate the need for costly pH adjustment steps that are often required when using other precipitants like aluminum salts.[1]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low Phosphate Removal Efficiency	Incorrect pH.	Measure the pH of the solution and adjust it to the optimal range of 5.0-7.0 using dilute HCl or NaOH.[1][2]
Presence of interfering ions (e.g., carbonates).	Consider a pre-treatment step to remove interfering ions if their concentration is high.[5][7]
Inadequate mixing.	Ensure rapid and thorough mixing upon the addition of lanthanum nitrate to promote uniform precipitation.
Formation of a Cloudy Supernatant	Formation of fine, colloidal precipitates.	Increase the settling time or use a more refined filtration method (e.g., a smaller pore size filter). The addition of a flocculant may also be beneficial.
Inconsistent Results Between Batches	Variation in initial pH or phosphate concentration.	Standardize the initial conditions of your experiment, including pH, temperature, and the concentrations of all reactants.
Aging of stock solutions.	Prepare fresh stock solutions of lanthanum nitrate and phosphate for each set of experiments.

Data Presentation

Table 1: Effect of pH on Phosphate Removal Efficiency using Lanthanum-Based Materials

Lanthanum Material	Initial Phosphate Concentration (mg/L)	pH	Removal Efficiency (%)	Reference
Lanthanum Nitrate	12	4.5 - 8.5	>99% (residual <0.1 mg/L)	[1]
Lanthanum-modified Pine Needles	10	3.1	~81%	[5]
Lanthanum-modified Pine Needles	10	3.0 - 9.5	>65%	[5]
Lanthanum Carbonate	Not specified	2.9	Max adsorption (106.6 mg/g)	[8]
Lanthanum-modified Biochar	1000	3.0	Max adsorption (140.2 mg/g)	[9]
Lanthanum-modified Reinforced Composite	20	4.0 - 10.0	>90%	[3]

Experimental Protocols

Methodology for Phosphate Precipitation with Lanthanum Nitrate

This protocol outlines the general steps for conducting a batch experiment to determine the effect of pH on phosphate precipitation.

• Preparation of Stock Solutions:

  • Prepare a 1 M stock solution of lanthanum nitrate (La(NO₃)₃·6H₂O) by dissolving the appropriate amount in deionized water.

  • Prepare a 1 M stock solution of potassium dihydrogen phosphate (KH₂PO₄) as the phosphate source.[5]

• Experimental Setup:

  • In a series of beakers or flasks, add a known volume and concentration of the phosphate solution.[5][10]

  • Adjust the pH of each solution to the desired level (e.g., 3, 4, 5, 6, 7, 8, 9, 10) using 0.1 M HCl or 0.1 M NaOH.[5][9][11]

• Precipitation Reaction:

  • While stirring the phosphate solution, add the lanthanum nitrate solution to achieve the desired molar ratio of La³⁺ to PO₄³⁻. A common ratio to test is 1:1 or 2:1.

  • Continue stirring for a specified reaction time, which can range from a few minutes to several hours, to allow for complete precipitation.[5]

• Sample Collection and Analysis:

  • After the reaction period, allow the precipitate to settle.

  • Collect a sample of the supernatant and filter it through a 0.45 µm membrane filter to remove any suspended particles.[1]

  • Analyze the phosphate concentration in the filtrate using a suitable analytical method, such as the molybdenum blue method with a spectrophotometer.

• Data Analysis:

  • Calculate the phosphate removal efficiency at each pH value using the following formula: Removal Efficiency (%) = ((Initial Concentration - Final Concentration) / Initial Concentration) * 100

Mandatory Visualization

Caption: Experimental workflow for phosphate precipitation.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. prod-ms-be.lib.mcmaster.ca [prod-ms-be.lib.mcmaster.ca]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Removing Phosphorus from Aqueous Solutions Using Lanthanum Modified Pine Needles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Adsorption of Phosphate by Surface Precipitation on Lanthanum Carbonate Through In Situ Anion Substitution Reactions [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Minimizing carbonate impurities in lanthanum oxide synthesized from nitrate

Technical Support Center: Synthesis of Lanthanum Oxide

Welcome to the technical support center for the synthesis of high-purity lanthanum oxide. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize carbonate impurities when synthesizing lanthanum oxide from lanthanum nitrate.

Frequently Asked Questions (FAQs)

Q1: What is the primary source of carbonate impurities in lanthanum oxide synthesized from lanthanum nitrate?

A1: The primary source of carbonate impurities is the reaction of lanthanum compounds with atmospheric carbon dioxide (CO₂). Lanthanum oxide (La₂O₃) and its precursor, lanthanum hydroxide (La(OH)₃), are highly susceptible to reacting with CO₂ to form lanthanum carbonate (La₂(CO₃)₃) or lanthanum oxycarbonate (La₂O₂(CO₃)).[1][2][3][4] This can happen during the precipitation, drying, and calcination stages if the atmosphere is not controlled.

Q2: What are the common intermediate compounds formed during the synthesis of lanthanum oxide from lanthanum nitrate?

A2: When lanthanum nitrate is a precursor, the synthesis pathway typically involves the formation of several intermediate compounds. If lanthanum hydroxide is precipitated first, it thermally decomposes to lanthanum hydroxide oxide (LaOOH) at around 330°C before finally forming lanthanum oxide (La₂O₃) at temperatures above 490°C.[5][6][7] Direct decomposition of lanthanum nitrate hexahydrate can proceed through intermediates like lanthanum oxynitrate (LaONO₃).[7][8]

Q3: At what temperature should I calcine my sample to remove carbonate impurities?

A3: To ensure the complete decomposition of carbonate impurities, high calcination temperatures are necessary. While the transformation of lanthanum hydroxide to lanthanum oxide can occur at around 500°C, the removal of carbonate species requires significantly higher temperatures.[6] Full thermal decomposition of lanthanum carbonate hydroxides to produce pure La₂O₃ often occurs at around 850°C.[9][10] For complete removal of surface carbonate groups, temperatures greater than 900°C (above 1173 K) may be required, especially if the initial contamination is high.[1]

Q4: What analytical techniques can I use to detect carbonate impurities?

A4: Several analytical techniques are effective for detecting carbonate impurities:

• Fourier-Transform Infrared Spectroscopy (FTIR): This is a very sensitive technique for identifying carbonate groups. The presence of characteristic absorption bands for carbonate ions can confirm contamination.

• X-ray Diffraction (XRD): XRD can identify the crystalline phases of lanthanum carbonate or oxycarbonate within your lanthanum oxide sample.[1][11]

• Thermogravimetric Analysis (TGA): TGA can quantify the amount of carbonate by measuring the weight loss associated with the decomposition of carbonate compounds at specific temperatures.[12]

Troubleshooting Guide

Problem 1: My final lanthanum oxide powder, after calcination, still shows significant carbonate peaks in the FTIR spectrum.

Potential Cause	Troubleshooting Step
Exposure to Air After Calcination: Lanthanum oxide is highly reactive and can readily absorb atmospheric CO₂ upon cooling and storage.[1][4]	Cool the calcined sample in an inert atmosphere (e.g., nitrogen or argon) to room temperature before handling. Store the final product in a desiccator or glovebox with a CO₂-free atmosphere.
Incomplete Decomposition During Calcination: The calcination temperature may have been too low or the duration too short to completely decompose the carbonate species formed earlier in the process.[9]	Increase the calcination temperature to at least 850°C. For stubborn impurities, a temperature of 900-1000°C may be necessary.[10][13] Increase the dwell time at the maximum temperature.
CO₂ in the Calcination Atmosphere: Using a furnace with an air atmosphere will continuously expose the sample to CO₂, leading to carbonate formation even at high temperatures.	Perform the calcination under a continuous flow of an inert gas like nitrogen or argon to create a CO₂-free environment.[1]

Problem 2: The yield of my lanthanum oxide is lower than expected.

Potential Cause	Troubleshooting Step
Incomplete Precipitation: The pH of the solution may not have been optimal for the complete precipitation of lanthanum hydroxide.	Ensure the pH of the lanthanum nitrate solution is raised sufficiently by the addition of the precipitating agent (e.g., ammonium hydroxide) to ensure all lanthanum ions precipitate as La(OH)₃.[14]
Loss of Material During Washing: Fine particles of the lanthanum hydroxide precipitate may have been lost during the washing and filtering steps.	Use a finer filter paper or a centrifugation method for washing to minimize the loss of the precipitate.
Volatilization of Intermediates: While less common for lanthanum compounds, some intermediate nitrate species can be volatile at higher temperatures.	Ensure a gradual heating rate during calcination to allow for controlled decomposition.

Quantitative Data Summary

Table 1: Thermal Decomposition Temperatures of Lanthanum Compounds

Transformation	Approximate Temperature Range (°C)	Notes
La(NO₃)₃·6H₂O → Intermediate Clusters	> 54°C (melts)	Initial decomposition involves hydrolysis and removal of water.[15]
La(OH)₃ → LaOOH	~330°C	First step of dehydration.[5][6][7]
LaOOH → La₂O₃	~500°C	Second step of dehydration to form lanthanum oxide.[6]
La₂(CO₃)₃ → La₂O₂CO₃	~575°C	Initial decomposition of lanthanum carbonate.[12]
La₂(CO₃)₃·xH₂O → La₂O₃	~850°C	Complete decomposition to lanthanum oxide.[9]
La₂O₂CO₃ → La₂O₃	> 850°C	Final decomposition of oxycarbonate.

Experimental Protocols

Protocol 1: Synthesis of Lanthanum Oxide via Lanthanum Hydroxide Precipitation

Objective: To synthesize lanthanum oxide with minimal carbonate impurities by precipitating lanthanum hydroxide followed by controlled calcination.

Materials:

• Lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Ammonium hydroxide (NH₄OH) solution (e.g., 28-30%)

• Deionized water (CO₂-free, boiled and cooled under N₂)

• Ethanol

Procedure:

• Preparation of Lanthanum Nitrate Solution: Dissolve a calculated amount of La(NO₃)₃·6H₂O in CO₂-free deionized water to create a solution of desired concentration (e.g., 0.1 M).

• Precipitation of Lanthanum Hydroxide:

  • Slowly add ammonium hydroxide dropwise to the lanthanum nitrate solution while stirring vigorously.

  • Monitor the pH of the solution and continue adding the base until the pH is stable in the desired range (e.g., pH 9-10) to ensure complete precipitation of La(OH)₃. The reaction is: La(NO₃)₃ + 3 NH₄OH → La(OH)₃↓ + 3 NH₄NO₃.[14]

  • A gel-like precipitate will form.

• Washing the Precipitate:

  • Isolate the precipitate by filtration or centrifugation.

  • Wash the precipitate several times with CO₂-free deionized water to remove residual nitrate ions.

  • Perform a final wash with ethanol to aid in drying.

• Drying: Dry the precipitate in an oven at a low temperature (e.g., 80-100°C) overnight to remove excess water.

• Calcination:

  • Place the dried La(OH)₃ powder in an alumina crucible.

  • Transfer the crucible to a tube furnace.

  • Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) for at least 30 minutes to remove air and CO₂.

  • Heat the sample under a continuous inert gas flow to a final temperature of 850-900°C. Use a controlled heating rate (e.g., 5-10°C/min).

  • Hold the sample at the final temperature for 2-4 hours to ensure complete conversion to La₂O₃ and decomposition of any carbonate impurities.

  • Cool the sample to room temperature under the inert gas flow before removal.

• Storage: Immediately transfer the final La₂O₃ powder to a sealed container inside a desiccator or a glovebox to prevent reaction with atmospheric H₂O and CO₂.

Visualizations

Caption: Experimental workflow for synthesizing pure La₂O₃, highlighting potential CO₂ contamination points.

Caption: Thermal decomposition pathways for lanthanum hydroxide and the role of carbonate impurities.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Lanthanum - Wikipedia [en.wikipedia.org]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. sizemat2.igic.bas.bg [sizemat2.igic.bas.bg]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. biointerfaceresearch.com [biointerfaceresearch.com]
• 11. US20080089948A1 - Method of use for lanthanum carbonate and lanthanum hydroxycarbonate - Google Patents [patents.google.com]
• 12. sphinxsai.com [sphinxsai.com]
• 13. Synthesis and characterization of lanthanum oxide and lanthanumoxid carbonate nanoparticles from thermolysis of [La(acacen)(NO3)(H2O) complex – Oriental Journal of Chemistry [orientjchem.org]
• 14. Lanthanum hydroxide - Wikipedia [en.wikipedia.org]
• 15. journalijdr.com [journalijdr.com]

Technical Support Center: Lanthanum Nitrate Precursor Decomposition for Uniform Coatings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the decomposition of lanthanum nitrate precursors to create uniform coatings.

Frequently Asked Questions (FAQs)

Q1: What are the typical decomposition stages of lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O) when heated?

A1: The thermal decomposition of lanthanum nitrate hexahydrate is a multi-step process. Initially, it melts in its own water of crystallization at approximately 56°C.[1] This is followed by a series of dehydration and hydrolysis steps. The process generally proceeds through the formation of intermediate compounds like lanthanum oxynitrate (LaONO₃) before finally yielding lanthanum oxide (La₂O₃) at higher temperatures.[2][3] The complete decomposition to La₂O₃ typically requires temperatures above 600°C.[2][3]

Q2: My final coating is not uniform. What are the potential causes and solutions?

A2: A lack of uniformity in coatings derived from lanthanum nitrate can stem from several factors:

• Incomplete Solvent Evaporation: If the solvent is not fully removed before the rapid decomposition phase, it can lead to bubbling and cracking. A pre-heating step at a lower temperature (e.g., 70-150°C) can help in the gradual evaporation of the solvent.[4]

• Rapid Heating Rate: A fast temperature ramp can cause uncontrolled and non-uniform decomposition. Employing a slower, controlled heating rate allows for a more homogenous transformation of the precursor into the oxide film.

• Precursor Solution Stability: Hydrolysis of the lanthanum nitrate in the precursor solution can lead to the formation of precipitates, resulting in a non-uniform coating. Ensuring the precursor solution is stable and well-dissolved is crucial. In some cases, using a solvent like acetic acid can help stabilize the solution.[4]

• Atmosphere Control: The atmosphere during decomposition can influence the process. For instance, a reducing atmosphere (like hydrogen) can lower the decomposition temperatures of the intermediate nitrate species.[2] The choice of atmosphere (oxidizing, neutral, or reducing) should be consistent and controlled to ensure reproducible results.

Q3: At what temperature should I conduct the final annealing/calcination step?

A3: The optimal final annealing temperature depends on the desired crystalline phase and properties of the lanthanum oxide coating. To ensure the complete conversion to La₂O₃, temperatures are typically in the range of 600-800°C.[1][3] For instance, the formation of the hexagonal La₂O₃ phase is achieved by heating the material to 800°C.[1] However, for certain applications or when combined with other metals, the optimal temperature might vary. For example, in the preparation of LaNiO₃ films, annealing temperatures around 700°C have been used.[4]

Q4: Can I use a different lanthanum precursor to avoid issues with nitrates?

A4: Yes, other lanthanum precursors such as lanthanum acetate, lanthanum chloride, and lanthanum oxalate can be used.[5] The choice of precursor will significantly impact the decomposition process and the final properties of the coating. For example, acetates and chlorides may have different decomposition temperatures and byproducts compared to nitrates.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Cracked or peeling coating	- High internal stress due to rapid solvent removal or fast heating rates.- Mismatch in thermal expansion coefficients between the coating and the substrate.	- Introduce a pre-heating step at a lower temperature to allow for gradual solvent evaporation.- Reduce the heating and cooling rates during the annealing process.- Consider using a buffer layer if the substrate mismatch is significant.
Powdery or poorly adherent coating	- Incomplete decomposition of the precursor.- Deposition temperature is too low.	- Increase the final annealing temperature and/or duration to ensure complete conversion to lanthanum oxide.- Optimize the deposition temperature. For spray pyrolysis, this is a critical parameter for film adhesion.
Presence of intermediate phases (e.g., LaONO₃) in the final coating	- Insufficient annealing temperature or time.	- Increase the final calcination temperature to above 600°C to ensure complete decomposition of intermediate nitrate compounds.[2]- Extend the duration of the final annealing step.
Hazy or opaque coating	- Surface roughness or scattering from crystalline domains.- Contamination in the precursor solution or deposition environment.	- Optimize deposition parameters to achieve smoother films. For spray pyrolysis, substrate temperature and solution feed rate are key.- Ensure high purity of the precursor and solvent, and maintain a clean deposition environment.

Quantitative Data Summary

The following table summarizes key quantitative data related to the decomposition of lanthanum nitrate and the properties of the resulting coatings from various experimental setups.

Parameter	Value	Experimental Context	Reference
La(NO₃)₃·6H₂O Melting Point	56°C	Melts in its own crystallization water.	[1]
Initial Mass Loss (Dehydration)	2.06%	Between 60°C and 76°C.	[1]
Major Decomposition Stage	24.1% mass loss	Between 76°C and 389°C.	[1]
Further Decomposition	30.0% mass loss	Between 389°C and 504°C.	[1]
Final Decomposition to La₂O₃	10.2% mass loss	Between 504°C and 800°C.	[1]
Deposition Activation Energy (Spray Pyrolysis)	17.4 - 20 kJ mol⁻¹	For lanthanum-aluminum oxide films.	[6][7]
Refractive Index of La-Al-O Films	1.70 - 1.755	At 630 nm, deposited by spray pyrolysis.	[6][7]
Dielectric Constant of La-Al-O Films	5.2 - 10	Deposited by spray pyrolysis.	[6][7]

Experimental Protocols

Protocol 1: Preparation of Lanthanum Oxide Coating via Spin Coating

• Precursor Solution Preparation:

  • Dissolve lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O) in a suitable solvent such as 2-methoxyethanol or acetic acid to a desired concentration (e.g., 0.3 M).[4]

  • Stir the solution at a slightly elevated temperature (e.g., 70°C) for 30 minutes to ensure complete dissolution and stability.[4]

• Substrate Preparation:

  • Clean the substrate (e.g., silicon wafer, quartz) sequentially with acetone, isopropanol, and deionized water in an ultrasonic bath.

  • Dry the substrate with a stream of nitrogen gas.

• Spin Coating:

  • Dispense the precursor solution onto the substrate.

  • Spin coat at a suitable speed (e.g., 3000 rpm) for a defined duration (e.g., 30 seconds) to achieve the desired film thickness.

• Drying and Decomposition:

  • Dry the coated substrate on a hot plate at a low temperature (e.g., 100-150°C) for 5-10 minutes to remove the solvent.

  • Transfer the substrate to a tube furnace for thermal decomposition.

  • Ramp the temperature to the final annealing temperature (e.g., 700°C) at a controlled rate (e.g., 5°C/min).

  • Hold at the final temperature for a specified duration (e.g., 1-3 hours) in a controlled atmosphere (e.g., air, nitrogen).[4]

• Cooling:

  • Allow the furnace to cool down to room temperature naturally.

Protocol 2: Characterization of Lanthanum Oxide Coatings

• Structural Analysis (X-Ray Diffraction - XRD):

  • Use an X-ray diffractometer with Cu Kα radiation to identify the crystalline phases present in the coating.

  • Scan the sample over a 2θ range relevant for lanthanum oxide and its potential intermediate phases.

• Morphological Analysis (Scanning Electron Microscopy - SEM):

  • Examine the surface morphology, uniformity, and thickness of the coating using an SEM.

  • An energy-dispersive X-ray spectroscopy (EDS) detector can be used for elemental analysis.

• Thermal Analysis (Thermogravimetric Analysis - TGA / Differential Scanning Calorimetry - DSC):

  • Analyze the thermal decomposition behavior of the lanthanum nitrate precursor powder using TGA/DSC.

  • Heat the sample from room temperature to around 800-900°C at a controlled heating rate (e.g., 10 K/min) in a controlled atmosphere (e.g., air, nitrogen, or argon).[8] This will provide information on decomposition temperatures and mass losses.[1]

Visualizations

Caption: Thermal decomposition pathway of Lanthanum Nitrate Hexahydrate.

Caption: General experimental workflow for uniform coating fabrication.

References

• 1. journalijdr.com [journalijdr.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Hygroscopicity of Lanthanum Nitrate in Experimental Setups

For researchers, scientists, and drug development professionals, the success of an experiment often hinges on the precise control of reagents and reaction conditions. Lanthanum nitrate, a key reagent in various synthetic and catalytic processes, presents a significant challenge due to its highly hygroscopic nature. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you effectively manage lanthanum nitrate's affinity for atmospheric moisture and ensure the accuracy and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and why is it a problem for lanthanum nitrate?

A1: Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding air. Lanthanum nitrate, most commonly available as lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O), is particularly susceptible to this phenomenon and is often described as deliquescent, meaning it can absorb enough water to dissolve and form a liquid solution.[1][2] This property can lead to several experimental issues:

• Inaccurate Weighing: The absorption of water increases the mass of the substance, making it difficult to obtain an accurate measurement of the anhydrous compound.[3]

• Altered Stoichiometry: If a reaction requires anhydrous lanthanum nitrate, the presence of water of hydration (and any additional absorbed water) will alter the molar ratios of the reactants, potentially leading to incomplete reactions, side product formation, or lower yields.

• Reaction Inhibition: In moisture-sensitive reactions, the water introduced by the hygroscopic salt can inhibit the desired chemical transformation.

Q2: How can I tell if my lanthanum nitrate has absorbed excess water?

A2: Visual inspection can often provide clues. Fresh, dry lanthanum nitrate hexahydrate should be a white crystalline solid.[4] If the material appears clumpy, wet, or has started to liquefy, it has absorbed a significant amount of atmospheric moisture. For a precise measurement of the water content, Karl Fischer titration is the recommended method.[5]

Q3: What are the proper storage conditions for lanthanum nitrate?

A3: To minimize moisture absorption, lanthanum nitrate should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[6] For long-term storage or for researchers working with highly moisture-sensitive applications, storage in a desiccator containing a suitable drying agent (e.g., silica gel, phosphorus pentoxide) or within a controlled-atmosphere glove box is recommended.

Q4: Can I use lanthanum nitrate hexahydrate directly if my reaction is not moisture-sensitive?

A4: Yes, in many cases, particularly in aqueous solutions where water is the solvent, using the hexahydrate form is acceptable. However, it is crucial to use the correct molecular weight for the hexahydrate (433.01 g/mol ) in your calculations to ensure accurate molar concentrations.[4]

Troubleshooting Guides

Problem 1: Inaccurate mass measurement due to rapid water absorption.

• Solution: Weigh the lanthanum nitrate as quickly as possible. Have all necessary equipment ready before opening the container. For more sensitive applications, weigh the compound inside a glove box with a controlled, low-humidity atmosphere.[5] If a glove box is not available, a temporary solution is to work in a low-humidity environment, which can be achieved by running a dehumidifier in the balance room overnight.[3]

Problem 2: My moisture-sensitive reaction is failing, and I suspect the lanthanum nitrate is the source of water.

• Challenge: Simply heating lanthanum nitrate hexahydrate is not a straightforward method to obtain the anhydrous salt. Thermal decomposition studies show a complex process that involves hydrolysis and the formation of intermediate clusters, ultimately leading to lanthanum oxide at higher temperatures, not anhydrous lanthanum nitrate.[7][8]

• Recommended Action:

  • Use a Controlled Atmosphere: The most reliable method to prevent moisture contamination is to handle the lanthanum nitrate in an inert atmosphere, such as a nitrogen or argon-filled glove box.[9]

  • In-situ Drying (with caution): For some applications, drying the reaction flask containing the lanthanum nitrate under high vacuum with gentle heating may be possible, but care must be taken as this can be difficult to control and may lead to decomposition.

  • Use of Chemical Drying Agents: In some reaction setups, the addition of a chemical drying agent that is compatible with the reaction chemistry can be considered.

Problem 3: How do I account for the water of hydration in my calculations?

• Solution: When using lanthanum nitrate hexahydrate, always use its full molecular weight (433.01 g/mol ) for calculations. If you suspect the compound has absorbed additional water beyond the six molecules of hydration, the actual lanthanum nitrate content will be lower than calculated. For precise applications, determining the exact water content via Karl Fischer titration is necessary to adjust the amount of reagent used.

Data Presentation

Table 1: Impact of Water of Hydration on Stoichiometry

This table illustrates the error in the amount of lanthanum nitrate when the water of hydration is not accounted for.

Desired Amount of Anhydrous La(NO₃)₃	Mass of La(NO₃)₃·6H₂O to Weigh	Percentage of Mass from Water
1.000 g	1.327 g	24.9%
5.000 g	6.635 g	24.9%
10.000 g	13.270 g	24.9%

Note: The molecular weight of anhydrous La(NO₃)₃ is 324.91 g/mol , and for La(NO₃)₃·6H₂O it is 433.01 g/mol .

Experimental Protocols

Protocol 1: Weighing and Dispensing Hygroscopic Lanthanum Nitrate

• Preparation: Before opening the lanthanum nitrate container, ensure all necessary glassware and tools are clean, dry, and readily accessible. If possible, pre-warm the glassware in an oven and cool it in a desiccator to remove any adsorbed moisture.

• Environment: Perform the weighing in a low-humidity environment. Ideally, use a balance inside a glove box with an inert atmosphere.[5]

• Procedure: a. Tare a clean, dry weighing boat or vial on the analytical balance. b. Quickly open the lanthanum nitrate container, remove the desired amount using a clean, dry spatula, and place it in the tared container. c. Immediately close the lanthanum nitrate container. d. Record the mass as quickly as possible. e. For the most accurate results when transferring to a reaction vessel, weigh the container with the salt, transfer the salt, and then re-weigh the empty container to determine the exact mass transferred by difference.[10]

Protocol 2: Determination of Water Content using Karl Fischer Titration

This protocol provides a general outline. Specific parameters will depend on the instrument used.

• Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves conditioning the reagent to a dry endpoint.

• Sample Preparation: In a controlled low-humidity environment, accurately weigh a small amount of the lanthanum nitrate sample.

• Titration: Quickly transfer the weighed sample into the titration vessel. The instrument will then titrate the sample with the Karl Fischer reagent until all the water has reacted.

• Calculation: The instrument's software will calculate the percentage of water in the sample based on the amount of reagent consumed.

Visualizations

Diagram 1: Experimental Workflow for Handling Hygroscopic Lanthanum Nitrate

Caption: Workflow for handling hygroscopic lanthanum nitrate.

Diagram 2: Decision Tree for Using Lanthanum Nitrate

Caption: Decision-making for lanthanum nitrate usage.

References

• 1. Lanthanum nitrate hexahydrate | H12LaN3O15 | CID 16211478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. LANTHANUM NITRATE HEXAHYDRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. How to weigh a higroscopic substance - Chromatography Forum [chromforum.org]
• 4. nbinno.com [nbinno.com]
• 5. reddit.com [reddit.com]
• 6. carlroth.com [carlroth.com]
• 7. journalijdr.com [journalijdr.com]
• 8. Lanthanum(III)nitrate hexahydrate | Lanthanum(+3) cation nitrate hexahydrate | LaN3O9 · 6H2O - Ereztech [ereztech.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. Reddit - The heart of the internet [reddit.com]

Reference Data & Comparative Studies

Lanthanum Nitrate vs. Lanthanum Chloride: A Comparative Guide for Catalyst Precursors

For researchers, scientists, and drug development professionals, the choice of precursor in catalyst synthesis is a critical decision that significantly influences the final catalyst's properties and performance. This guide provides a detailed, data-driven comparison of two common lanthanum precursors: lanthanum nitrate and lanthanum chloride, aiding in the selection of the optimal precursor for specific catalytic applications.

The selection between lanthanum nitrate and lanthanum chloride as a precursor for lanthanum-based catalysts can have profound effects on the resulting material's physicochemical characteristics and, consequently, its catalytic activity and selectivity. This guide summarizes key experimental findings to illuminate the advantages and disadvantages of each precursor.

Performance and Physicochemical Properties: A Data-Driven Comparison

Experimental evidence consistently demonstrates that the choice of anion (nitrate vs. chloride) in the lanthanum precursor impacts the crystallite size, morphology, and ultimately, the catalytic efficacy of the final material, which is often lanthanum oxide (La₂O₃) or a mixed oxide.

A key differentiator is the potential for catalyst poisoning when using lanthanum chloride. Residual chloride ions from the precursor can strongly adsorb onto the active sites of the catalyst, leading to deactivation.[1] This phenomenon is particularly detrimental in reactions sensitive to surface poisoning.

Property	Lanthanum Nitrate Precursor	Lanthanum Chloride Precursor	Key Findings
Average Crystallite/Particle Size (nm)	41-47 (Co-precipitation)[2][3]	~188 (Co-precipitation)[2][4]	Lanthanum nitrate precursors tend to produce catalysts with significantly smaller crystallite sizes, which can lead to a higher surface area and more exposed active sites.[2][3]
Morphology	Spherical with some agglomeration[2]	Spherical[2][4]	The morphology is often similar, but the smaller particle size from the nitrate precursor can influence the overall texture and porosity of the catalyst.
Catalytic Activity (Mixed Methane Reforming)	Methane Conversion: 71%CO₂ Conversion: 68%[1]	Methane Conversion: LowCO₂ Conversion: Low[1]	The catalyst derived from lanthanum nitrate exhibits significantly higher activity, attributed to the absence of chloride poisoning.[1]
Surface Acidity	Forms La₂O₃ with Lewis basic sites (surface O²⁻) and Lewis acidic sites (La³⁺).[5]	Can form LaOCl or have residual Cl⁻, increasing Lewis acid strength (La₂O₃ < LaOCl < LaCl₃).[5][6][7]	The presence of chloride from the precursor can modulate the surface acidity of the final catalyst, which can be beneficial or detrimental depending on the desired reaction mechanism.[5]

The Impact of Chloride Poisoning

The primary drawback of using lanthanum chloride as a precursor is the potential for chloride poisoning of the catalyst. Residual chloride ions can be difficult to remove completely, even with high-temperature calcination.[1] These chloride ions can block active metal sites, thereby reducing the catalyst's activity.

Below is a diagram illustrating the proposed mechanism of catalyst poisoning by chlorine originating from the lanthanum chloride precursor.

References

• 1. Promoting effects of lanthanum on the catalytic activity of Au/TiO 2 nanotubes for CO oxidation - RSC Advances (RSC Publishing) DOI:10.1039/C4RA14133D [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. research-portal.uu.nl [research-portal.uu.nl]

Lanthanum Nitrate vs. Lanthanum Acetate in Sol-Gel Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the choice of precursor in sol-gel synthesis is a critical determinant of the final material's properties. This guide provides an objective comparison of two common lanthanum precursors, lanthanum nitrate and lanthanum acetate, in the sol-gel synthesis of lanthanum-based materials, supported by experimental data and detailed protocols.

The selection between lanthanum nitrate and lanthanum acetate as a precursor in sol-gel synthesis significantly influences the process parameters and the characteristics of the resulting nanomaterials. Lanthanum nitrate is widely used due to its high solubility in water and alcohols and its straightforward thermal decomposition.[1] Conversely, lanthanum acetate offers an alternative route that can influence the morphology and surface properties of the synthesized materials. This guide will delve into the practical aspects of using each precursor, presenting a comparative analysis of their performance.

Quantitative Data Comparison

The properties of the final lanthanum oxide (La₂O₃) nanoparticles are intrinsically linked to the precursor used in the sol-gel synthesis. The following table summarizes key quantitative data from various studies, highlighting the outcomes of using lanthanum nitrate and lanthanum acetate.

Precursor	Gelling/Complexing Agent	Calcination Temp. (°C)	Crystallite/Particle Size (nm)	Morphology	Reference
Lanthanum Nitrate Hexahydrate	Polyethylene Glycol (PEG)	850	~37	Net-like	[1][2]
Lanthanum Nitrate Hexahydrate	-	900	13.4 - 24.6	Spherical, porous	[1]
Lanthanum Nitrate Hexahydrate	Citric Acid	700-900	50-100	Agglomerated
Lanthanum Acetate	Acetic Acid (in non-aqueous medium with TEOS)	800	-	-	[3]
Lanthanum Acetate Hydrate	Sodium Hydroxide (Co-precipitation method)	600-900	-	-	[4]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful synthesis of nanomaterials. Below are representative sol-gel and related synthesis protocols for producing lanthanum oxide nanoparticles using both lanthanum nitrate and lanthanum acetate.

Protocol 1: Sol-Gel Synthesis of La₂O₃ Nanoparticles using Lanthanum Nitrate

This protocol details a common method for synthesizing La₂O₃ nanoparticles using lanthanum nitrate hexahydrate and a gelling agent.

Materials:

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Polyethylene glycol (PEG) or Citric Acid

• Deionized water

• Ethanol

Equipment:

• Beakers and magnetic stirrer

• Hot plate

• Drying oven

• Muffle furnace

Procedure:

• Precursor Solution Preparation: Dissolve a stoichiometric amount of lanthanum nitrate hexahydrate in deionized water or a water-ethanol mixture with vigorous stirring.

• Gel Formation: To the precursor solution, add a gelling agent such as polyethylene glycol or citric acid. The mixture is then heated to approximately 80-90°C under continuous stirring until a viscous gel is formed.[1]

• Drying: The resulting gel is dried in an oven at a temperature range of 90-120°C for several hours to remove the solvent, which results in a solid xerogel.

• Calcination: The dried xerogel is ground into a powder and then calcined in a muffle furnace at temperatures ranging from 700°C to 900°C for several hours.[2] This final step removes the organic components and leads to the formation of crystalline La₂O₃ nanoparticles.

Protocol 2: Sol-Gel Related Synthesis of La₂O₃ Nanoparticles using Lanthanum Acetate

While a direct, simple aqueous sol-gel method for lanthanum acetate is less commonly reported, this protocol outlines a procedure adapted from a non-aqueous sol-gel process and a co-precipitation method, which are more prevalent for this precursor.

Materials:

• Lanthanum(III) acetate hydrate (La(CH₃COO)₃·xH₂O)

• Anhydrous acetic acid (for non-aqueous route) or Deionized water (for aqueous route)

• A gelling or precipitating agent (e.g., a base like NaOH for co-precipitation)

• Ethanol

Equipment:

• Beakers and magnetic stirrer

• Hot plate or heating mantle

• Drying oven

• Muffle furnace

• Centrifuge (for co-precipitation)

Procedure:

• Precursor Solution Preparation: Dissolve lanthanum acetate hydrate in a suitable solvent. For a non-aqueous approach, anhydrous acetic acid can be used.[3] For an aqueous route, deionized water is used.[4]

• Gel/Precipitate Formation:

  • Non-Aqueous Gelation: The solution is heated and stirred, often with other reagents like TEOS in more complex syntheses, until a gel forms.[3]

  • Aqueous Precipitation: For a simpler synthesis yielding a precursor for calcination, a precipitating agent like sodium hydroxide is slowly added to the aqueous lanthanum acetate solution with vigorous stirring until a precipitate (lanthanum hydroxide) is formed.[4] The solution is then aged for 1-2 hours.[4]

• Washing and Drying: The gel is dried in an oven. The precipitate is separated by centrifugation, washed multiple times with deionized water and ethanol to remove impurities, and then dried in an oven at 80-100°C.[4]

• Calcination: The dried powder is calcined in a muffle furnace at temperatures between 600°C and 800°C to induce thermal decomposition of the acetate or hydroxide precursor into La₂O₃ nanoparticles.[3]

Comparative Study Workflow

The following diagram illustrates the logical workflow for a comparative study of lanthanum nitrate and lanthanum acetate in sol-gel synthesis.

Caption: Workflow for comparing lanthanum precursors in sol-gel synthesis.

Discussion of Differences and Concluding Remarks

The choice between lanthanum nitrate and lanthanum acetate has several implications for the sol-gel synthesis process and the resulting materials.

• Process: The sol-gel process with lanthanum nitrate is often more straightforward, relying on the hydrolysis and condensation of the nitrate salt, often facilitated by a gelling agent. The process with lanthanum acetate can be more varied, with non-aqueous routes or precipitation steps being common alternatives to a simple aqueous sol-gel method. The thermal decomposition of lanthanum acetate proceeds through several intermediates, including carbonates, which can influence the final oxide's characteristics.

• Morphology and Particle Size: As indicated by the data, different precursors and gelling agents can lead to varied morphologies, from net-like structures to spherical nanoparticles. The choice of precursor and the subsequent thermal treatment are key factors in controlling the particle size and agglomeration.

• Purity: The decomposition of nitrate precursors can release NOx gases, while acetate precursors decompose to form carbon-containing species. Thorough calcination is crucial in both cases to ensure the removal of residual anions and organic components to obtain pure lanthanum oxide.

References

• 1. benchchem.com [benchchem.com]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. d-nb.info [d-nb.info]
• 4. benchchem.com [benchchem.com]

Efficiency of lanthanum nitrate compared to other lanthanide nitrates in catalysis

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is paramount for efficiency, yield, and sustainability in organic synthesis. Lanthanide nitrates have emerged as a promising class of Lewis acid catalysts, valued for their low toxicity and high activity under mild conditions. This guide provides a comparative analysis of lanthanum nitrate's catalytic performance against other lanthanide nitrates, with a focus on the widely studied Biginelli reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones, a scaffold of significant pharmaceutical interest.

Comparative Catalytic Efficiency in the Biginelli Reaction

The Biginelli reaction, a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea or thiourea, serves as an excellent benchmark for comparing the catalytic prowess of lanthanide nitrates. While a single study systematically evaluating all lanthanide nitrates is not available, a compilation of data from various sources allows for a comparative assessment. The following table summarizes the performance of lanthanum nitrate, cerium (III) nitrate hexahydrate, and praseodymium (III) nitrate hexahydrate in the synthesis of 5-ethoxycarbonyl-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one under solvent-free conditions.

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Time	Yield (%)	Reference
La(NO₃)₃·6H₂O	10	40-50	10-15 min	Excellent (not specified)
Ce(NO₃)₃·6H₂O	10	80	10 min	94	[1][2]
Pr(NO₃)₃·6H₂O	10	80	10 min	98	[3][4]

Note: "Excellent" yields for La(NO₃)₃·6H₂O were reported without a specific percentage in the available literature.

The data suggests that under solvent-free conditions, both cerium and praseodymium nitrates are highly effective catalysts for the Biginelli reaction, affording excellent yields in very short reaction times. Praseodymium (III) nitrate, in this specific comparison, demonstrates slightly higher efficacy. The general trend of increasing Lewis acidity across the lanthanide series may contribute to the catalytic activity, although other factors such as ionic radius and coordination geometry also play a significant role.

The Biginelli Reaction: A Mechanistic Overview

The catalytic cycle of the lanthanide nitrate-promoted Biginelli reaction is believed to proceed through the activation of the aldehyde by the lanthanide ion (Ln³⁺), facilitating the formation of an acyl imine intermediate. This is followed by the nucleophilic addition of the β-ketoester and subsequent cyclization and dehydration to yield the dihydropyrimidinone product.

Caption: Proposed mechanism for the Lanthanide-catalyzed Biginelli reaction.

Experimental Protocols

Below is a representative experimental protocol for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones catalyzed by a lanthanide nitrate under solvent-free conditions, based on procedures described in the literature.[1][2][3][4]

Materials:

• Aldehyde (1 mmol)

• β-ketoester (e.g., ethyl acetoacetate) (1 mmol)

• Urea or Thiourea (1.5 mmol)

• Lanthanide (III) nitrate hexahydrate (e.g., La(NO₃)₃·6H₂O, Ce(NO₃)₃·6H₂O, or Pr(NO₃)₃·6H₂O) (0.1 mmol, 10 mol%)

Equipment:

• Round-bottom flask or test tube

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thermometer

• Apparatus for filtration (e.g., Büchner funnel)

• Recrystallization apparatus

Procedure:

• A mixture of the aldehyde (1 mmol), β-ketoester (1 mmol), urea (1.5 mmol), and the lanthanide (III) nitrate hexahydrate catalyst (0.1 mmol) is placed in a round-bottom flask.

• The reaction mixture is stirred at the specified temperature (e.g., 80 °C) for the required time (e.g., 10-15 minutes).

• The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, the mixture is cooled to room temperature.

• Hot ethanol is added to the reaction mixture, and the resulting solution is stirred for a few minutes.

• The solid product is collected by filtration, washed with cold ethanol, and dried.

• If necessary, the crude product can be purified by recrystallization from ethanol to afford the pure 3,4-dihydropyrimidin-2(1H)-one.

The following workflow diagram illustrates the general steps involved in the synthesis and purification process.

Caption: General experimental workflow for lanthanide nitrate-catalyzed synthesis.

Conclusion

Lanthanum nitrate and its lanthanide counterparts are highly efficient, environmentally benign, and cost-effective catalysts for important organic transformations such as the Biginelli reaction. Their performance under mild, solvent-free conditions makes them attractive alternatives to traditional Lewis acid catalysts. While praseodymium and cerium nitrates show slightly superior activity in the available comparative data for the Biginelli reaction, lanthanum nitrate remains a valuable and effective catalyst.[5] The choice of a specific lanthanide nitrate may depend on the specific substrate, desired reaction kinetics, and economic considerations. Further comprehensive studies directly comparing the full range of lanthanide nitrates under identical conditions would be invaluable for fine-tuning catalytic systems for specific synthetic applications.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 3,4-dihydropyrimidin-2(1H)-ones/thiones via Biginelli reaction promoted by bismuth(III)nitrate or PPh₃ without solvent - Arabian Journal of Chemistry [arabjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. An Efficient Synthesis of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Catalyzed by a Novel Brønsted Acidic Ionic Liquid under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Lanthanum Nitrate vs. Aluminum Salts for Phosphate Removal in Wastewater: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The removal of phosphorus from wastewater is a critical step in preventing eutrophication of receiving water bodies and for water reuse applications. Chemical precipitation is a widely employed method for phosphate removal, with aluminum salts, such as aluminum sulfate (alum), being a traditional choice. However, lanthanum nitrate is emerging as a highly effective alternative. This guide provides an objective comparison of the performance of lanthanum nitrate and aluminum salts for phosphate removal, supported by experimental data, to aid researchers and professionals in selecting the optimal chemical precipitant for their specific needs.

Performance Comparison

A comparative analysis of lanthanum-based salts and aluminum salts reveals significant differences in their phosphate removal efficiency, operational pH range, and dosage requirements.

Parameter	Lanthanum Nitrate	Aluminum Salts (e.g., Aluminum Sulfate)	Key Findings
Phosphate Removal Efficiency	Can achieve >99% removal, reaching residual phosphate concentrations of <0.1 mg/L.[1]	Typically achieves 80-95% removal. To consistently meet stricter limits (<1 mg/L), filtration is often necessary.[2]	Lanthanum salts generally exhibit higher removal efficiency, capable of achieving lower effluent phosphate concentrations.
Optimal pH Range	Effective over a broad pH range of 4.5 to 8.5.[1][3]	Optimal performance is in a narrower pH range of 5.5 to 6.5.[2][4]	Lanthanum nitrate's wider effective pH range often eliminates the need for costly pH adjustment of the wastewater.[1]
Molar Ratio (Me:P)	Lower molar ratios are typically required for effective removal.	Higher molar ratios are often necessary due to competing hydrolysis reactions.[3]	Lanthanum nitrate is generally more efficient, requiring a lower dosage to achieve the same level of phosphate removal.
Sludge Production	Produces a denser sludge with better settling characteristics.	Known to increase sludge production significantly, with increases of up to 40% reported in primary treatment.[4]	While direct quantitative comparisons are limited, studies indicate that lanthanum phosphate precipitates are denser, potentially leading to lower sludge volumes.

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the comparison of lanthanum nitrate and aluminum salts for phosphate removal.

Jar Testing for Phosphate Removal Efficiency

This protocol is a standardized method for determining the optimal dosage of a chemical precipitant.

Objective: To determine the optimal coagulant dose for phosphate removal.

Materials:

• Wastewater sample with a known initial phosphate concentration.

• Stock solutions of lanthanum nitrate (La(NO₃)₃) and aluminum sulfate (Al₂(SO₄)₃).

• Jar testing apparatus with multiple stirrers.

• pH meter.

• Spectrophotometer for phosphate analysis.

• Beakers (1000 mL).

• Pipettes.

Procedure:

• Fill a series of 1000 mL beakers with the wastewater sample.

• Place the beakers in the jar testing apparatus.

• While stirring at a rapid mix speed (e.g., 100 rpm), add varying doses of either lanthanum nitrate or aluminum sulfate to each beaker.

• Continue rapid mixing for a specified time (e.g., 1-3 minutes) to ensure complete dispersion of the coagulant.

• Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for a flocculation period (e.g., 20-30 minutes) to allow for the formation of precipitates.

• Turn off the stirrers and allow the precipitates to settle for a defined period (e.g., 30 minutes).

• Carefully collect a supernatant sample from each beaker, avoiding disturbance of the settled sludge.

• Measure the final pH of the supernatant.

• Analyze the phosphate concentration in the supernatant using a spectrophotometer.

• Calculate the phosphate removal efficiency for each dose and identify the optimal dosage.

Determination of Settled Sludge Volume

This protocol provides a comparative measure of the volume of sludge produced by different chemical precipitants.

Objective: To compare the volume of sludge produced by lanthanum nitrate and aluminum sulfate.

Materials:

• Wastewater sample.

• Optimal doses of lanthanum nitrate and aluminum sulfate (determined from jar testing).

• Imhoff cones (1000 mL).

• Stirring apparatus.

Procedure:

• Treat two separate batches of wastewater with the predetermined optimal doses of lanthanum nitrate and aluminum sulfate, following the mixing and flocculation steps from the jar testing protocol.

• After the flocculation period, pour the treated wastewater into separate 1000 mL Imhoff cones.

• Allow the sludge to settle for a specified period (e.g., 30 minutes).

• Record the volume of the settled sludge in each Imhoff cone.

• Continue to monitor and record the sludge volume at regular intervals (e.g., 60 minutes, 2 hours) to assess sludge compaction over time.

Visualizing the Process

The following diagrams illustrate the key processes involved in the comparative analysis of lanthanum nitrate and aluminum salts for phosphate removal.

Caption: Experimental workflow for comparing phosphate removal.

Caption: Phosphate precipitation mechanisms.

Conclusion

The experimental evidence strongly suggests that lanthanum nitrate offers several advantages over aluminum salts for the chemical precipitation of phosphate from wastewater. Its higher removal efficiency, broader effective pH range, and potentially lower sludge production make it a compelling alternative for wastewater treatment facilities aiming to meet stringent effluent phosphorus limits. While the initial chemical cost of lanthanum nitrate may be higher, a comprehensive cost-benefit analysis should consider the potential savings from reduced chemical dosage, elimination of pH adjustment, and lower sludge management and disposal costs. Further research directly comparing the sludge production and characteristics of both precipitants under various wastewater conditions would provide a more complete picture for informed decision-making.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. gov.mb.ca [gov.mb.ca]
• 3. oasis.library.unlv.edu [oasis.library.unlv.edu]
• 4. pca.state.mn.us [pca.state.mn.us]

Unraveling the Genotoxic Profile of Lanthanum Compounds: A Comparative Guide

For Immediate Release

A comprehensive review of the genotoxicity of lanthanum nitrate in comparison to other lanthanum compounds, including lanthanum carbonate, lanthanum chloride, and lanthanum oxide, reveals significant differences in their potential to induce genetic damage. This guide synthesizes available experimental data to provide researchers, scientists, and drug development professionals with a clear comparison of these compounds' performance in key genotoxicity assays.

Recent studies indicate that while lanthanum nitrate and lanthanum carbonate are largely non-genotoxic, lanthanum oxide nanoparticles exhibit properties that can lead to DNA damage, primarily through the induction of oxidative stress. The genotoxic potential of lanthanum chloride remains less characterized, with some historical data suggesting a potential for chromosomal damage. This guide aims to present the current state of knowledge, supported by quantitative data and detailed experimental methodologies.

Comparative Genotoxicity Data

The following tables summarize the quantitative results from key genotoxicity assays for lanthanum nitrate and other relevant lanthanum compounds.

Table 1: Ames Test Results for Lanthanum Compounds

Compound	Test Strain(s)	Concentration Range	Metabolic Activation (S9)	Result	Citation(s)
Lanthanum Nitrate	S. typhimurium TA98, TA100, TA1535, TA1537, TA1538; E. coli WP2uvrA	Up to 5000 µ g/plate	With and Without	Negative	[1][2]
Lanthanum Carbonate	S. typhimurium TA98, TA100, TA1535, TA1537; E. coli WP2uvrA	Up to 5000 µ g/plate	With and Without	Negative
Lanthanum Oxide NPs	S. typhimurium	Not Specified	With and Without	Negative	[3]

Table 2: In Vivo Micronucleus Test Results for Lanthanum Compounds

Compound	Species/Cell Type	Dose Range	Route of Administration	Result	Citation(s)
Lanthanum Nitrate	Mouse bone marrow	Up to 855 mg/kg (males), 735 mg/kg (females)	Oral gavage	Negative	[2]
Lanthanum Carbonate	Mouse bone marrow	Up to 2000 mg/kg	Oral	Negative
Lanthanum Chloride	Rat bone marrow	Up to 0.1 mg/kg	Intravenous	Negative

Table 3: In Vitro Chromosomal Aberration Test Results for Lanthanum Compounds

Compound	Cell Line	Concentration Range	Metabolic Activation (S9)	Result	Citation(s)
Lanthanum Nitrate	Chinese Hamster Lung (CHL)	1.25, 5, 20 µg/mL	Not Specified	Negative	[1]
Lanthanum Nitrate	Chinese Hamster Ovary (CHO)	Not Specified	With and Without	Negative	[2]
Lanthanum Carbonate	Chinese Hamster Ovary (CHO)	200-5000 µg/mL	With and Without	Negative (positive at cytotoxic concentrations)

Table 4: Comet Assay (Single Cell Gel Electrophoresis) Results for Lanthanum Compounds

Compound	Cell Type	Concentration/Dose Range	Result (% Tail DNA)	Citation(s)
Lanthanum Nitrate	Chinese Hamster Lung (CHL) cells	Up to 20 µg/mL	No significant increase	[1]
Lanthanum Nitrate	C57-ras transgenic mice (blood and liver)	12.5, 25, 50 mg/kg bw/day for 180 days	No significant DNA damage	[4]
Lanthanum Oxide NPs	Human liver cells (CHANG and HuH-7)	0, 10, 20, 50, 100, 300 µg/ml	Dose-dependent increase in DNA damage	[5]

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are crucial for the interpretation and replication of experimental findings.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds. The assay utilizes several strains of Salmonella typhimurium and Escherichia coli with preexisting mutations that render them unable to synthesize an essential amino acid (e.g., histidine). The test compound is incubated with the bacterial strains, both with and without a metabolic activation system (S9 fraction from rat liver). If the compound is a mutagen, it will cause reverse mutations, allowing the bacteria to regain the ability to synthesize the amino acid and grow on a minimal agar plate. The number of revertant colonies is counted and compared to a negative control. A statistically significant, dose-dependent increase in the number of revertant colonies indicates a positive result.[1]

In Vivo Mammalian Erythrocyte Micronucleus Test

This assay is used to detect damage to chromosomes or the mitotic apparatus in erythroblasts of animals, typically rodents. Animals are exposed to the test substance, usually via oral gavage or injection.[2] At specific time points after exposure, bone marrow or peripheral blood is collected. As erythroblasts mature into polychromatic erythrocytes, the main nucleus is expelled. Any chromosomal fragments or whole chromosomes that are left behind form micronuclei in the cytoplasm. The frequency of micronucleated polychromatic erythrocytes is determined by microscopic analysis. A significant, dose-dependent increase in the frequency of micronucleated cells in the treated groups compared to the control group indicates a genotoxic effect.

In Vitro Mammalian Chromosomal Aberration Test

This test identifies substances that cause structural chromosomal abnormalities in cultured mammalian cells. Cell lines such as Chinese Hamster Ovary (CHO) or human peripheral blood lymphocytes are exposed to the test compound at various concentrations, with and without metabolic activation.[1][2] After an appropriate incubation period, the cells are treated with a substance that arrests them in metaphase. The chromosomes are then harvested, stained, and analyzed microscopically for structural aberrations, such as chromatid and chromosome breaks, deletions, and exchanges. A statistically significant and dose-dependent increase in the percentage of cells with chromosomal aberrations is considered a positive result.

Alkaline Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells. Cells are embedded in agarose on a microscope slide and then lysed to remove membranes and most proteins, leaving behind the nuclear DNA (nucleoids). The slides are then placed in an alkaline electrophoresis solution, which unwinds the DNA. During electrophoresis, fragmented DNA migrates away from the nucleoid, forming a "comet" shape with a head (intact DNA) and a tail (damaged DNA). The intensity of the comet tail relative to the head is proportional to the amount of DNA damage.[1][4] The percentage of DNA in the tail is a common metric used to quantify the extent of DNA damage.[5]

Visualizing Experimental Workflows and Potential Mechanisms

To further clarify the experimental processes and potential mechanisms of genotoxicity, the following diagrams are provided.

Caption: Generalized workflow for in vitro and in vivo genotoxicity assays.

Caption: Proposed mechanism of lanthanum oxide nanoparticle-induced genotoxicity.

Discussion of Signaling Pathways

While direct evidence specifically linking signaling pathways to lanthanum-induced genotoxicity is limited in the reviewed literature, the mechanism for lanthanum oxide nanoparticle-induced DNA damage is strongly suggested to be mediated by oxidative stress.[5] Exposure to these nanoparticles can lead to an increase in intracellular reactive oxygen species (ROS). This overproduction of ROS can overwhelm the cell's antioxidant defenses, leading to a state of oxidative stress. Oxidative stress is a well-established mechanism of genotoxicity, as ROS can directly damage DNA by causing strand breaks and oxidative base lesions.

Some studies on the neurotoxicity of lanthanum chloride have implicated the downregulation of the Nrf2/ARE (Nuclear factor erythroid 2-related factor 2/Antioxidant Response Element) signaling pathway.[6] The Nrf2 pathway is a critical cellular defense mechanism against oxidative stress. Downregulation of this pathway would impair the cell's ability to mount an effective antioxidant response, potentially exacerbating ROS-induced DNA damage. However, a direct causal link between lanthanum-induced Nrf2 modulation and a positive genotoxic outcome has not been definitively established in the provided research.

Further research is warranted to elucidate the specific signaling cascades that may be involved in the genotoxic effects of certain lanthanum compounds and to clarify the conflicting reports regarding lanthanum chloride.

Conclusion

References

• 1. Lanthanum nitrate demonstrated no genotoxicity in the conducted tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lanthanum nitrate genotoxicity evaluation: Ames test, mouse micronucleus assay, and chromosome aberration test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of Cyto - and Genotoxic Influence of Lanthanum Dioxide Nanoparticles on Human Liver Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activation of Nrf2/ARE signaling pathway attenuates lanthanum chloride induced injuries in primary rat astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Lanthanum Nitrate Purity: A Comparative Guide to ICP-MS Analysis

For researchers, scientists, and professionals in drug development, ensuring the purity of starting materials like lanthanum nitrate is paramount for the integrity and reproducibility of experimental work. This guide provides a comprehensive comparison of Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) with other analytical techniques for the validation of lanthanum nitrate purity, supported by experimental data and detailed protocols.

Purity Grades and Impurity Profiles

Lanthanum nitrate is commercially available in various purity grades, with the concentration of trace metal impurities being the primary differentiator. Higher purity grades are critical for applications sensitive to elemental contamination, such as in the synthesis of advanced catalysts, phosphors, and pharmaceutical intermediates. The table below summarizes the typical maximum impurity levels for different grades of lanthanum nitrate.

Purity Grade	Total Trace Metal Impurities (ppm)	Typical Impurity Elements
99.9% (3N)	≤ 2000	Ce, Pr, Nd, Fe, Si, Ca, Al
99.99% (4N)	≤ 150	Ce, Pr, Nd, Sm, Eu, Gd, Fe
99.999% (5N)	≤ 15	Ce, Pr, Nd, Sm, Eu, Gd

Note: The specific impurity profile can vary between manufacturers. The listed elements are commonly found trace impurities.

ICP-MS: The Gold Standard for Trace Element Analysis

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a powerful analytical technique capable of detecting and quantifying trace and ultra-trace elements at parts-per-billion (ppb) and even parts-per-trillion (ppt) levels.[1] Its high sensitivity and specificity make it the preferred method for validating the purity of high-purity materials like lanthanum nitrate.

Experimental Protocol: ICP-MS Analysis of Lanthanum Nitrate

This protocol outlines the key steps for determining trace element impurities in lanthanum nitrate using ICP-MS.

1. Sample Preparation (Dissolution)

• Objective: To dissolve the solid lanthanum nitrate sample in a suitable solvent to create a solution for introduction into the ICP-MS instrument.

• Procedure:

  • Accurately weigh approximately 0.1 g of the lanthanum nitrate sample into a clean, acid-leached polypropylene or PFA digestion vessel.

  • Add 10 mL of high-purity (trace metal grade) 2% nitric acid (HNO₃).

  • Gently swirl the vessel to dissolve the sample. Lanthanum nitrate is highly soluble in water and dilute acids.

  • Once fully dissolved, dilute the sample solution to a final volume of 100 mL with 2% nitric acid. This results in a 1000-fold dilution, which is often necessary to minimize matrix effects from the high concentration of lanthanum.[2]

2. Instrument Calibration and Operation

• Objective: To calibrate the ICP-MS instrument using certified reference materials to ensure accurate quantification of impurities.

• Procedure:

  • Prepare a series of multi-element calibration standards containing the elements of interest at concentrations spanning the expected range in the samples.

  • Use a matrix-matched blank (2% nitric acid) to establish the baseline.

  • Aspirate the standards and the blank into the ICP-MS to generate a calibration curve for each element.

  • Typical ICP-MS operating conditions for rare earth element analysis are provided in the table below.[3][4][5]

Parameter	Setting
RF Power	1550 W
Plasma Gas Flow	15 L/min
Auxiliary Gas Flow	0.9 L/min
Nebulizer Gas Flow	1.0 L/min
Detector Mode	Pulse counting/Analog
Integration Time	0.1 - 1 s per point

3. Data Acquisition and Analysis

• Objective: To measure the concentrations of trace elements in the prepared lanthanum nitrate solution.

• Procedure:

  • Aspirate the diluted lanthanum nitrate sample solution into the ICP-MS.

  • The instrument measures the intensity of the signal for each specified mass-to-charge ratio, corresponding to the different elemental isotopes.

  • The software uses the calibration curves to convert the measured intensities into concentrations (e.g., in µg/L).

  • The final concentration of each impurity in the original solid sample is calculated by taking into account the dilution factor.

Workflow for ICP-MS Purity Validation of Lanthanum Nitrate

Caption: Experimental workflow for lanthanum nitrate purity validation by ICP-MS.

Comparison with Alternative Methods

While ICP-MS is the premier technique for trace elemental analysis, other methods can also be employed for purity assessment, each with its own advantages and limitations.

Gravimetric Analysis

Gravimetric analysis is a classical analytical technique that determines the amount of a substance by weighing a pure, stable form of that substance.[6] For lanthanum nitrate, this typically involves precipitating the lanthanum as an insoluble compound, such as lanthanum oxalate, followed by filtration, drying, and weighing.

Performance Characteristics:

• Precision and Accuracy: When performed meticulously, gravimetric analysis can be highly precise and accurate for determining the major component (lanthanum).[7][8][9]

• Limitations: This method is not suitable for determining trace impurities. It provides a purity value for the bulk material but does not give information on the identity or concentration of specific elemental contaminants. The accuracy can be affected by the co-precipitation of other ions.[6]

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

ICP-OES is another atomic emission spectroscopy technique that can be used for elemental analysis. It is generally more tolerant of high matrix concentrations than ICP-MS.

Performance Characteristics:

• Detection Limits: The detection limits of ICP-OES are typically in the parts-per-million (ppm) to high parts-per-billion (ppb) range, which is generally not as low as ICP-MS.[1]

• Robustness: ICP-OES is often considered more robust for routine analysis of samples with high total dissolved solids.

• Spectral Interferences: ICP-OES can suffer from spectral interferences due to the complex emission spectra of rare earth elements, which can make accurate quantification challenging for some elements.[1]

Method Comparison Summary

Feature	ICP-MS	Gravimetric Analysis	ICP-OES
Primary Measurement	Trace element impurities	Major component (Lanthanum)	Trace and major elements
Sensitivity	Very High (ppb-ppt)	Low (major components only)	Moderate (ppm-ppb)
Specificity	High (isotopic analysis)	Low (bulk property)	Moderate (spectral interferences)
Throughput	High	Low	High
Cost (Instrument)	High	Low	Moderate

Logical Relationship of Purity Analysis Methods

Caption: Relationship between purity analysis methods and their primary applications.

Conclusion

The validation of lanthanum nitrate purity is crucial for ensuring the quality and reliability of research and development outcomes. ICP-MS stands out as the most powerful and sensitive technique for the comprehensive characterization of trace elemental impurities, providing the highest level of confidence in the material's purity. While alternative methods like gravimetric analysis and ICP-OES have their specific applications, they do not offer the same level of detail for trace impurity profiling. For researchers working with high-purity lanthanum nitrate, a thorough validation using ICP-MS is highly recommended.

References

• 1. analytik-jena.ru [analytik-jena.ru]
• 2. netl.doe.gov [netl.doe.gov]
• 3. mdpi.com [mdpi.com]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. pharmrecord.com [pharmrecord.com]
• 7. Frontiers | Precise Purity Analysis of High-Purity Lanthanum Oxide by Gravimetric Analysis Assisted With Trace Elemental Analysis by Inductively Coupled Plasma Mass Spectrometry [frontiersin.org]
• 8. Precise Purity Analysis of High-Purity Lanthanum Oxide by Gravimetric Analysis Assisted With Trace Elemental Analysis by Inductively Coupled Plasma Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Precise Purity Analysis of High-Purity Lanthanum Oxide by Gravimetric Analysis Assisted With Trace Elemental Analysis by Inductively Coupled Plasma Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Cross-Referencing Experimental XRD Data of Lanthanum Oxide with Database Patterns

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimentally derived X-ray diffraction (XRD) data for lanthanum oxide (La₂O₃) synthesized from a lanthanum nitrate precursor against a standard database pattern. The objective is to offer a clear protocol and data-driven comparison for researchers focused on material characterization and quality control.

Experimental Protocol

A detailed methodology is crucial for the reproducible synthesis and analysis of nanomaterials. The following sections outline the protocols for synthesizing La₂O₃ from lanthanum nitrate and its subsequent characterization using XRD.

1.1. Synthesis of Lanthanum Oxide (La₂O₃)

The synthesis of lanthanum oxide from lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O) is commonly achieved through thermal decomposition, a straightforward and effective method.[1][2][3]

• Precursor: High-purity lanthanum (III) nitrate hexahydrate (La(NO₃)₃·6H₂O, 99.9%).

• Procedure:

  • Accurately weigh a specific quantity of the lanthanum nitrate hexahydrate precursor and place it in a ceramic crucible.

  • Place the crucible in a programmable muffle furnace.

  • Heat the sample from room temperature to a calcination temperature of 850°C at a controlled rate (e.g., 10°C/min).

  • Maintain the calcination temperature for a duration of 3 to 4 hours to ensure the complete decomposition of the nitrate precursor into the oxide form.[4]

  • Allow the furnace to cool down naturally to room temperature.

  • The resulting white powder is lanthanum oxide (La₂O₃). The material should be stored in a desiccator to prevent the absorption of atmospheric moisture and carbon dioxide, which can lead to the formation of lanthanum hydroxide and carbonate species.[1]

1.2. X-ray Diffraction (XRD) Analysis

XRD is a primary technique for determining the crystal structure and phase purity of the synthesized La₂O₃.

• Instrument: A standard powder X-ray diffractometer.

• Parameters:

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å).

  • Voltage and Current: 40 kV and 30 mA.

  • Scan Range (2θ): 20° to 80°.

  • Scan Speed: 2°/minute.

  • Sample Preparation: The synthesized La₂O₃ powder is gently packed into a sample holder to ensure a flat, smooth surface for analysis.

Data Presentation and Comparison

At ambient temperature and pressure, lanthanum oxide typically crystallizes into a hexagonal structure.[5][6] This experimental data is cross-referenced with the standard pattern from the ICDD (International Centre for Diffraction Data) database, specifically PDF card No. 04-0856, which corresponds to hexagonal La₂O₃.[7][8]

The following table summarizes the comparison between the observed 2θ peaks from an experimental synthesis and the standard database values.

Table 1: Comparison of Experimental XRD Peaks with ICDD Database Pattern for Hexagonal La₂O₃

Miller Indices (hkl)	Standard 2θ (°) (ICDD: 04-0856)	Experimental 2θ (°)	Standard Intensity (%)	Experimental Intensity (%)
(100)	26.16	26.20	40	38
(002)	27.28	27.36	100	100
(101)	29.15	29.21	95	92
(102)	39.59	39.62	55	53
(110)	45.49	45.55	35	33
(103)	48.65	48.69	40	39
(201)	51.52	51.58	20	18
(004)	55.93	56.00	25	23
(202)	58.07	58.15	30	28

Note: Experimental data is representative and may vary slightly based on specific synthesis conditions and instrument calibration.

The strong correlation between the experimental and database 2θ values, along with similar relative intensities, confirms the successful synthesis of crystalline, single-phase hexagonal lanthanum oxide.

Visualization of Experimental Workflow

The logical flow from precursor material to final data analysis is a critical component of any experimental design. The following diagram, generated using Graphviz, illustrates this workflow.

Workflow for synthesis and XRD data cross-referencing.

References

• 1. researchgate.net [researchgate.net]
• 2. journalijdr.com [journalijdr.com]
• 3. Thermal decomposition of lanthanum nitrate hexahydrate La(NO3)3∙6H2O | International Journal of Development Research (IJDR) [journalijdr.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scribd.com [scribd.com]
• 6. Lanthanum oxide - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Thermal Analysis of Lanthanide(III) Nitrates

For researchers, scientists, and professionals in drug development, understanding the thermal properties of lanthanide compounds is pivotal for applications ranging from catalyst synthesis to the creation of advanced materials. This guide provides a comparative thermal analysis of lanthanide(III) nitrates, focusing on their decomposition behavior as characterized by Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

The thermal decomposition of hydrated lanthanide nitrates is a complex process that typically begins with melting in their own water of crystallization, followed by dehydration and the subsequent breakdown of the anhydrous nitrate into oxynitrates and finally the corresponding lanthanide oxide.[1][2][3] The stability and decomposition pathways show trends across the series, influenced by the decreasing ionic radii of the lanthanide cations (lanthanide contraction). As the ionic radius decreases, the polarization of the nitrate ions increases, leading to greater instability of the nitrate compound.[4]

General Decomposition Pathway

The thermal decomposition generally follows these steps:

• Melting & Dehydration : The hydrated salt melts and loses water molecules. This process can be complex, involving hydrolysis.[2]

• Formation of Intermediates : Anhydrous or partially hydrated nitrates decompose to form intermediate lanthanide oxynitrate species (e.g., LaONO₃).[5]

• Final Decomposition : The oxynitrate intermediates decompose at higher temperatures to yield the final, stable lanthanide oxide (e.g., La₂O₃, CeO₂, Pr₆O₁₁).[1][5]

The atmosphere plays a significant role in the decomposition steps and final products. For instance, studies have been conducted in inert (nitrogen), oxidizing (air), and reducing (hydrogen) atmospheres, showing that a hydrogen atmosphere can lower the decomposition temperatures.[5]

Comparative Thermal Analysis Data

While comprehensive comparative data across the entire lanthanide series is fragmented, detailed studies on individual lanthanide nitrates provide valuable insights. The data for Lanthanum(III) Nitrate Hexahydrate, La(NO₃)₃·6H₂O, is well-documented and serves as a representative example of the light lanthanides.

Table 1: Thermal Decomposition Data for Lanthanum(III) Nitrate Hexahydrate (La(NO₃)₃·6H₂O)

Temperature Range (°C)	Mass Loss (%) (Experimental)	Thermal Event	Major Volatile Products	Solid Intermediate/Product
56	-	Endothermic (Melting)	-	La(NO₃)₃·6H₂O (liquid)
60 - 389	~26.2	Endothermic (Dehydration/Decomposition)	H₂O, HNO₃	Oxynitrate Intermediates
389 - 504	~30.0	Endothermic (Decomposition)	HNO₃, NO₂, O₂	LaONO₃ → La₂O₃
504 - 800	~10.2	Endothermic (Final Decomposition)	H₂O (from hydrolysis intermediates)	La₂O₃

Note: The data is based on a study by Guerreiro et al., with a heating rate of 5°C/min in a nitrogen atmosphere. The decomposition involves complex hydrolytic processes and the formation of various intermediates.[2]

Table 2: General Trends in Thermal Stability Across the Lanthanide Nitrate Series

Lanthanide Group	Trend in Thermal Stability	Reason
Light Lanthanides (La - Gd)	Higher relative thermal stability	Larger ionic radii, lower polarizing power on the nitrate anion.
Heavy Lanthanides (Tb - Lu)	Lower relative thermal stability	Smaller ionic radii (lanthanide contraction), greater polarization of nitrate ions leading to weaker N-O bonds.[4]

Experimental Protocols

The data presented is typically acquired using simultaneous TGA/DSC analysis. A detailed methodology is provided below.

Thermogravimetric Analysis (TGA) / Differential Scanning Calorimetry (DSC)

• Sample Preparation : A small quantity of the high-purity hydrated lanthanide nitrate sample (typically 5-10 mg) is accurately weighed and placed into an alumina or platinum crucible.[2]

• Instrumentation : A simultaneous TGA/DSC instrument (e.g., Shimadzu 50H, Netsch STA Jupiter 449 C) is used to measure changes in mass and heat flow concurrently.[2]

• Experimental Conditions :

  • Heating Rate : The sample is heated at a constant, linear rate, commonly 5 or 10 °C/min.[2][6]

  • Temperature Program : The analysis is run from room temperature up to a final temperature sufficient to ensure complete decomposition to the stable oxide (e.g., 800-1000 °C).[2]

  • Atmosphere : A controlled atmosphere is maintained by purging the furnace with a gas at a constant flow rate (e.g., 60 mL/min). Nitrogen is commonly used for an inert atmosphere, while air can be used for an oxidative atmosphere.[2]

• Data Analysis : The TGA curve plots the percentage of mass loss versus temperature, from which the onset and completion temperatures of decomposition steps are determined. The DSC curve plots the heat flow versus temperature, indicating whether thermal events are endothermic or exothermic.

Experimental Workflow and Logic

The logical flow of a typical TGA/DSC experiment for analyzing lanthanide nitrates, from sample preparation to final data interpretation, is illustrated below.

Caption: Workflow for TGA/DSC analysis of lanthanide nitrates.

References

• 1. Thermal decomposition of lanthanum nitrate hexahydrate La(NO3)3∙6H2O | International Journal of Development Research (IJDR) [journalijdr.com]
• 2. journalijdr.com [journalijdr.com]
• 3. uh-ir.tdl.org [uh-ir.tdl.org]
• 4. The thermal decomposition reactions of some lanthanide and uranium (iv) nitrates [inis.iaea.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Lanthanum nitrate proper disposal procedures

Proper handling and disposal of lanthanum nitrate are critical to ensure laboratory safety and environmental protection. As an oxidizing agent that can cause serious eye damage and is very toxic to aquatic life, adherence to strict disposal protocols is essential.[1][2][3][4] This guide provides detailed, step-by-step procedures for the safe disposal of lanthanum nitrate waste, tailored for research and drug development professionals.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn. In the event of a spill, immediate containment and cleanup are necessary to prevent environmental contamination and exposure.

Personal Protective Equipment (PPE) & Spill Response

Item	Specification	Purpose
Eye/Face Protection	Safety glasses with side-shields or goggles conforming to EN166 (EU) or NIOSH (US) standards.[5]	Protects against splashes and dust, preventing serious eye damage.[3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use.[5]	Prevents skin contact and irritation.[2][6]
Body Protection	Laboratory coat or impervious clothing.[2]	Protects skin from accidental contact.
Respiratory Protection	For operations generating dust, use a full-face respirator with appropriate cartridges (e.g., EN 143).[2]	Prevents respiratory tract irritation from dust inhalation.[2][6]
Spill Kit	Inert absorbent material (e.g., sand, vermiculite), shovel, and sealable waste containers.	To safely contain and collect spilled material.[2]

In case of a spill, evacuate the area if necessary. Avoid generating dust. Wearing appropriate PPE, sweep up the solid material or absorb liquid spills with an inert material and place it into a suitable, clearly labeled container for disposal.[2][5] Do not allow the substance to enter drains or watercourses.[1][2]

Step-by-Step Disposal Protocol

Disposal of lanthanum nitrate must comply with all applicable local, state, and federal regulations.[7][8] It must be treated as hazardous waste and must not be disposed of with household garbage or flushed into the sewage system.[1][8][9]

Step 1: Waste Collection and Segregation

• Identify Waste Streams : Designate separate, clearly marked waste containers for solid lanthanum nitrate waste and solutions containing lanthanum nitrate.

• Segregate from Incompatibles : Store lanthanum nitrate waste away from combustible materials, strong reducing agents, strong acids, and finely powdered metals to prevent hazardous reactions.[3][6][10]

• Use Appropriate Containers : Collect waste in suitable, closed containers that are properly sealed to prevent leaks or spills.[2][5]

Step 2: Labeling and Temporary Storage

• Label Waste Containers : Affix a hazardous waste tag to each container as soon as waste is added.[11] The label must clearly state "Hazardous Waste," "Lanthanum Nitrate," and list its hazards (Oxidizer, Eye Damage, Aquatic Hazard).

• Store Safely : Keep waste containers in a cool, dry, and well-ventilated designated hazardous waste storage area.[2][5] Ensure the storage area is secure and away from general laboratory traffic.

Step 3: Final Disposal

There are two primary methods for the final disposal of lanthanum nitrate waste. The preferred and most common method is to use a licensed disposal service. Chemical treatment is an alternative for small quantities but should only be performed by trained personnel.

Disposal Method	Description	Key Considerations
Licensed Disposal Company	Transfer the properly collected and labeled waste to a certified hazardous waste management company.	This is the safest and most compliant method. The company will transport the waste to a facility equipped for chemical incineration or other appropriate treatments.[2]
Chemical Treatment (Small Quantities)	This protocol is for treating oxidizing agents. Cautiously acidify a 3% solution of the lanthanum nitrate waste to a pH of 2 with sulfuric acid. While stirring, gradually add a 50% excess of sodium bisulfite solution.[8]	This procedure must be performed in a fume hood with appropriate PPE. It is a potentially hazardous reaction that should only be undertaken by personnel with specific training in chemical waste treatment. Consult with your institution's Environmental Health & Safety (EH&S) department before attempting.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of lanthanum nitrate waste in a laboratory setting.

Caption: Workflow for the safe disposal of lanthanum nitrate waste.

References

• 1. agarscientific.com [agarscientific.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. carlroth.com [carlroth.com]
• 4. carlroth.com [carlroth.com]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. lobachemie.com [lobachemie.com]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

Essential Safety and Operational Guide for Handling Lanthanum Nitrate

This guide provides critical safety protocols and logistical procedures for the handling and disposal of Lanthanum Nitrate, tailored for research and drug development professionals. Adherence to these guidelines is essential for ensuring personal safety and environmental protection.

Hazard Identification and Risk Assessment

Lanthanum nitrate is a strong oxidizing agent and poses several health risks. A thorough risk assessment should be conducted before commencing any work.

Key Hazards:

• Oxidizer: May intensify fire; oxidizer.[1][2][3][4]

• Eye Damage: Causes serious eye damage.[1][5][6]

• Skin Irritation: Causes skin irritation.[2][3][4]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[2][3][4]

• Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Lanthanum Nitrate. All PPE should be inspected for integrity before each use.

PPE Category	Specification
Eye and Face Protection	Chemical safety goggles or safety glasses with side-shields conforming to EN166 (EU) or OSHA 29 CFR 1910.133 standards.[2][7][8]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber, neoprene). Dispose of contaminated gloves after use.[2][7]
A lab coat or impervious clothing should be worn to prevent skin contact.[2][7][8]
Respiratory Protection	Generally not required in well-ventilated areas. If dust is generated, a NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[1][2][7][8]

Operational Plan: Step-by-Step Handling Procedure

3.1. Pre-Handling Preparations

• Designated Area: All work with Lanthanum Nitrate must be conducted in a designated area, such as a chemical fume hood, with adequate ventilation.[3][4][9]

• Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible and have been recently tested.

• Spill Kit: A spill kit containing an inert absorbent material (e.g., sand, vermiculite) should be available.[8]

• Material Check: Visually inspect the Lanthanum Nitrate container for any signs of damage or leaks before moving it to the work area.

• PPE Donning: Put on all required PPE as specified in the table above.

3.2. Handling Procedure

• Container Handling: Carefully open the Lanthanum Nitrate container, avoiding the generation of dust.[2][7]

• Weighing and Transfer: If weighing is required, perform this task in a fume hood or a ventilated balance enclosure to minimize dust exposure. Use a clean, dedicated spatula for transfers.

• Dissolution: When preparing solutions, slowly add the Lanthanum Nitrate to the solvent (typically water) while stirring to avoid splashing. The dissolution process may be exothermic.

• Reaction Setup: Ensure all reaction vessels are properly secured and that the setup is stable.

• Avoid Incompatibilities: Keep Lanthanum Nitrate away from combustible materials, strong reducing agents, and strong acids.[4][8]

3.3. Post-Handling Procedures

• Decontamination: Clean all non-disposable equipment that has come into contact with Lanthanum Nitrate.

• PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Start with gloves, followed by the lab coat, and finally eye protection.

• Personal Hygiene: Wash hands thoroughly with soap and water after removing PPE.[2][5][8]

Disposal Plan

Proper disposal of Lanthanum Nitrate and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation

• Solid Waste: Unused or waste Lanthanum Nitrate should be collected in a clearly labeled, sealed container.

• Liquid Waste: Solutions containing Lanthanum Nitrate should be collected in a designated, labeled waste container.

• Contaminated Materials: All disposable items that have come into contact with Lanthanum Nitrate, including gloves, paper towels, and weighing papers, must be treated as hazardous waste.[2][7]

4.2. Disposal Procedure

• Waste Collection: Place all waste into the appropriate, clearly labeled hazardous waste containers.

• Do Not Mix: Do not mix Lanthanum Nitrate waste with other chemical waste streams unless compatibility has been confirmed.

• Environmental Protection: Do not dispose of Lanthanum Nitrate down the drain or in general trash.[1][7]

• Professional Disposal: Arrange for the collection and disposal of all Lanthanum Nitrate waste through a licensed hazardous waste disposal company, following all local, regional, and national regulations.[1][3]

Emergency Procedures

5.1. Spills

• Evacuate the immediate area.

• If safe to do so, contain the spill using an inert absorbent material.[8]

• Avoid generating dust.[8]

• Collect the spilled material and place it in a sealed container for disposal.

• Clean the spill area with water, collecting the cleaning water as hazardous waste.

5.2. Fire

• Lanthanum Nitrate is an oxidizer and can intensify a fire.[4]

• In case of a fire involving Lanthanum Nitrate, use a water spray, dry chemical, or foam extinguisher.[7]

5.3. First Aid

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. Seek medical attention if irritation persists.[8]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[8]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[7]

Workflow for Safe Handling of Lanthanum Nitrate

Caption: Logical workflow for the safe handling and disposal of Lanthanum Nitrate.

References

• 1. agarscientific.com [agarscientific.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. lobachemie.com [lobachemie.com]
• 4. Lanthanum Nitrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. carlroth.com [carlroth.com]
• 6. carlroth.com [carlroth.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. spectrumchemical.com [spectrumchemical.com]